(R)-MK-5046

• CAS: 1022152-70-0

Core Science & Biosynthesis

(R)-MK-5046: A Comprehensive Technical Review of its Mechanism of Action as a BRS-3 Allosteric Agonist

(R)-MK-5046 is a potent, selective, and orally active allosteric agonist of the Bombesin receptor subtype-3 (BRS-3), a G protein-coupled receptor implicated in the regulation of energy homeostasis. This technical guide provides an in-depth overview of the mechanism of action of (R)-MK-5046, summarizing key pharmacological data, detailing experimental methodologies, and illustrating the associated signaling pathways. This document is intended for researchers, scientists, and professionals in the field of drug development.

Core Mechanism of Action

(R)-MK-5046 functions as an allosteric agonist at the BRS-3 receptor.[1][2] This means it binds to a site on the receptor that is distinct from the binding site of the endogenous ligand.[1][2] This allosteric interaction leads to a conformational change in the receptor, initiating downstream signaling cascades. Evidence for its allosteric agonism includes the observation that (R)-MK-5046 only partially inhibits the binding of a radiolabeled BRS-3 antagonist and that its inhibitory effect is noncompetitive.[1][2] Furthermore, (R)-MK-5046 has been shown to slow the dissociation of other ligands from the BRS-3 receptor and to leftward shift the dose-response curve of peptide agonists, which are characteristic behaviors of an allosteric modulator.[1][2]

The primary physiological effects of (R)-MK-5046 are mediated through its activation of BRS-3, leading to a reduction in food intake and an increase in metabolic rate, ultimately resulting in weight loss in preclinical models.[3][4] Chronic administration of (R)-MK-5046 has demonstrated sustained weight reduction in diet-induced obese (DIO) mice, rats, and dogs.[3][5] The predominant mechanism for this long-term effect appears to be the increase in metabolic rate rather than a sustained reduction in food intake.[3][4][5]

Quantitative Pharmacological Data

The potency and selectivity of (R)-MK-5046 for the BRS-3 receptor have been characterized across multiple species. The following tables summarize the key in vitro binding and functional data, as well as pharmacokinetic parameters.

Table 1: In Vitro Potency of (R)-MK-5046 at BRS-3 Receptors

Species	IC50 (nM)	Ki (nM)	EC50 (nM)
Human	28	3.4	14
Mouse	5.4	1.6	21
Rat	1.2	0.6	2.2
Dog	6.5	9.9	1.6
Rhesus	50	2.4	6.9

Data sourced from MedChemExpress and reflect values for BRS-3.[6]

Table 2: Pharmacokinetic Properties of (R)-MK-5046 in Humans (Single Oral Dose)

Parameter	Value
Tmax (hours)	~1
Apparent Terminal Half-life (hours)	1.5 - 3.5

Data from a Phase I clinical trial in healthy and obese male volunteers.[5][7]

Signaling Pathways

Activation of the BRS-3 receptor by (R)-MK-5046 initiates a cascade of intracellular signaling events. The primary pathway involves the activation of phospholipase C (PLC), leading to the production of inositol phosphates.[1][8] Additionally, (R)-MK-5046 has been shown to be a full agonist for the activation of the mitogen-activated protein kinase (MAPK) pathway, as well as for focal adhesion kinase (FAK), Akt, and paxillin.[8] However, it acts as a partial agonist for the activation of phospholipase A2 (PLA2).[8] The kinetics of signaling also differ from peptide agonists, with (R)-MK-5046 demonstrating a more prolonged duration of action.[8]

Caption: Signaling pathways activated by (R)-MK-5046 through the BRS-3 receptor.

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the mechanism of action of (R)-MK-5046.

BRS-3 Receptor Binding Assay

Objective: To determine the binding affinity (Ki) of (R)-MK-5046 for the BRS-3 receptor.

Methodology:

• Membrane Preparation: Membranes are prepared from cells engineered to express the human BRS-3 receptor (hBRS-3/BALB cells).[1] The cells are homogenized in a buffer containing Tris, soybean inhibitor, bacitracin, and benzamidine.[1] The homogenate is centrifuged at low speed to remove nuclei and intact cells, and the supernatant is then centrifuged at high speed to pellet the membranes.[1] The final membrane pellet is resuspended in a binding buffer and stored at -70°C.[1]

• Binding Reaction: The binding assay is performed in a final volume containing the cell membranes, a radiolabeled BRS-3 antagonist (e.g., 125I-Bantag-1), and varying concentrations of (R)-MK-5046.[1]

• Incubation and Separation: The reaction mixture is incubated to allow for binding to reach equilibrium. The bound and free radioligand are then separated by rapid filtration through a glass fiber filter, which traps the membranes.

• Quantification: The amount of radioactivity trapped on the filters is quantified using a gamma counter.

• Data Analysis: The concentration of (R)-MK-5046 that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value is then calculated from the IC50 using the Cheng-Prusoff equation.

Inositol Phosphate (IP) Accumulation Assay

Objective: To measure the functional agonist activity of (R)-MK-5046 at the BRS-3 receptor by quantifying the activation of phospholipase C.

Methodology:

• Cell Culture and Labeling: Cells expressing the BRS-3 receptor are cultured and incubated with [3H]myo-inositol to label the cellular phosphoinositide pools.

• Stimulation: The cells are then washed and incubated with varying concentrations of (R)-MK-5046 in the presence of LiCl (to inhibit inositol monophosphatase).

• Extraction: The reaction is terminated, and the inositol phosphates are extracted from the cells.

• Purification and Quantification: The [3H]inositol phosphates are separated from free [3H]inositol using anion-exchange chromatography.[1] The amount of radioactivity in the inositol phosphate fraction is then quantified by liquid scintillation counting.[1]

• Data Analysis: The concentration of (R)-MK-5046 that produces 50% of the maximal response (EC50) is determined from the dose-response curve.

Experimental Workflow for In Vivo Efficacy Studies

The following diagram illustrates a typical workflow for assessing the in vivo efficacy of (R)-MK-5046 in a diet-induced obese (DIO) mouse model.

Caption: A generalized experimental workflow for evaluating the anti-obesity effects of (R)-MK-5046.

Conclusion

(R)-MK-5046 is a novel allosteric agonist of the BRS-3 receptor with a well-defined mechanism of action. Its ability to activate specific downstream signaling pathways leads to beneficial effects on energy homeostasis, primarily through an increase in metabolic rate. The comprehensive pharmacological data and detailed experimental protocols presented in this guide provide a solid foundation for further research and development of BRS-3 agonists as a potential therapeutic strategy for obesity and related metabolic disorders.

References

• 1. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-MK-5046 and the Bombesin Receptor Subtype-3: A Technical Guide to a Novel Allosteric Interaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

The bombesin receptor subtype-3 (BRS-3) is an orphan G protein-coupled receptor (GPCR) that has emerged as a promising therapeutic target for metabolic disorders such as obesity and diabetes.[1][2] (R)-MK-5046 is a potent and selective agonist for BRS-3, demonstrating significant effects on energy homeostasis.[3][4][5] Notably, recent studies have revealed that (R)-MK-5046 functions as an allosteric agonist, a characteristic that distinguishes its interaction with BRS-3 and has significant implications for drug development.[6][7][8] This technical guide provides an in-depth overview of the interaction between (R)-MK-5046 and BRS-3, summarizing key quantitative data, detailing experimental protocols, and illustrating the involved signaling pathways.

Introduction to Bombesin Receptor Subtype-3 (BRS-3)

BRS-3 is a member of the bombesin receptor family, which also includes the gastrin-releasing peptide receptor (GRPR) and the neuromedin B receptor (NMBR).[2][9] Despite its homology to these receptors, BRS-3 is classified as an orphan receptor because its endogenous ligand has not yet been identified.[10][11][12] BRS-3 is primarily coupled to the Gq alpha subunit of heterotrimeric G proteins.[10] Its activation leads to the stimulation of phospholipase C (PLC), which in turn mediates downstream signaling events.[6][10] The receptor is expressed in various tissues, including the brain, pancreas, and gastrointestinal tract, and plays a crucial role in regulating energy expenditure, food intake, and glucose metabolism.[1][10][12]

(R)-MK-5046: A Selective Allosteric Agonist

(R)-MK-5046 is a small molecule agonist that exhibits high affinity and selectivity for the human BRS-3.[11] A key finding is that (R)-MK-5046 acts as an allosteric agonist, meaning it binds to a site on the receptor that is distinct from the orthosteric binding site of endogenous ligands.[6][7][8] This allosteric interaction results in a unique pharmacological profile, including a non-competitive mode of action and the ability to modulate the binding of other ligands.[6][7]

Quantitative Data Summary

The interaction of (R)-MK-5046 with BRS-3 has been characterized by various quantitative measures across different experimental setups. The following tables summarize the key binding affinity and functional potency data.

Table 1: Binding Affinity of (R)-MK-5046 for Bombesin Receptor Subtype-3

Species	Ligand	Assay Type	Ki (nM)	Reference
Human	(R)-MK-5046	Radioligand Binding	3.7	[13]
Human	(R)-MK-5046	Radioligand Binding (High-affinity site)	0.08	[11]
Human	(R)-MK-5046	Radioligand Binding (Low-affinity site)	11-29	[11]
Mouse	(R)-MK-5046	Radioligand Binding	1.6	[14]

Table 2: Functional Potency of (R)-MK-5046 at Bombesin Receptor Subtype-3

Species	Assay Type	EC50 (nM)	Reference
Human	Phospholipase C Activation	14	[13]
Human	Phospholipase C Activation	0.02	[11]

Signaling Pathways

Activation of BRS-3 by (R)-MK-5046 initiates a cascade of intracellular signaling events, primarily through the Gq/PLC pathway. The following diagram illustrates this key signaling cascade.

Caption: BRS-3 signaling pathway initiated by (R)-MK-5046.

Beyond the canonical Gq/PLC pathway, BRS-3 activation by (R)-MK-5046 has been shown to stimulate other signaling cascades, including the activation of mitogen-activated protein kinase (MAPK), focal adhesion kinase (FAK), and Akt.[11]

Experimental Protocols

This section provides a detailed methodology for a key experiment used to characterize the interaction between (R)-MK-5046 and BRS-3.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of (R)-MK-5046 for the BRS-3 receptor.

Materials:

• Cell membranes prepared from cells expressing human BRS-3.

• Radioligand, e.g., 125I-Bantag-1 (a BRS-3 antagonist).[6]

• (R)-MK-5046 at various concentrations.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

• Non-specific binding control (a high concentration of a non-radiolabeled BRS-3 ligand).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Incubate the cell membranes with a fixed concentration of the radioligand and varying concentrations of (R)-MK-5046 in the binding buffer.

• To determine non-specific binding, a parallel set of incubations is performed in the presence of the non-specific binding control.

• Incubate the mixture at a specific temperature (e.g., room temperature) for a defined period to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters, which separates the bound from the free radioligand.

• Wash the filters rapidly with ice-cold binding buffer to remove any unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate specific binding by subtracting the non-specific binding from the total binding.

• Analyze the data using non-linear regression to determine the IC50 (the concentration of (R)-MK-5046 that inhibits 50% of the specific binding of the radioligand).

• Convert the IC50 value to a Ki value using the Cheng-Prusoff equation.

References

• 1. researchgate.net [researchgate.net]
• 2. Bombesin receptor-subtype 3 as a potential target for obesity and diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antiobesity Effect of MK-5046, a Novel Bombesin Receptor Subtype-3 Agonist: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 5. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Bombesin Receptor Subtype-3 Regulates Tumor Growth by HER2 Tyrosine Phosphorylation in a Reactive Oxygen Species-Dependent Manner in Lung Cancer Cells [mdpi.com]
• 10. Bombesin-Like Receptor 3: Physiology of a Functional Orphan - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bombesin-like receptor 3 - Wikipedia [en.wikipedia.org]
• 13. Bombesin Receptor (inhibitors, antagonists, agonists)-ProbeChem.com [probechem.com]
• 14. Bombesin Receptor | BioChemPartner [biochempartner.com]

(R)-MK-5046: A Comprehensive Technical Guide to a BRS-3 Allosteric Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of (R)-MK-5046, a potent and selective allosteric agonist of the Bombesin Receptor Subtype-3 (BRS-3). BRS-3 is an orphan G protein-coupled receptor (GPCR) implicated in the regulation of energy homeostasis, making it a promising target for the treatment of obesity and related metabolic disorders. This document consolidates key quantitative data, details experimental protocols for the characterization of (R)-MK-5046, and presents visual representations of its mechanism of action and relevant experimental workflows.

Introduction

Bombesin Receptor Subtype-3 (BRS-3) is an orphan GPCR predominantly expressed in the central nervous system and peripheral tissues.[1][2] Its involvement in regulating energy balance, glucose metabolism, and insulin secretion has been established through studies on BRS-3 deficient mice, which exhibit obesity and insulin resistance.[2][3] The development of selective ligands for BRS-3 has been crucial in elucidating its physiological roles. (R)-MK-5046, a nonpeptide small molecule, has emerged as a key pharmacological tool and a potential therapeutic agent.[1][4] This guide focuses on the allosteric nature of (R)-MK-5046's agonism at the BRS-3 receptor.

Allosteric modulators bind to a site on the receptor that is topographically distinct from the orthosteric binding site for the endogenous ligand.[5] This can lead to several advantages, including increased receptor subtype selectivity and a ceiling effect on the biological response, potentially enhancing the safety profile of a drug.[5] Evidence suggests that (R)-MK-5046 functions as an allosteric agonist, a novel characteristic for a BRS-3 ligand.[5][6]

Mechanism of Action: An Allosteric Agonist

(R)-MK-5046 exhibits the hallmark characteristics of an allosteric agonist at the BRS-3 receptor. Unlike orthosteric agonists that bind to the same site as the endogenous ligand, (R)-MK-5046 interacts with a different site on the receptor. This allosteric binding modulates the receptor's function in a unique manner.

Several key experimental findings support the allosteric mechanism of (R)-MK-5046:

• Partial Inhibition of Radioligand Binding: (R)-MK-5046 only partially inhibits the binding of the orthosteric radioligand, 125I-Bantag-1, to BRS-3 expressing cells, even at high concentrations.[5][7] This is a classic indicator of an allosteric interaction, as an orthosteric competitor would be expected to fully displace the radioligand.

• Noncompetitive Inhibition: In functional assays, the inhibitory effect of the BRS-3 antagonist Bantag-1 on (R)-MK-5046-induced signaling is noncompetitive, resulting in a curvilinear Schild plot.[5][8] This contrasts with the competitive inhibition observed for orthosteric peptide agonists.

• Modulation of Orthosteric Ligand Binding: (R)-MK-5046 slows the dissociation rate of 125I-Bantag-1 from the BRS-3 receptor, a phenomenon consistent with allosteric interaction where the binding of one ligand influences the binding kinetics of another.[5][8]

• Distinct Binding Sites: Receptor chimera studies and site-directed mutagenesis have provided evidence that (R)-MK-5046 and the orthosteric antagonist Bantag-1 have different binding sites on the BRS-3 receptor.[5]

Figure 1: Allosteric Binding of (R)-MK-5046 to BRS-3.

Downstream Signaling Pathways

Upon binding to BRS-3, (R)-MK-5046 activates downstream signaling cascades, primarily through the Gq protein pathway. This leads to the activation of Phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC).

Furthermore, (R)-MK-5046 has been shown to be a full agonist for the activation of:

• Mitogen-activated protein kinase (MAPK)

• Focal adhesion kinase (FAK)

• Akt

• Paxillin

Interestingly, it acts as a partial agonist for the activation of phospholipase A2 (PLA2).[9][10] The kinetics of signaling also differ from orthosteric peptide agonists, with (R)-MK-5046 inducing a more prolonged activation of PLC and MAPK.[9]

Figure 2: (R)-MK-5046 Signaling Pathway.

Quantitative Data

The following tables summarize the key quantitative data for (R)-MK-5046, providing a comparative overview of its binding affinity, functional potency, and in vivo efficacy.

Table 1: In Vitro Binding Affinity and Functional Potency of (R)-MK-5046 at Human BRS-3

Parameter	Value	Assay Type	Reference
Binding Affinity (Ki)
High-affinity site	0.08 nM	Radioligand Binding	[9][10]
Low-affinity site	11-29 nM	Radioligand Binding	[9][10]
Overall	37-160 nM	Radioligand Binding	[9][10]
Functional Potency (EC50)
Phospholipase C Activation	0.02 nM	[3H]Inositol Phosphate Accumulation	[9][10]

Table 2: In Vivo Efficacy of (R)-MK-5046 in Animal Models of Obesity

Species	Model	Dose	Effect	Reference
Mouse	Diet-Induced Obese (DIO)	25 mg/kg/day (14 days)	9% reduction in body weight	[11][12]
Mouse	DIO	Single oral doses	Inhibition of food intake, increased metabolic rate	[11]
Rat	-	Chronic dosing	Reduction in body weight	[11]
Dog	-	Chronic dosing	Significant and persistent weight loss	[11]

Table 3: Pharmacokinetic Properties of (R)-MK-5046 in Humans

Parameter	Value	Condition	Reference
Tmax (median)	1.0 hour	Single oral dose (10-160 mg)	[3][6]
Apparent t1/2	1.5 - 3.5 hours	Single oral dose (10-160 mg)	[3][6]
Brain Receptor Occupancy (50%)	0.34 ± 0.23 µM (plasma concentration)	In mice	[11]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize (R)-MK-5046 as a BRS-3 allosteric agonist.

Radioligand Binding Assay

This protocol is designed to determine the binding affinity of (R)-MK-5046 for the BRS-3 receptor using a competitive binding assay with the radiolabeled antagonist 125I-Bantag-1.

Figure 3: Radioligand Binding Assay Workflow.

Materials:

• Cells or membranes expressing human BRS-3 (e.g., hBRS-3/BALB cells).

• 125I-Bantag-1 (radioligand).

• (R)-MK-5046 (test compound).

• Binding buffer (e.g., 25 mM HEPES, pH 7.4, containing 120 mM NaCl, 5 mM KCl, 1.2 mM MgSO4, 1.8 mM CaCl2, 0.1% BSA).

• Wash buffer (e.g., ice-cold PBS).

• Glass fiber filters.

• Gamma counter.

Procedure:

• Prepare cell membranes from hBRS-3 expressing cells or use whole cells.

• In a 96-well plate, add 50 µL of binding buffer containing a fixed concentration of 125I-Bantag-1 (e.g., 50 pM).

• Add 50 µL of varying concentrations of (R)-MK-5046 or vehicle.

• Add 100 µL of the cell membrane preparation (containing a specified amount of protein, e.g., 10-20 µg).

• Incubate the plate at room temperature (21°C) or 37°C for 60 minutes to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a gamma counter.

• Non-specific binding is determined in the presence of a high concentration of an unlabeled BRS-3 ligand (e.g., 1 µM Bantag-1).

• Specific binding is calculated by subtracting non-specific binding from total binding.

• Data are analyzed using non-linear regression to determine the IC50 value, which is then converted to a Ki value using the Cheng-Prusoff equation.

Phospholipase C (PLC) Activation Assay

This assay measures the functional potency of (R)-MK-5046 by quantifying the accumulation of [3H]inositol phosphates ([3H]IPs), a downstream product of PLC activation.

Materials:

• hBRS-3 expressing cells (e.g., hBRS-3/BALB cells).

• myo-[2-3H]inositol.

• (R)-MK-5046 (test compound).

• Agonist (e.g., peptide-1 for positive control).

• Antagonist (e.g., Bantag-1 for Schild analysis).

• Lithium chloride (LiCl) solution.

• Dowex AG1-X8 resin.

• Scintillation cocktail and counter.

Procedure:

• Seed hBRS-3 expressing cells in 24-well plates and grow to confluence.

• Label the cells by incubating with myo-[2-3H]inositol (e.g., 3 µCi/mL) in inositol-free medium for 16-24 hours.

• Wash the cells with serum-free medium containing 10 mM LiCl.

• Pre-incubate the cells with LiCl-containing medium for 15 minutes at 37°C.

• Add varying concentrations of (R)-MK-5046 or other test compounds and incubate for 60 minutes at 37°C.

• Terminate the reaction by adding ice-cold perchloric acid.

• Neutralize the cell extracts and apply to columns containing Dowex AG1-X8 resin.

• Elute the [3H]IPs with formic acid.

• Quantify the radioactivity in the eluate using a scintillation counter.

• Analyze the data using non-linear regression to determine the EC50 value of (R)-MK-5046. For Schild analysis, the assay is performed in the presence of increasing concentrations of an antagonist.

In Vivo Efficacy in Diet-Induced Obese (DIO) Mice

This protocol describes a typical study to evaluate the anti-obesity effects of (R)-MK-5046 in a mouse model that mimics human obesity.

Materials:

• Male C57BL/6 mice.

• High-fat diet (HFD; e.g., 60% kcal from fat).

• Standard chow diet.

• (R)-MK-5046.

• Vehicle for dosing (e.g., 0.5% methylcellulose).

• Metabolic cages for measuring food intake and energy expenditure.

• Equipment for measuring body weight and composition (e.g., EchoMRI).

Procedure:

• Induce obesity in mice by feeding them an HFD for a specified period (e.g., 10-12 weeks). A control group is maintained on a standard chow diet.

• Randomize the obese mice into treatment groups (vehicle and different doses of (R)-MK-5046).

• Administer (R)-MK-5046 or vehicle daily via oral gavage for the duration of the study (e.g., 14 days).

• Monitor body weight and food intake daily or several times a week.

• At the end of the study, measure body composition (fat mass and lean mass).

• For acute studies, mice can be placed in metabolic cages to measure oxygen consumption (VO2), carbon dioxide production (VCO2), and respiratory exchange ratio (RER) to assess metabolic rate after a single dose of (R)-MK-5046.

• Analyze the data to determine the effect of (R)-MK-5046 on body weight, food intake, and metabolic parameters.

Conclusion

(R)-MK-5046 is a pioneering molecule in the study of BRS-3, being the first identified allosteric agonist for this receptor.[5] Its unique mechanism of action, potent in vitro activity, and demonstrated in vivo efficacy in reducing body weight and increasing metabolic rate underscore the therapeutic potential of targeting BRS-3 for the treatment of obesity.[11] The detailed experimental protocols and consolidated data presented in this guide are intended to facilitate further research into the pharmacology of (R)-MK-5046 and the broader field of BRS-3 modulation. The allosteric nature of (R)-MK-5046 offers a promising avenue for the development of novel therapeutics with potentially improved safety and efficacy profiles.

References

• 1. Phospholipase C - Assay | Worthington Biochemical [worthington-biochem.com]
• 2. Molecular basis for high affinity and selectivity of peptide antagonist, Bantag-1, for the orphan BB3 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. FLIPR Calcium Mobilization Assays in GPCR Drug Discovery | Springer Nature Experiments [experiments.springernature.com]
• 9. FLIPR Calcium Mobilization Assays in GPCR Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Improved Assay Method for Phospholipase C - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Synthesis of (S)-MK-5046: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the discovery, synthesis, and biological characterization of (S)-MK-5046, a potent and selective allosteric agonist of the bombesin receptor subtype-3 (BRS-3). BRS-3 is a G-protein coupled receptor implicated in the regulation of energy homeostasis, making it an attractive target for the development of anti-obesity therapeutics. This document details the asymmetric synthesis of the active (S)-enantiomer, presents key in vitro and in vivo pharmacological data in tabular format, and provides comprehensive experimental protocols for the core biological assays used in its characterization. Additionally, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying scientific processes.

A Note on Stereochemistry: While the initial query specified (R)-MK-5046, the published literature consistently identifies the biologically active enantiomer as (S)-MK-5046, which is the focus of this guide.

Discovery and Rationale

(S)-MK-5046, chemically known as (2S)-1,1,1-trifluoro-2-[4-(1H-pyrazol-1-yl)phenyl]-3-(4-{[1-(trifluoromethyl)cyclopropyl]methyl}-1H-imidazol-2-yl)propan-2-ol, was identified by Merck as a potent and selective agonist for the orphan G-protein coupled receptor, bombesin receptor subtype-3 (BRS-3). The discovery was driven by the understanding that BRS-3 plays a crucial role in energy metabolism and food intake. Preclinical studies demonstrated that agonism of BRS-3 leads to reduced food intake and body weight, highlighting its potential as a target for anti-obesity drugs.

Asymmetric Synthesis of (S)-MK-5046

The synthesis of (S)-MK-5046 involves a multi-step sequence, with the key challenge being the stereoselective installation of the chiral tertiary alcohol center. The following is a representative synthetic route based on patent literature.

Experimental Protocol: Synthesis of (S)-MK-5046

Step 1: Synthesis of 1-(4-bromophenyl)-1H-pyrazole

To a solution of 4-bromophenylhydrazine hydrochloride (1.0 eq) in ethanol is added 1,1,3,3-tetramethoxypropane (1.1 eq) and concentrated hydrochloric acid (0.1 eq). The mixture is heated at reflux for 4 hours. After cooling to room temperature, the solvent is removed under reduced pressure, and the residue is partitioned between ethyl acetate and water. The organic layer is washed with brine, dried over sodium sulfate, filtered, and concentrated to afford 1-(4-bromophenyl)-1H-pyrazole.

Step 2: Synthesis of 2-(4-(1H-pyrazol-1-yl)phenyl)oxirane

To a solution of 1-(4-bromophenyl)-1H-pyrazole (1.0 eq) in anhydrous THF at -78 °C is added n-butyllithium (1.1 eq) dropwise. After stirring for 30 minutes, a solution of 2-(chloromethyl)oxirane (1.2 eq) in THF is added. The reaction is stirred at -78 °C for 2 hours and then allowed to warm to room temperature overnight. The reaction is quenched with saturated aqueous ammonium chloride, and the mixture is extracted with ethyl acetate. The combined organic layers are washed with brine, dried over sodium sulfate, and concentrated. The crude product is purified by column chromatography to yield 2-(4-(1H-pyrazol-1-yl)phenyl)oxirane.

Step 3: Synthesis of 1-(4-((1-(trifluoromethyl)cyclopropyl)methyl)-1H-imidazol-2-yl)ethan-1-one

A mixture of 1-(1H-imidazol-2-yl)ethan-1-one (1.0 eq), (1-(trifluoromethyl)cyclopropyl)methyl methanesulfonate (1.2 eq), and potassium carbonate (2.0 eq) in DMF is heated at 80 °C for 16 hours. The reaction mixture is cooled to room temperature, diluted with water, and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over sodium sulfate, and concentrated. The crude product is purified by column chromatography.

Step 4: Asymmetric addition to form the chiral alcohol

To a solution of 2-(4-(1H-pyrazol-1-yl)phenyl)oxirane (1.0 eq) in anhydrous THF at -78 °C is added a solution of the lithium salt of 1-(4-((1-(trifluoromethyl)cyclopropyl)methyl)-1H-imidazol-2-yl)ethan-1-one (prepared by treating the ketone with n-butyllithium) (1.1 eq). The reaction is stirred at -78 °C for 4 hours. A chiral ligand, such as a sparteine derivative, is then added, and the reaction is allowed to proceed for a further 24 hours at -78 °C to induce asymmetry. The reaction is quenched with saturated aqueous ammonium chloride and extracted with ethyl acetate. The organic layer is dried and concentrated. The enantiomers are separated by chiral HPLC to afford the desired (S)-enantiomer.

Step 5: Trifluoromethylation

To a solution of the chiral ketone from the previous step (1.0 eq) in anhydrous THF at -78 °C is added (trifluoromethyl)trimethylsilane (1.5 eq) followed by a catalytic amount of tetrabutylammonium fluoride. The reaction mixture is stirred at -78 °C for 2 hours and then warmed to room temperature. The reaction is quenched with saturated aqueous ammonium chloride, and the product is extracted with ethyl acetate. The organic layer is dried, concentrated, and purified by column chromatography to yield (S)-MK-5046.

Biological Activity and Pharmacological Profile

(S)-MK-5046 is a potent allosteric agonist of BRS-3, demonstrating high affinity and functional activity across multiple species. Its mechanism of action involves binding to a site on the receptor distinct from the orthosteric ligand binding pocket, leading to the activation of downstream signaling pathways.

In Vitro Activity

The in vitro potency of (S)-MK-5046 has been characterized through receptor binding and functional assays.

Parameter	Human BRS-3	Mouse BRS-3	Rat BRS-3	Dog BRS-3	Rhesus BRS-3
Ki (nM)	3.4	1.6	0.6	9.9	2.4
IC50 (nM)	27	28	5.4	1.2	6.5
EC50 (nM)	14	21	2.2	1.6	6.9

Pharmacokinetic Profile

Pharmacokinetic studies have been conducted in various preclinical species and in humans, demonstrating that (S)-MK-5046 is orally bioavailable.

Species	Route	Tmax (h)	t1/2 (h)	F (%)
Mouse	PO	0.5	1.4	52
Rat	PO	1.0	2.3	45
Dog	PO	1.0	1.4	29
Human	PO	~1.0	1.5 - 3.5	N/A

Mechanism of Action: Allosteric Agonism of BRS-3

(S)-MK-5046 functions as an allosteric agonist at the BRS-3 receptor. Upon binding, it induces a conformational change in the receptor, leading to the activation of the Gq/11 signaling pathway. This results in the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).

BRS-3 Signaling Pathway

Key Experimental Protocols

BRS-3 Receptor Binding Assay

This assay determines the binding affinity of (S)-MK-5046 to the BRS-3 receptor.

Receptor Binding Assay Workflow

Protocol:

• Membrane Preparation: CHO-K1 cells stably expressing the human BRS-3 receptor are harvested and homogenized in ice-cold buffer (50 mM Tris-HCl, pH 7.4, containing protease inhibitors). The homogenate is centrifuged, and the resulting membrane pellet is resuspended in assay buffer.

• Assay: In a 96-well plate, incubate the cell membranes (50 µg protein/well) with a fixed concentration of [¹²⁵I]-Tyr⁴-bombesin (e.g., 0.1 nM) and varying concentrations of (S)-MK-5046 (10⁻¹¹ to 10⁻⁵ M) in a total volume of 200 µL.

• Incubation: Incubate the plate at 37°C for 60 minutes.

• Filtration: Terminate the binding reaction by rapid filtration through a glass fiber filter plate pre-soaked in 0.5% polyethyleneimine.

• Washing: Wash the filters three times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Detection: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Determine the concentration of (S)-MK-5046 that inhibits 50% of the specific binding of the radioligand (IC₅₀) by non-linear regression analysis. Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay (FLIPR)

This functional assay measures the ability of (S)-MK-5046 to elicit an increase in intracellular calcium, a downstream event of BRS-3 activation.

Calcium Mobilization Assay Workflow

Protocol:

• Cell Plating: Seed CHO-K1 cells stably expressing the human BRS-3 receptor into a 96-well, black-walled, clear-bottom plate and culture overnight.

• Dye Loading: Wash the cells with assay buffer (HBSS with 20 mM HEPES) and then incubate with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer for 60 minutes at 37°C.

• Compound Addition: Place the plate in a Fluorometric Imaging Plate Reader (FLIPR). Add varying concentrations of (S)-MK-5046 to the wells.

• Signal Detection: Measure the fluorescence intensity at an excitation wavelength of 488 nm and an emission wavelength of 525 nm immediately after compound addition and for a period of 180 seconds.

• Data Analysis: The increase in fluorescence intensity corresponds to the increase in intracellular calcium concentration. Plot the peak fluorescence response against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ value.

Inositol Phosphate Accumulation Assay

This assay provides a more proximal measure of Gq-coupled receptor activation by quantifying the accumulation of inositol monophosphate (IP1), a stable metabolite of IP3.

Protocol:

• Cell Stimulation: Plate CHO-K1/BRS-3 cells in a 96-well plate. On the day of the assay, replace the culture medium with a stimulation buffer containing 50 mM LiCl. Add varying concentrations of (S)-MK-5046 and incubate for 60 minutes at 37°C.

• Cell Lysis: Lyse the cells by adding the lysis buffer provided in a commercial IP-One HTRF assay kit.

• Detection: Add the HTRF detection reagents (IP1-d2 conjugate and anti-IP1-cryptate conjugate) to the cell lysate and incubate for 60 minutes at room temperature.

• Measurement: Read the plate on an HTRF-compatible reader at 620 nm and 665 nm.

• Data Analysis: The ratio of the fluorescence signals at 665 nm and 620 nm is inversely proportional to the concentration of IP1. Generate a standard curve using known concentrations of IP1 and determine the EC₅₀ value for (S)-MK-5046 from the dose-response curve.

Conclusion

(S)-MK-5046 is a potent and selective allosteric agonist of the BRS-3 receptor with demonstrated in vitro and in vivo activity. The asymmetric synthesis provides access to the biologically active enantiomer. The detailed experimental protocols provided in this guide for its synthesis and biological characterization serve as a valuable resource for researchers in the field of drug discovery and development targeting metabolic disorders. Further investigation into the therapeutic potential of BRS-3 agonists like (S)-MK-5046 is warranted.

(R)-MK-5046 and its Role in Energy Homeostasis: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-MK-5046 is a potent and selective, orally active, small-molecule allosteric agonist of the bombesin receptor subtype-3 (BRS-3).[1] BRS-3, an orphan G protein-coupled receptor predominantly expressed in the central nervous system, particularly the hypothalamus, has emerged as a compelling target for the treatment of obesity and metabolic disorders.[2] Preclinical and early clinical data demonstrate that (R)-MK-5046 modulates energy homeostasis primarily by increasing energy expenditure, with a secondary effect on reducing food intake.[3][4] This technical guide provides a comprehensive overview of the effects of (R)-MK-5046 on energy homeostasis, detailing its mechanism of action, summarizing key quantitative data from preclinical and clinical studies, and outlining the experimental protocols used in its evaluation.

Introduction

The global obesity epidemic necessitates the development of novel therapeutic strategies that address the complex pathophysiology of energy imbalance. The bombesin receptor subtype-3 (BRS-3) is a G protein-coupled receptor implicated in the regulation of energy homeostasis.[5] Mice lacking functional BRS-3 exhibit hyperphagia, reduced metabolic rate, and obesity.[6] Conversely, activation of BRS-3 has been shown to increase metabolic rate and decrease food intake.[1] (R)-MK-5046 has been identified as a potent and selective agonist for this receptor, offering a promising pharmacological tool to investigate the therapeutic potential of BRS-3 activation.[7]

Mechanism of Action: BRS-3 Signaling Pathway

(R)-MK-5046 functions as an allosteric agonist at the BRS-3 receptor.[7][8] Unlike orthosteric agonists that bind to the primary ligand binding site, allosteric modulators bind to a distinct site on the receptor, inducing a conformational change that enhances the signaling effect of the endogenous ligand or activates the receptor directly.[7][9] BRS-3 is known to be a Gq-coupled receptor.[1] Upon activation by (R)-MK-5046, the receptor stimulates phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG). These second messengers, in turn, mobilize intracellular calcium and activate protein kinase C (PKC), respectively, initiating a cascade of downstream signaling events that ultimately influence neuronal activity in key hypothalamic nuclei, such as the paraventricular nucleus (PVH) and the dorsomedial hypothalamus (DMH), to regulate energy balance.[2][10]

BRS-3 Signaling Pathway Activated by (R)-MK-5046.

Quantitative Data on the Effects of (R)-MK-5046 on Energy Homeostasis

The following tables summarize the key quantitative findings from preclinical and clinical studies investigating the effects of (R)-MK-5046.

Table 1: Effects of (R)-MK-5046 in Preclinical Models

Parameter	Species/Model	Dose	Route	Duration	Key Findings	Reference(s)
Body Weight	Diet-Induced Obese (DIO) Mice	25 mg/kg/day	Oral	14 days	9% reduction compared to vehicle	[4][11]
Rats	Not specified	Oral	Chronic	Effective reduction in body weight	[4][11]
Obese Beagle Dogs	3 and 10 mg/kg, twice daily	Oral	28 days	Statistically significant and persistent weight loss	[4]
Food Intake	DIO Mice	Single dose (dose-dependent)	Oral	2-hour and overnight	Inhibition of food intake	[4]
Obese Beagle Dogs	3 and 10 mg/kg, twice daily	Oral	28 days	Initial reduction, effect attenuated with continued dosing	[4]
Metabolic Rate	Wild-type Mice	Single dose (dose-dependent)	Oral	Acute	Increased fasting metabolic rate	[4]
DIO Mice	25 mg/kg/day	Oral	Chronic	Predominant mechanism for sustained weight loss	[3][4]
Body Temperature	Fasted C57BL/6 Mice	Single dose (ED50 = 0.151 mg/kg)	Oral	Acute	Increased body temperature	[4]
Rats and Dogs	Not specified	Oral	Chronic	Modest, transient increases that desensitized with continued dosing	[4][11]
Cardiovascular Effects	Rats	3 mg/kg	Oral	Acute	Transient increases in heart rate and blood pressure	[12]
Dogs	Not specified	Oral	Chronic	Transient increases in heart rate that abated with continued dosing	[4][11]

Table 2: Effects of (R)-MK-5046 in a Phase I Human Clinical Trial

Parameter	Population	Dose	Route	Key Findings	Reference(s)
Blood Pressure	Healthy and Obese Male Volunteers	10-160 mg	Oral	Single doses transiently increased blood pressure. Effect attenuated with a second dose 6 hours later.	[3][13]
Body Temperature	Healthy and Obese Male Volunteers	10-160 mg	Oral	No changes observed.	[3][13]
Heart Rate	Healthy and Obese Male Volunteers	10-160 mg	Oral	No changes observed.	[3][13]
Hunger/Satiety	Healthy and Obese Male Volunteers	10-160 mg	Oral	No changes observed.	[3][13]
Adverse Events	Healthy and Obese Male Volunteers	10-160 mg	Oral	Dose-dependent reports of feeling hot, cold, and/or jittery, and erections.	[13]

Experimental Protocols

Preclinical Evaluation in Diet-Induced Obese (DIO) Mice

• Animal Model: Male C57BL/6 mice are fed a high-fat diet for a specified period to induce obesity.

• Drug Administration: (R)-MK-5046 is typically formulated in a vehicle (e.g., 0.5% methylcellulose) and administered orally via gavage.

• Food Intake Measurement: For acute studies, mice are fasted overnight, and food intake is measured at intervals (e.g., 2 hours and overnight) following drug administration. For chronic studies, daily food intake is monitored.

• Metabolic Rate Measurement: Indirect calorimetry is used to measure oxygen consumption (VO2) and carbon dioxide production (VCO2) to calculate the respiratory exchange ratio (RER) and energy expenditure. Mice are acclimated to metabolic chambers before the study.

• Body Weight and Composition: Body weight is measured regularly. Body composition (fat mass and lean mass) can be determined using techniques like dual-energy X-ray absorptiometry (DEXA) or nuclear magnetic resonance (NMR).

• Statistical Analysis: Data are typically analyzed using appropriate statistical tests, such as ANOVA, to compare treatment groups with vehicle controls.

Phase I Clinical Trial Protocol

• Study Design: A double-blind, randomized, placebo-controlled, single-ascending dose study.

• Participants: Healthy and obese male volunteers.

• Drug Administration: Single oral doses of (R)-MK-5046 or placebo are administered in a fasted state.

• Pharmacokinetic Assessments: Blood samples are collected at various time points post-dosing to determine the plasma concentrations of (R)-MK-5046 using a validated high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) assay.[3]

• Pharmacodynamic Assessments:

  • Vital Signs: Blood pressure, heart rate, and body temperature are monitored at regular intervals.

  • Hunger/Satiety: Visual Analog Scales (VAS) can be used to assess subjective feelings of hunger and satiety.

  • Biomarkers: Fasting plasma glucose and insulin levels are measured.

• Safety and Tolerability: Adverse events are recorded throughout the study.

• Statistical Analysis: Pharmacokinetic parameters are calculated, and pharmacodynamic and safety data are summarized and analyzed for dose-dependent trends.

Preclinical Evaluation Workflow for (R)-MK-5046.

Discussion and Future Directions

(R)-MK-5046 demonstrates a clear effect on energy homeostasis in preclinical models, primarily through an increase in metabolic rate.[3][4] The translation of these findings to humans has been met with some challenges, notably the transient increase in blood pressure observed in the phase I clinical trial.[3][13] While this effect appeared to attenuate with subsequent dosing, it remains a critical consideration for the development of BRS-3 agonists as anti-obesity therapeutics. The observed adverse events of feeling hot or cold are consistent with the compound's effect on metabolic rate and body temperature in animal models.[4][13]

Future research should focus on understanding the precise neuronal circuits in the hypothalamus that are modulated by (R)-MK-5046 to elicit its effects on energy expenditure and food intake. Further investigation into the allosteric nature of its interaction with BRS-3 could inform the design of next-generation agonists with an improved therapeutic window, potentially separating the desired metabolic effects from the adverse cardiovascular effects. The independent nature of the BRS-3 signaling pathway from other key energy homeostasis pathways, such as the leptin and melanocortin systems, suggests that BRS-3 agonists could be effective in a broad range of obese patients and may have potential for combination therapies.[5]

Conclusion

(R)-MK-5046 is a valuable pharmacological tool that has significantly advanced our understanding of the role of BRS-3 in energy homeostasis. Its primary mechanism of inducing weight loss through increased energy expenditure presents a promising avenue for the development of novel anti-obesity drugs. However, careful consideration of its on-target cardiovascular effects is paramount for its future clinical development. The detailed data and protocols presented in this whitepaper provide a solid foundation for researchers and drug development professionals working on BRS-3 agonists and the broader field of metabolic disease therapeutics.

References

• 1. Bombesin-Like Receptor 3: Physiology of a Functional Orphan - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Divergent activation patterns of BRS3 revealed by two Chinese herb-derived agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Regulation of energy homeostasis by bombesin receptor subtype-3: selective receptor agonists for the treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Bombesin receptor subtype-3-expressing neurons regulate energy homeostasis through a novel neuronal pathway in the hypothalamus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Preclinical Profile of (R)-MK-5046: A Novel Bombesin Receptor Subtype-3 Agonist for Obesity

(R)-MK-5046 is a potent and selective agonist of the bombesin receptor subtype-3 (BRS-3), a G protein-coupled receptor implicated in the regulation of energy homeostasis.[1][2][3][4][5] Preclinical studies in various animal models have demonstrated its potential as an anti-obesity agent. This technical guide provides a comprehensive overview of the preclinical data, focusing on the efficacy, mechanism of action, and pharmacokinetic profile of (R)-MK-5046.

Mechanism of Action

(R)-MK-5046 exerts its anti-obesity effects by activating the BRS-3 receptor. BRS-3 is an orphan G protein-coupled receptor primarily located in the brain, including key regions for energy balance regulation in the hypothalamus.[6] Agonism of BRS-3 by (R)-MK-5046 leads to a reduction in food intake and an increase in energy expenditure.[7] The effects on metabolic rate appear to be the predominant mechanism for weight reduction with chronic dosing.[1][2] Studies in BRS-3 knockout mice have confirmed that the anorectic and metabolic effects of (R)-MK-5046 are mediated through this receptor.[2][8]

dot

Figure 1: Simplified signaling pathway of (R)-MK-5046 via BRS-3 activation.

Efficacy in Preclinical Models

The efficacy of (R)-MK-5046 has been evaluated in diet-induced obese (DIO) mice, rats, and dogs.

Rodent Models

In DIO mice, single oral doses of (R)-MK-5046 inhibited both short-term and overnight food intake and increased the fasting metabolic rate.[1][2] Chronic administration over 14 days at a dose of 25 mg/kg/day resulted in a 9% reduction in body weight compared to vehicle-treated controls.[1][2] The anorectic effect was observed in wild-type but not in BRS-3 knockout mice, confirming the target specificity.[2] (R)-MK-5046 also effectively reduced body weight in rats.[1][2]

Canine Models

In obese beagle dogs, twice-daily oral administration of (R)-MK-5046 for 28 days produced statistically significant and persistent weight loss.[2]

Table 1: Summary of Efficacy Data for (R)-MK-5046 in Preclinical Models

Species	Model	Dose	Duration	Key Findings	Reference
Mouse	Diet-Induced Obese (DIO)	25 mg/kg/day	14 days	9% body weight reduction vs. vehicle	[1][2]
Mouse	Diet-Induced Obese (DIO)	Single dose	Acute	Inhibition of 2-h and overnight food intake, increased fasting metabolic rate	[1][2]
Rat	Not specified	Not specified	Not specified	Effective body weight reduction	[1][2]
Dog	Obese Beagle	3 and 10 mg/kg (twice daily)	28 days	Statistically significant and persistent weight loss	[2]

Pharmacokinetics

Pharmacokinetic studies have been conducted in mice, rats, dogs, and rhesus monkeys. (R)-MK-5046 exhibits oral bioavailability across these species. In mice, 50% brain receptor occupancy was achieved at a plasma concentration of 0.34 ± 0.23 μM.[1][2]

Table 2: Pharmacokinetic Parameters of (R)-MK-5046 in Preclinical Species

Species	Route	Dose (mg/kg)	T1/2 (h)	Clp (mL/min/kg)	Vdss (L/kg)	Foral (%)	Reference
Mouse	IV	1	1.1	32	2.2	-	[8]
Mouse	PO	2	-	-	-	9.6	[8]
Rat	IV	1	0.7	20	0.98	-	[8]
Rat	PO	2	-	-	-	64	[8]
Dog	IV	0.5	1.4	5.6	0.45	-	[8]
Dog	PO	1	-	-	-	52	[8]
Rhesus	IV	0.5	1.0	8.8	0.44	-	[8]
Rhesus	PO	1	-	-	-	18	[8]

Safety and Tolerability

Preclinical studies have identified transient increases in body temperature, heart rate, and blood pressure following administration of (R)-MK-5046 in both rodents and dogs.[1][2] These effects were observed to desensitize with continued dosing.[1][2] The increase in blood pressure is thought to be mediated through stimulation of the sympathetic nervous system.[7]

Experimental Protocols

Animal Models

• Diet-Induced Obese (DIO) Mice: C57BL/6 mice were fed a high-fat diet to induce obesity.[2]

• BRS-3 Knockout Mice: These mice were used to confirm the on-target effects of (R)-MK-5046.[2]

• Rats: Sprague-Dawley rats were utilized in some studies.[1]

• Obese Dogs: Spayed female Beagle dogs with obesity were used in chronic studies.[2]

Efficacy Studies

• Food Intake Measurement: Food intake was monitored at various time points (e.g., 2 hours and overnight) after a single oral dose of (R)-MK-5046.[1][2] For chronic studies, daily food intake was recorded.[2]

• Metabolic Rate Measurement: Fasting metabolic rate was assessed to determine the effect of (R)-MK-5046 on energy expenditure.[1][2]

• Body Weight Measurement: Body weight was measured regularly throughout the chronic dosing studies.[2]

dot

Figure 2: Generalized workflow for preclinical efficacy studies of (R)-MK-5046.

Pharmacokinetic Studies

• Dosing: (R)-MK-5046 was administered intravenously (IV) and orally (PO) to determine key pharmacokinetic parameters.[8]

• Blood Sampling: Plasma concentrations of (R)-MK-5046 were measured at various time points post-dose.

• Brain Receptor Occupancy: The relationship between plasma concentration and brain BRS-3 receptor occupancy was determined in mice.[1][2]

Conclusion

Preclinical data strongly support the potential of (R)-MK-5046 as a novel therapeutic agent for obesity. Its mechanism of action, centered on BRS-3 agonism leading to reduced food intake and increased energy expenditure, has been well-characterized in multiple animal species. The compound demonstrates efficacy in reducing body weight in rodent and canine models of obesity. While transient cardiovascular effects have been noted, these appear to attenuate with repeated dosing. Further investigation is warranted to fully elucidate the therapeutic window and long-term safety profile of (R)-MK-5046.

References

• 1. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antiobesity Effect of MK-5046, a Novel Bombesin Receptor Subtype-3 Agonist: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]

(R)-MK-5046: A Comprehensive Technical Guide to its Role in Metabolic Rate Regulation

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-MK-5046 is a potent and selective agonist for the Bombesin Receptor Subtype-3 (BRS-3), a G protein-coupled receptor implicated in the regulation of energy homeostasis. Preclinical studies have demonstrated the anti-obesity efficacy of (R)-MK-5046 in rodents and dogs, with its primary mechanism of action being the enhancement of metabolic rate rather than a reduction in food intake, particularly with chronic administration.[1][2][3][4] This technical guide provides a comprehensive overview of (R)-MK-5046, including its mechanism of action, a summary of key preclinical data, detailed experimental protocols for evaluating its metabolic effects, and visualizations of its signaling pathway and experimental workflows.

Introduction

The Bombesin Receptor Subtype-3 (BRS-3) is an orphan G protein-coupled receptor predominantly expressed in the brain, including key regions for energy balance regulation such as the hypothalamus.[5][6] The critical role of BRS-3 in energy homeostasis is highlighted by the phenotype of BRS-3 knockout mice, which exhibit hyperphagia, reduced metabolic rate, and obesity.[6] Conversely, agonism of BRS-3 has been shown to increase metabolic rate, reduce food intake, and consequently lower body weight.[7] (R)-MK-5046 has emerged as a key pharmacological tool to probe the function of BRS-3 and as a potential therapeutic agent for obesity.

Mechanism of Action of (R)-MK-5046

(R)-MK-5046 exerts its effects by binding to and activating the BRS-3 receptor. BRS-3 is known to be a Gq-coupled receptor.[2] Upon agonist binding, the receptor activates a phosphatidylinositol-calcium second messenger system.[8][9] This signaling cascade is believed to ultimately lead to an increase in sympathetic nervous system outflow.[6][10] The activation of the sympathetic nervous system, in turn, is thought to mediate the observed physiological effects of (R)-MK-5046, including increased heart rate, blood pressure, body temperature, and importantly, metabolic rate.[2][6][10] The increase in energy expenditure appears to be the predominant mechanism for the sustained weight loss observed with chronic (R)-MK-5046 treatment.[3][4][5]

Signaling Pathway

The following diagram illustrates the proposed signaling pathway for (R)-MK-5046-mediated activation of BRS-3 and its downstream effects on metabolic regulation.

Caption: BRS-3 signaling cascade initiated by (R)-MK-5046.

Quantitative Data Presentation

The following tables summarize the key quantitative data from preclinical studies of (R)-MK-5046.

Table 1: Effects of (R)-MK-5046 on Body Weight and Food Intake in Rodents

Species	Model	Dose	Duration	Body Weight Change	Food Intake Change	Reference
Mouse	Diet-Induced Obese (DIO) C57BL/6	25 mg/kg/day (oral)	14 days	9% reduction vs. vehicle	Initial reduction, attenuated over time	[1][2][3][4]
Rat	Diet-Induced Obese (DIO)	Not specified	Chronic	Effective reduction	Initial reduction	[2][4]

Table 2: Effects of (R)-MK-5046 on Metabolic Parameters in Rodents and Dogs

Species	Model	Dose	Parameter	Effect	Reference
Mouse	DIO C57BL/6	10, 30, 100 mg/kg (single oral dose)	Fasting Metabolic Rate	Dose-dependent increase	[1][3]
Mouse	DIO C57BL/6	Not specified	Body Temperature	Increased	[1][3]
Rat	Not specified	Not specified	Body Temperature	Modest, transient increase	[2][4]
Rat	Not specified	Not specified	Heart Rate	Modest, transient increase	[2][4]
Rat	Not specified	Not specified	Blood Pressure	Modest, transient increase	[2][4]
Dog	Obese Beagle	3 and 10 mg/kg (twice daily, oral)	Body Weight	Statistically significant and persistent loss	Not specified
Dog	Obese Beagle	3 and 10 mg/kg (twice daily, oral)	Body Temperature	Initial increase, abated with continued dosing	[1][2][3][4]
Dog	Obese Beagle	3 and 10 mg/kg (twice daily, oral)	Heart Rate	Initial increase, abated with continued dosing	[1][2][3][4]

Table 3: Pharmacokinetics of (R)-MK-5046 in Humans

Parameter	Value	Reference
Tmax (median)	~1.0 hour	[5][11]
Apparent Terminal Half-life	1.5 to 3.5 hours	[5][11]

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of (R)-MK-5046. These protocols are based on standard practices in the field as specific, detailed protocols from the original (R)-MK-5046 studies were not available.

In Vivo Efficacy Study in a Diet-Induced Obesity (DIO) Mouse Model

Objective: To evaluate the effect of chronic oral administration of (R)-MK-5046 on body weight, food intake, and body composition in DIO mice.

Experimental Workflow:

Caption: Workflow for a DIO mouse efficacy study.

Methodology:

• Animal Model: Male C57BL/6 mice, 6-8 weeks old at the start of the high-fat diet.

• Diet-Induced Obesity: Mice are fed a high-fat diet (e.g., 60% kcal from fat) for 8-12 weeks to induce obesity.

• Housing: Mice are individually housed in a temperature- and light-controlled environment (e.g., 22°C, 12:12 light-dark cycle).

• Groups: Mice are randomized into treatment groups (n=8-10 per group) based on body weight.

  • Group 1: Vehicle control (e.g., 0.5% methylcellulose)

  • Group 2: (R)-MK-5046 (e.g., 10 mg/kg/day)

  • Group 3: (R)-MK-5046 (e.g., 25 mg/kg/day)

• Drug Administration: (R)-MK-5046 or vehicle is administered daily via oral gavage at a consistent time each day.

• Measurements:

  • Body Weight: Measured daily or weekly.

  • Food Intake: Measured daily or weekly by weighing the remaining food in the hopper.

  • Body Composition: Assessed at baseline and at the end of the study using Dual-Energy X-ray Absorptiometry (DEXA) or Nuclear Magnetic Resonance (NMR) to determine fat mass and lean mass.

• Data Analysis: Statistical analysis (e.g., ANOVA with post-hoc tests) is used to compare treatment groups to the vehicle control.

Metabolic Rate Measurement using Indirect Calorimetry

Objective: To determine the effect of (R)-MK-5046 on energy expenditure in mice.

Methodology:

• Apparatus: An open-circuit indirect calorimetry system (e.g., Columbus Instruments CLAMS, Sable Systems Promethion, or TSE LabMaster).

• Acclimation: Mice are individually housed in metabolic chambers for at least 24 hours to acclimate to the new environment before data collection begins.

• Procedure:

  • Mice are fasted overnight prior to the administration of the compound.

  • A baseline metabolic rate is recorded for a set period (e.g., 3 hours).

  • Mice are briefly removed from the chambers, administered a single oral dose of (R)-MK-5046 or vehicle, and immediately returned.

  • Metabolic parameters are continuously monitored for a subsequent period (e.g., 6-24 hours).

• Parameters Measured:

  • Oxygen Consumption (VO₂): The volume of oxygen consumed by the animal.

  • Carbon Dioxide Production (VCO₂): The volume of carbon dioxide produced by the animal.

  • Respiratory Exchange Ratio (RER): Calculated as VCO₂/VO₂. An RER of ~1.0 indicates carbohydrate oxidation, while an RER of ~0.7 indicates fat oxidation.

  • Energy Expenditure (Heat): Calculated from VO₂ and VCO₂ using the Weir equation or a similar formula.

  • Locomotor Activity: Measured using infrared beams within the chambers.

• Data Analysis: Energy expenditure is typically normalized to body weight or lean body mass. The change in metabolic rate from baseline is calculated and compared between treatment groups.

BRS-3 Receptor Binding Assay

Objective: To determine the binding affinity of (R)-MK-5046 for the BRS-3 receptor.

Methodology:

• Cell Line: A stable cell line overexpressing the human BRS-3 receptor (e.g., HEK293 or CHO cells).

• Radioligand: A radiolabeled BRS-3 antagonist with high affinity (e.g., [¹²⁵I]-Bantag-1).

• Procedure:

  • Cell membranes expressing the BRS-3 receptor are prepared.

  • A constant concentration of the radioligand is incubated with the cell membranes in the presence of increasing concentrations of unlabeled (R)-MK-5046.

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled BRS-3 ligand.

  • After incubation, the bound and free radioligand are separated by rapid filtration through glass fiber filters.

  • The radioactivity retained on the filters is quantified using a gamma counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the concentration of (R)-MK-5046 that inhibits 50% of the specific binding of the radioligand (IC₅₀). The binding affinity (Ki) can then be calculated using the Cheng-Prusoff equation.

Conclusion

(R)-MK-5046 is a valuable research tool for understanding the role of the BRS-3 receptor in metabolic regulation. Its primary effect of increasing metabolic rate, independent of major changes in food intake with chronic use, makes BRS-3 agonism an intriguing target for the development of anti-obesity therapeutics. The transient effects on cardiovascular parameters observed in preclinical and early clinical studies highlight the need for further research to optimize the therapeutic window for this class of compounds. The experimental protocols and data presented in this guide provide a framework for researchers and drug development professionals to further investigate the potential of (R)-MK-5046 and other BRS-3 agonists.

References

• 1. What are BRS3 agonists and how do they work? [synapse.patsnap.com]
• 2. Bombesin-Like Receptor 3: Physiology of a Functional Orphan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. Regulation of energy homeostasis by bombesin receptor subtype-3: selective receptor agonists for the treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. BRS3 bombesin receptor subtype 3 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 9. genecards.org [genecards.org]
• 10. Bombesin-like receptor 3 regulates blood pressure and heart rate via a central sympathetic mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacological Profile of (R)-MK-5046: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-MK-5046 is a potent and selective, orally active, small-molecule agonist of the bombesin receptor subtype-3 (BRS-3).[1][2][3] BRS-3 is an orphan G protein-coupled receptor (GPCR) predominantly expressed in the central nervous system and implicated in the regulation of energy homeostasis.[1][4] Preclinical and clinical studies have demonstrated the potential of (R)-MK-5046 as a therapeutic agent for the treatment of obesity.[1][5] This technical guide provides a comprehensive overview of the pharmacological profile of (R)-MK-5046, including its mechanism of action, binding affinity, selectivity, signaling pathways, and in vivo efficacy, with a focus on quantitative data and detailed experimental methodologies.

Mechanism of Action

(R)-MK-5046 functions as a selective agonist at the bombesin receptor subtype-3 (BRS-3).[1][2][3] Emerging evidence suggests that it acts as an allosteric agonist, binding to a site topographically distinct from the orthosteric binding site for endogenous ligands.[6][7] This allosteric mechanism is supported by observations that (R)-MK-5046 only partially inhibits the binding of the orthosteric radioligand 125I-Bantag-1 and exhibits non-competitive inhibition in functional assays.[6][7] Furthermore, (R)-MK-5046 has been shown to slow the dissociation of 125I-Bantag-1 from the receptor, a characteristic feature of allosteric modulators.[6][7]

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for (R)-MK-5046 from various in vitro and in vivo studies.

Table 1: In Vitro Binding Affinity and Functional Potency of (R)-MK-5046 at BRS-3

Parameter	Species	Value	Reference
Binding Affinity (Ki)	Human	High-affinity: 0.08 nM, Low-affinity: 11-29 nM	[8]
Human	37-160 nM (overall)	[8]
Functional Potency (EC50)	Human	14 nM (calcium mobilization)	[9]
Rat	2.2 nM (calcium mobilization)	[9]
Mouse	21 nM (calcium mobilization)	[9]
Human	0.02 nM (PLC activation)	[8]

Table 2: In Vivo Pharmacokinetics of (R)-MK-5046 in Humans (Single Oral Dose)

Dose	Cmax (ng/mL)	Tmax (hr)	AUC0-∞ (ng·hr/mL)	t1/2 (hr)	Reference
10 mg	53.3 ± 21.1	1.0 (0.5-1.5)	129 ± 42	1.5 ± 0.4	[10]
20 mg	102 ± 36	1.0 (0.5-2.0)	269 ± 84	1.7 ± 0.4	[10]
40 mg	211 ± 80	1.0 (0.5-2.0)	586 ± 185	1.9 ± 0.4	[10]
80 mg	436 ± 161	1.0 (0.5-2.0)	1240 ± 380	2.3 ± 0.5	[10]
120 mg	610 ± 220	1.0 (0.5-2.0)	1890 ± 590	2.5 ± 0.6	[10]
160 mg	830 ± 300	1.0 (0.5-2.0)	2600 ± 800	2.7 ± 0.7	[10]

*Data are presented as mean ± SD, except for Tmax which is median (range).

Table 3: In Vivo Efficacy of (R)-MK-5046 in Preclinical Models

Species	Model	Dose	Effect	Reference
Mouse	Diet-Induced Obese	25 mg/kg/day (14 days)	9% reduction in body weight	[4]
Rat	Diet-Induced Obese	3 mg/kg	Transient increase in blood pressure and heart rate	[5]
Dog	Obese Beagle	3-10 mg/kg (twice daily, 28 days)	Significant and persistent weight loss	[1]

Signaling Pathways

Activation of BRS-3 by (R)-MK-5046 initiates downstream signaling cascades primarily through Gq/11 and subsequent activation of Phospholipase C (PLC). This leads to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), resulting in intracellular calcium mobilization and activation of Protein Kinase C (PKC). Furthermore, BRS-3 activation has been shown to stimulate the Mitogen-Activated Protein Kinase (MAPK) pathway, leading to the phosphorylation of Extracellular signal-Regulated Kinase (ERK). Other signaling molecules implicated in BRS-3 signaling include Focal Adhesion Kinase (FAK), Akt, and paxillin.

Caption: Signaling pathway of (R)-MK-5046 via the BRS-3 receptor.

Experimental Protocols

Detailed methodologies for the key experiments cited in the characterization of (R)-MK-5046 are provided below.

Radioligand Binding Assay for BRS-3

This protocol is a representative method for determining the binding affinity of compounds to the BRS-3 receptor using membranes from cells overexpressing the receptor.

Workflow:

Caption: Workflow for a radioligand binding assay.

Detailed Methodology:

• Cell Culture and Membrane Preparation:

  • Chinese Hamster Ovary (CHO) cells stably expressing the human BRS-3 receptor are cultured in appropriate media (e.g., DMEM/F12 supplemented with 10% FBS, antibiotics, and a selection agent).

  • Cells are harvested, washed with PBS, and resuspended in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4, with protease inhibitors).

  • Cells are homogenized, and the homogenate is centrifuged at low speed to remove nuclei and cellular debris.

  • The supernatant is then centrifuged at high speed (e.g., 40,000 x g) to pellet the membranes.

  • The membrane pellet is washed and resuspended in assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 0.1% BSA). Protein concentration is determined using a standard method (e.g., BCA assay).

• Binding Assay:

  • The assay is performed in a 96-well plate format.

  • To each well, add in order:

    • Assay buffer

    • A fixed concentration of radioligand (e.g., 125I-Bantag-1)

    • Varying concentrations of unlabeled (R)-MK-5046 or a reference compound.

    • Membrane preparation.

  • Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled BRS-3 ligand.

  • The plate is incubated for a defined period (e.g., 60 minutes) at a specific temperature (e.g., room temperature) to reach equilibrium.

• Filtration and Quantification:

  • The incubation is terminated by rapid filtration through a glass fiber filter plate (pre-soaked in a solution like polyethyleneimine to reduce non-specific binding).

  • The filters are washed multiple times with ice-cold wash buffer to remove unbound radioligand.

  • The filters are dried, and a scintillation cocktail is added.

  • The radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis:

  • The specific binding is calculated by subtracting non-specific binding from total binding.

  • The data are analyzed using non-linear regression to determine the IC50 value (the concentration of (R)-MK-5046 that inhibits 50% of the specific binding of the radioligand).

  • The Ki (inhibition constant) is calculated from the IC50 using the Cheng-Prusoff equation.

Functional Assay: Phospholipase C (PLC) Activation

This protocol describes a method to measure the functional potency of (R)-MK-5046 by quantifying the production of inositol phosphates (IPs), a downstream product of PLC activation.

Workflow:

Caption: Workflow for a Phospholipase C (PLC) activation assay.

Detailed Methodology:

• Cell Culture and Labeling:

  • HEK293 cells stably expressing the human BRS-3 receptor are seeded in multi-well plates.

  • The cells are incubated overnight in inositol-free medium supplemented with [³H]-myo-inositol to label the cellular phosphoinositide pools.

• Stimulation:

  • The labeling medium is removed, and the cells are washed.

  • Cells are pre-incubated with an assay buffer containing LiCl (to inhibit inositol monophosphatase and allow accumulation of IPs).

  • Varying concentrations of (R)-MK-5046 are added, and the cells are incubated for a specific time (e.g., 30-60 minutes) at 37°C.

• Extraction and Isolation of Inositol Phosphates:

  • The stimulation is terminated by adding a lysis buffer (e.g., ice-cold perchloric acid).

  • The cell lysates are collected and neutralized.

  • The total [³H]-inositol phosphates are separated from free [³H]-myo-inositol using anion-exchange chromatography columns (e.g., Dowex resin).

  • The columns are washed, and the [³H]-IPs are eluted.

• Quantification and Data Analysis:

  • A scintillation cocktail is added to the eluates, and the radioactivity is measured using a scintillation counter.

  • The results are expressed as a percentage of the maximal response to a reference agonist or as fold-increase over basal levels.

  • A dose-response curve is generated, and the EC50 value is determined using non-linear regression.

Functional Assay: MAPK (ERK) Activation

This protocol outlines a method to assess the activation of the MAPK pathway by measuring the phosphorylation of ERK1/2 using Western blotting.

Workflow:

Caption: Workflow for a MAPK (ERK) activation assay via Western blot.

Detailed Methodology:

• Cell Culture and Stimulation:

  • Cells expressing BRS-3 are grown to near confluence and then serum-starved for several hours to reduce basal ERK phosphorylation.

  • Cells are stimulated with various concentrations of (R)-MK-5046 for a short period (typically 5-15 minutes) at 37°C.

• Cell Lysis and Protein Quantification:

  • The stimulation is stopped by aspirating the medium and adding ice-cold lysis buffer containing protease and phosphatase inhibitors.

  • Cells are scraped, and the lysate is cleared by centrifugation.

  • The protein concentration of the supernatant is determined.

• SDS-PAGE and Western Blotting:

  • Equal amounts of protein from each sample are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins are transferred to a nitrocellulose or PVDF membrane.

• Immunodetection:

  • The membrane is blocked with a protein solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for the phosphorylated form of ERK1/2 (anti-pERK).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate and visualized on X-ray film or with a digital imaging system.

• Data Analysis:

  • To normalize for protein loading, the membrane is stripped and re-probed with an antibody that recognizes total ERK1/2.

  • The band intensities are quantified using densitometry software.

  • The ratio of pERK to total ERK is calculated for each sample, and dose-response curves are generated to determine the EC50.

Conclusion

(R)-MK-5046 is a well-characterized, potent, and selective BRS-3 agonist with a unique allosteric mechanism of action. It demonstrates robust in vitro and in vivo pharmacological activity, leading to reduced food intake, increased metabolic rate, and significant weight loss in preclinical models. The detailed pharmacological profile and the established experimental methodologies presented in this guide provide a solid foundation for further research and development of (R)-MK-5046 and other BRS-3 agonists as potential therapeutics for obesity and related metabolic disorders.

References

• 1. Assay: Binding Assay: Membranes were prepared from CHO cells expressing human S1P1. Cells were dissociated in buffer containing 20 mM HEPES, pH 7.5, ... - ChEMBL [ebi.ac.uk]
• 2. A Mouse Model of Diet-Induced Obesity and Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. 5 tips for mastering GPCR signaling with phospho-ERK assay. | Revvity [revvity.co.kr]
• 5. Diet-induced obesity murine model [protocols.io]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Phospho-ERK Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. Ca2+ Measurements in Mammalian Cells with Aequorin-based Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]

(R)-MK-5046: A Technical Overview of In Vivo Efficacy in Preclinical Animal Models

(R)-MK-5046, a potent and selective bombesin receptor subtype-3 (BRS-3) agonist, has demonstrated significant anti-obesity effects in various animal models. This technical guide synthesizes the available preclinical data on the in vivo efficacy of (R)-MK-5046, detailing its impact on energy homeostasis and metabolic parameters. The information is intended for researchers, scientists, and professionals in the field of drug development.

Mechanism of Action

(R)-MK-5046 functions as an allosteric agonist of the BRS-3, a G protein-coupled receptor implicated in the regulation of energy balance.[1][2] Activation of BRS-3 by MK-5046 leads to downstream signaling that influences metabolic rate and food intake.[3][4][5] Notably, the primary mechanism for weight reduction with chronic dosing appears to be an increase in metabolic rate rather than a suppression of food intake.[3][4][5] The effects of MK-5046 are BRS-3 dependent, as they are not observed in BRS-3 knockout mice.[4][6]

In Vivo Efficacy in Murine Models

Studies in diet-induced obese (DIO) C57BL/6 mice have shown that (R)-MK-5046 effectively reduces body weight and food intake.

Parameter	Dose	Route	Duration	Result	Citation
Body Weight	25 mg/kg/day	Subcutaneous Infusion	14 days	9% reduction compared to vehicle	[3][4]
Food Intake (2-hour)	3-100 mg/kg	Oral	Single Dose	Dose-dependent reduction	[4]
Food Intake (overnight)	10-100 mg/kg	Oral	Single Dose	Dose-dependent reduction	[4]
Metabolic Rate	10-100 mg/kg	Oral	Single Dose	Increased fasting metabolic rate	[3][4]
Brain Receptor Occupancy (50%)	-	-	-	Achieved at a plasma concentration of 0.34 ± 0.23 µM	[3][4]

In Vivo Efficacy in Rat Models

(R)-MK-5046 has also demonstrated efficacy in reducing body weight in rats. Chronic administration led to modest, transient increases in body temperature, heart rate, and blood pressure, which desensitized with continued dosing.[3][4]

Parameter	Dose	Route	Duration	Result	Citation
Body Weight	Not Specified	Not Specified	Chronic	Effective reduction	[3][4][5]
Body Temperature	Not Specified	Not Specified	Chronic	Modest, transient increase	[3][4]
Heart Rate	Not Specified	Not Specified	Chronic	Modest, transient increase	[3][4]
Blood Pressure	Not Specified	Not Specified	Chronic	Modest, transient increase	[3][4]

In Vivo Efficacy in Canine Models

In obese female Beagle dogs, (R)-MK-5046 produced statistically significant and persistent weight loss over a 28-day period. Similar to rats, initial increases in body temperature and heart rate were observed, which abated with continued treatment.[3][4]

Parameter	Dose	Route	Duration	Result	Citation
Body Weight	3 mg/kg (BID)	Oral	28 days	Statistically significant reduction vs. vehicle	[4]
Body Weight	10 mg/kg (BID)	Oral	28 days	Statistically significant reduction vs. vehicle	[4]
Food Intake	3 mg/kg & 10 mg/kg (BID)	Oral	28 days	Reduction compared to pre-treatment levels	[4]
Body Temperature	Not Specified	Oral	28 days	Initial increase, then abatement	[3][4]
Heart Rate	Not Specified	Oral	28 days	Initial increase, then abatement	[3][4]

Pharmacokinetic Profile

The pharmacokinetic properties of (R)-MK-5046 have been characterized in several preclinical species.

Species	Administration	T1/2 (h)	Clp (mL/min/kg)	Vdss (L/kg)	Foral (%)	Citation
Mouse	1 mg/kg IV, 2 mg/kg PO	1.1	32	2.2	9.6	[6]
Rat	1 mg/kg IV, 2 mg/kg PO	0.7	20	0.98	64	[6]
Dog	0.5 mg/kg IV, 1 mg/kg PO	1.4	5.6	0.45	52	[6]
Rhesus	0.5 mg/kg IV, 1 mg/kg PO	1.0	8.8	0.44	18	[6]

T1/2: Half-life, Clp: Plasma clearance, Vdss: Volume of distribution at steady state, Foral: Oral bioavailability.

Experimental Protocols

Rodent Anti-Obesity Studies

• Animals: Male diet-induced obese C57BL/6 mice and Sprague-Dawley rats were used in the efficacy studies.[3] For mechanism of action studies, Brs3 knockout mice were also utilized.[4]

• Housing: Animals were individually housed in a temperature- and light-controlled environment with ad libitum access to food and water, unless otherwise specified for fasting experiments.

• Drug Administration: For acute oral studies, (R)-MK-5046 was administered by oral gavage. For chronic studies in mice, the compound was delivered via subcutaneous infusion using osmotic minipumps.[6]

• Food Intake and Body Weight: Food intake was measured at specified intervals (e.g., 2-hour and overnight) following drug administration. Body weight was monitored regularly throughout the chronic studies.[4]

• Metabolic Rate: Metabolic rate was assessed using indirect calorimetry, measuring oxygen consumption and carbon dioxide production.[4]

• Cardiovascular and Thermal Monitoring: In rat and dog studies, telemetered devices were used to continuously monitor body temperature, heart rate, and blood pressure.[3]

Canine Obesity Study

• Animals: Obese spayed female Beagle dogs were used.[4]

• Dosing: (R)-MK-5046 was administered orally twice daily for 28 consecutive days.[4]

• Measurements: Body weight was measured weekly. Food intake was monitored daily.[4]

Summary

(R)-MK-5046 is a promising anti-obesity agent that has consistently demonstrated efficacy in reducing body weight in multiple preclinical animal models, including mice, rats, and dogs.[3][5] Its primary mechanism of action, through the activation of the BRS-3 receptor and subsequent increase in metabolic rate, represents a novel approach to obesity treatment.[3][4] The compound possesses suitable pharmacokinetic properties for oral administration in larger mammals.[3] While transient cardiovascular and thermogenic effects were noted, they appeared to diminish with continued dosing.[3][4] These findings supported the progression of (R)-MK-5046 into clinical investigation.[6]

References

• 1. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]

(R)-MK-5046: A Technical Guide to its Therapeutic Potential as a Bombesin Receptor Subtype-3 Agonist

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-MK-5046, the active (S)-enantiomer of MK-5046, is a potent, selective, and orally active allosteric agonist of the bombesin receptor subtype-3 (BRS-3). BRS-3 is a G-protein coupled receptor implicated in the regulation of energy homeostasis, making it a promising target for the treatment of obesity. This technical guide provides an in-depth overview of the preclinical and clinical data supporting the therapeutic potential of (R)-MK-5046. It includes a summary of its pharmacological properties, detailed experimental protocols for key in vitro and in vivo studies, and a review of the findings from a Phase I clinical trial.

Introduction

Obesity is a global health crisis with a growing prevalence and significant associated comorbidities, including type 2 diabetes, cardiovascular disease, and certain cancers. The bombesin receptor subtype-3 (BRS-3) has emerged as a compelling target for anti-obesity therapeutics. BRS-3 is an orphan G-protein coupled receptor predominantly expressed in the central nervous system and is involved in the regulation of energy expenditure, food intake, and body weight. (R)-MK-5046 has been identified as a potent and selective agonist of BRS-3, demonstrating promising anti-obesity effects in preclinical models. This document outlines the key findings and methodologies related to the investigation of (R)-MK-5046.

Mechanism of Action

(R)-MK-5046 functions as an allosteric agonist at the BRS-3 receptor. Unlike orthosteric agonists that bind to the primary ligand binding site, allosteric modulators bind to a distinct site on the receptor, inducing a conformational change that enhances the signaling of the endogenous ligand or activates the receptor directly.

Signaling Pathway

Activation of BRS-3 by (R)-MK-5046 leads to the stimulation of the Gαq signaling cascade. This results in the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), a key second messenger involved in various cellular responses.

BRS-3 Gαq Signaling Pathway

Preclinical Pharmacology

The efficacy of (R)-MK-5046 has been evaluated in a series of in vitro and in vivo preclinical studies.

In Vitro Studies

The binding affinity of (R)-MK-5046 to the BRS-3 receptor was determined using radioligand binding assays.

Table 1: In Vitro Binding Affinity of (R)-MK-5046 for BRS-3

Species	Assay Type	Radioligand	IC50 (nM)	Ki (nM)
Human	CHO or HEK293 cell membranes	[125I]-[d-Tyr6,β-Ala11,Phe13,Nle14]bombesin(6-14)	27	3.7
Mouse	Cell membranes	[3H]Bag-3	-	1.6
Rat	Cell membranes	[3H]Bag-3	-	-
Dog	Cell membranes	-	-	-

The functional activity of (R)-MK-5046 was assessed by measuring its ability to stimulate intracellular calcium mobilization, a downstream effect of Gαq activation.

Table 2: In Vitro Functional Potency of (R)-MK-5046 at BRS-3

Species	Assay Type	EC50 (nM)
Human	Aequorin Bioluminescence (intracellular Ca2+)	14
Mouse	-	-
Rat	-	-
Dog	-	-

In Vivo Studies in Diet-Induced Obese (DIO) Mice

The anti-obesity effects of (R)-MK-5046 were investigated in a diet-induced obese (DIO) mouse model.

Table 3: Effects of (R)-MK-5046 in Diet-Induced Obese (DIO) Mice

Parameter	Treatment Group	Dose	Duration	Result
Body Weight	(R)-MK-5046	25 mg/kg/day (oral)	14 days	9% reduction vs. vehicle
Food Intake	(R)-MK-5046	Single oral dose	Acute	Dose-dependent reduction
Metabolic Rate	(R)-MK-5046	Single oral dose	Acute	Increased

Clinical Pharmacology

A Phase I, double-blind, randomized, placebo-controlled, single-ascending dose study was conducted to evaluate the safety, tolerability, pharmacokinetics, and pharmacodynamics of (R)-MK-5046 in healthy and obese male volunteers.

Table 4: Summary of Phase I Clinical Trial Results for (R)-MK-5046

Parameter	Dose Range	Key Findings
Pharmacokinetics	10 - 160 mg (oral)
Half-life (t1/2)	1.5 - 3.5 hours
Pharmacodynamics
Blood Pressure	Transient, dose-dependent increase
Adverse Events	Erections, feeling hot/cold/jittery (transient and dose-dependent)

Experimental Protocols

In Vitro Receptor Binding Assay

Objective: To determine the binding affinity of (R)-MK-5046 for the BRS-3 receptor.

Methodology:

• Cell Culture and Membrane Preparation: Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells stably expressing the human BRS-3 receptor are cultured under standard conditions. Cells are harvested, and crude membranes are prepared by homogenization and centrifugation.

• Binding Assay:

  • Radioligand: [125I]-[d-Tyr6,β-Ala11,Phe13,Nle14]bombesin(6-14) or [3H]Bag-3.

  • Incubation: Cell membranes are incubated with the radioligand and varying concentrations of (R)-MK-5046 in a suitable binding buffer.

  • Separation: Bound and free radioligand are separated by rapid filtration through glass fiber filters.

  • Detection: The radioactivity retained on the filters is quantified using a gamma or beta counter.

• Data Analysis: The concentration of (R)-MK-5046 that inhibits 50% of the specific radioligand binding (IC50) is determined by non-linear regression analysis. The inhibitory constant (Ki) is calculated using the Cheng-Prusoff equation.

In Vitro Functional Assay (Aequorin Bioluminescence)

Objective: To assess the functional potency of (R)-MK-5046 by measuring intracellular calcium mobilization.

Methodology:

• Cell Line: HEK293 cells co-expressing the BRS-3 receptor and the photoprotein aequorin.

• Assay Procedure:

  • Cells are incubated with coelenterazine, the substrate for aequorin.

  • Cells are then exposed to varying concentrations of (R)-MK-5046.

  • The resulting increase in intracellular Ca2+ triggers aequorin to emit light.

  • Luminescence is measured using a luminometer.

• Data Analysis: The concentration of (R)-MK-5046 that produces 50% of the maximal response (EC50) is determined by plotting the luminescence response against the compound concentration and fitting the data to a sigmoidal dose-response curve.

In Vivo Diet-Induced Obese (DIO) Mouse Study

Objective: To evaluate the anti-obesity efficacy of (R)-MK-5046 in a relevant animal model.

Methodology:

• Animal Model: Male C57BL/6 mice are fed a high-fat diet (e.g., 45-60% kcal from fat) for a period of 8-12 weeks to induce obesity.

• Drug Administration: (R)-MK-5046 is administered orally once daily for 14 days. A vehicle control group is included.

• Measurements:

  • Body Weight and Food Intake: Measured daily.

  • Metabolic Rate: Assessed using indirect calorimetry, which measures oxygen consumption (VO2) and carbon dioxide production (VCO2).

  • Body Composition: Can be determined at the end of the study using techniques such as dual-energy X-ray absorptiometry (DEXA).

• Data Analysis: Statistical comparisons are made between the treatment and vehicle control groups to determine the significance of the observed effects.

Preclinical Evaluation Workflow

Conclusion

(R)-MK-5046 is a promising therapeutic candidate for the treatment of obesity. Its potent and selective agonism of the BRS-3 receptor, coupled with its oral bioavailability and demonstrated efficacy in preclinical models of obesity, warrants further investigation. The transient nature of the observed side effects in the Phase I clinical trial suggests a potential therapeutic window. Further clinical studies are required to establish the long-term safety and efficacy of (R)-MK-5046 in the target patient population.

Clinical Development Workflow

Protocols & Analytical Methods

Application Notes and Protocols for In Vivo Studies of (R)-MK-5046

(R)-MK-5046 is a potent and selective agonist for the bombesin receptor subtype-3 (BRS-3), a G protein-coupled receptor implicated in the regulation of energy homeostasis.[1][2][3] Preclinical studies in various animal models have demonstrated its potential as a therapeutic agent for obesity.[4][5][6] The primary mechanism of action for its anti-obesity effects appears to be through increasing metabolic rate rather than reducing food intake, especially with chronic administration.[1][4][7]

These application notes provide an overview of the experimental protocols for in vivo studies of (R)-MK-5046 based on published literature.

I. Animal Models

Commonly used animal models for evaluating the in vivo efficacy of (R)-MK-5046 include:

• Diet-Induced Obese (DIO) Mice: C57BL/6 mice are often used to establish a diet-induced obesity model, which mimics human obesity.

• Rats: Sprague-Dawley rats are another rodent model used to assess the compound's effects.[2]

• Dogs: Beagle dogs have been used in studies to evaluate the efficacy and physiological effects of (R)-MK-5046 in a larger mammal.[1][7]

II. Experimental Protocols

The following are generalized protocols for in vivo studies based on available data. Specific parameters may need to be optimized for individual experimental designs.

A. Acute Efficacy Studies in Mice

• Objective: To evaluate the acute effects of (R)-MK-5046 on food intake and metabolic rate.

• Animal Model: Diet-induced obese (DIO) C57BL/6 mice.[7]

• Methodology:

  • House animals individually with ad libitum access to a high-fat diet and water.

  • Acclimatize animals to handling and gavage procedures.

  • Administer a single oral dose of (R)-MK-5046 or vehicle. Dosing is often performed 30 minutes before the dark cycle begins to coincide with the active feeding period.[7]

  • Measure food intake at various time points (e.g., 2 hours and overnight).[1][7]

  • Measure metabolic rate using indirect calorimetry.

  • Monitor for any immediate behavioral changes.

B. Chronic Efficacy Studies in Mice

• Objective: To assess the long-term effects of (R)-MK-5046 on body weight, food intake, and metabolic parameters.

• Animal Model: Diet-induced obese (DIO) C57BL/6 mice.

• Methodology:

  • House animals individually and maintain them on a high-fat diet.

  • Record baseline body weight and food intake for several days before the start of treatment.

  • Administer (R)-MK-5046 or vehicle daily for a specified period (e.g., 14 days).[1][7] Administration can be via oral gavage or subcutaneous infusion.[5]

  • Monitor body weight and food intake daily.

  • At the end of the study, key metabolic tissues can be collected for further analysis.

C. Efficacy and Safety Studies in Dogs

• Objective: To evaluate the efficacy and potential cardiovascular effects of (R)-MK-5046 in a non-rodent model.

• Animal Model: Obese Beagle dogs.[7]

• Methodology:

  • House dogs individually and provide a controlled diet.

  • Record baseline body weight, food intake, body temperature, heart rate, and blood pressure.

  • Administer (R)-MK-5046 or vehicle orally (e.g., twice daily) for an extended period (e.g., 28 days).[7]

  • Monitor body weight weekly and food intake daily.[7]

  • Continuously monitor body temperature and heart rate, especially in the initial phase of dosing.[7]

  • Measure blood pressure at regular intervals.

III. Data Presentation

Table 1: Summary of In Vivo Efficacy Data for (R)-MK-5046 in Mice

Parameter	Animal Model	Dose and Route	Duration	Key Findings	Reference
Body Weight	DIO C57BL/6 Mice	25 mg/kg/day (oral)	14 days	9% reduction compared to vehicle	[1][7]
Food Intake	DIO C57BL/6 Mice	Single oral dose	Acute	Dose-dependent reduction in 2-hour and overnight food intake	[7]
Metabolic Rate	Wild-type Mice	Single oral dose	Acute	Increased fasting metabolic rate	[1]
Brain Receptor Occupancy	Mice	N/A	N/A	50% occupancy at a plasma concentration of 0.34 ± 0.23 μM	[1][7]

Table 2: Summary of In Vivo Efficacy and Physiological Effects of (R)-MK-5046 in Dogs

Parameter	Animal Model	Dose and Route	Duration	Key Findings	Reference
Body Weight	Obese Beagle Dogs	3 mg/kg and 10 mg/kg (oral, twice daily)	28 days	Statistically significant and persistent weight loss	[7]
Body Temperature	Beagle Dogs	3 mg/kg (oral, twice daily)	4 days	Transient increases that abated with continued dosing	[7]
Heart Rate	Beagle Dogs	3 mg/kg (oral, twice daily)	4 days	Transient increases that abated with continued dosing	[7]

IV. Visualizations

Diagram 1: BRS-3 Signaling Pathway

References

• 1. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antiobesity Effect of MK-5046, a Novel Bombesin Receptor Subtype-3 Agonist: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. search.library.uvic.ca [search.library.uvic.ca]
• 4. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for (R)-MK-5046 in Cell Culture Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-MK-5046 is a potent and selective, nonpeptide allosteric agonist for the bombesin receptor subtype-3 (BRS-3), a G-protein coupled receptor (GPCR).[1] BRS-3 is implicated in the regulation of energy homeostasis, making (R)-MK-5046 a valuable tool for research in areas such as obesity and metabolic diseases.[1][2] These application notes provide detailed protocols for the dissolution and use of (R)-MK-5046 in cell culture-based assays, ensuring reliable and reproducible results.

Physicochemical and Solubility Data

Proper dissolution of (R)-MK-5046 is critical for accurate and consistent experimental outcomes. The following table summarizes the key physicochemical and solubility properties of this compound.

Property	Value	Source
Molecular Weight	444.37 g/mol	[2]
Appearance	Solid powder
Primary Solvent	Dimethyl sulfoxide (DMSO)	[1]
Stock Solution Conc.	≥ 10 mM in DMSO	[3]
Storage of Stock Sol.	-20°C for up to 1 year, or -80°C for up to 2 years. Avoid repeated freeze-thaw cycles.	[1]
Working Solution	Dilute from DMSO stock into cell culture medium. Final DMSO concentration should be <0.5%.	[4][5]
Solution Stability	Aqueous solutions are unstable and should be prepared fresh for each experiment.	[2]

Experimental Protocols

I. Preparation of (R)-MK-5046 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of (R)-MK-5046 in DMSO.

Materials:

• (R)-MK-5046 powder

• Anhydrous Dimethyl sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Equilibrate the (R)-MK-5046 vial to room temperature before opening to prevent moisture condensation.

• To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to the vial of (R)-MK-5046. For example, to a 1 mg vial of (R)-MK-5046 (MW: 444.37 g/mol ), add 225.0 µL of DMSO.

• Vortex the solution thoroughly for at least one minute to ensure the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

II. Preparation of Working Solutions for Cell Culture Assays

This protocol outlines the serial dilution of the DMSO stock solution to achieve the desired final concentration in the cell culture medium. It is crucial to maintain a low final concentration of DMSO to prevent cellular toxicity.[5][6]

Materials:

• 10 mM (R)-MK-5046 stock solution in DMSO

• Pre-warmed sterile cell culture medium

• Sterile microcentrifuge tubes or a 96-well plate for dilutions

Procedure:

• Thaw a single aliquot of the 10 mM (R)-MK-5046 stock solution at room temperature.

• Perform a serial dilution of the stock solution in pre-warmed cell culture medium. For example, to prepare a 10 µM working solution:

  • Prepare an intermediate dilution by adding 1 µL of the 10 mM stock solution to 999 µL of cell culture medium. Mix gently by pipetting up and down.

• Further dilute the intermediate solution to achieve the final desired concentrations for your assay. For instance, to obtain a final concentration of 100 nM, add 10 µL of the 10 µM intermediate solution to 990 µL of cell culture medium.

• Ensure the final concentration of DMSO in the cell culture medium does not exceed 0.5%. For example, a 1:1000 dilution of a 100% DMSO stock results in a final DMSO concentration of 0.1%.

• Use the prepared working solutions immediately. Do not store aqueous working solutions.

III. General Protocol for a Cell-Based Functional Assay

This protocol provides a general workflow for assessing the activity of (R)-MK-5046 in a cell-based assay, such as measuring downstream signaling events.

Materials:

• Cells expressing the bombesin receptor subtype-3 (BRS-3)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• (R)-MK-5046 working solutions

• Assay-specific reagents (e.g., for measuring intracellular calcium or cAMP levels)

• Multi-well cell culture plates

Procedure:

• Cell Seeding: Seed the BRS-3 expressing cells in a multi-well plate at a density appropriate for your specific cell line and assay. Allow the cells to adhere and grow overnight in a humidified incubator at 37°C with 5% CO₂.

• Cell Starvation (Optional): Depending on the assay, you may need to serum-starve the cells for a few hours prior to treatment to reduce basal signaling.

• Compound Treatment: Remove the culture medium and replace it with fresh medium containing the desired concentrations of (R)-MK-5046. Include a vehicle control (medium with the same final concentration of DMSO as the highest concentration of (R)-MK-5046).

• Incubation: Incubate the cells with the compound for the desired period, as determined by your experimental needs.

• Assay Measurement: Following incubation, perform the specific assay to measure the cellular response (e.g., calcium flux, inositol phosphate accumulation, or reporter gene activation).

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of BRS-3 activation by (R)-MK-5046 and a typical experimental workflow for its use in cell culture assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. benchchem.com [benchchem.com]
• 4. medchemexpress.cn [medchemexpress.cn]
• 5. lifetein.com [lifetein.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for (R)-MK-5046 in Diet-Induced Obesity Models

Introduction

(R)-MK-5046 is a potent and selective agonist for the bombesin receptor subtype-3 (BRS-3), a G protein-coupled receptor implicated in the regulation of energy homeostasis.[1][2][3] Preclinical studies have demonstrated its efficacy in reducing body weight in diet-induced obesity (DIO) models, primarily through increasing metabolic rate rather than suppressing appetite with chronic dosing.[1][3][4] These notes provide an overview of the application of (R)-MK-5046 in DIO models, including its mechanism of action, key in-vivo effects, and detailed experimental protocols for researchers in obesity and metabolic disease drug discovery.

Mechanism of Action

BRS-3 is an orphan G protein-coupled receptor expressed in the central nervous system.[5] Its activation is linked to the regulation of energy balance. Agonism of BRS-3 by (R)-MK-5046 is thought to stimulate downstream signaling pathways that lead to an increase in energy expenditure and metabolic rate. While the precise downstream signaling cascade is a subject of ongoing research, it is understood to be a key mechanism for the observed anti-obesity effects.

Caption: Simplified BRS-3 signaling pathway upon activation by (R)-MK-5046.

Application Notes

(R)-MK-5046 has demonstrated significant anti-obesity effects in various preclinical diet-induced obesity models.

Key Findings in Rodent and Canine Models:

• Body Weight Reduction: Chronic administration of (R)-MK-5046 leads to a significant and sustained reduction in body weight in DIO mice, rats, and dogs.[1][4][6]

• Increased Metabolic Rate: The primary mechanism for weight loss with continued dosing appears to be an increase in fasting metabolic rate.[1][4][6]

• Food Intake: Single oral doses can inhibit short-term and overnight food intake, though this effect is less prominent during chronic treatment.[1][6]

• Physiological Effects: Treatment can cause modest and transient increases in body temperature, heart rate, and blood pressure, which tend to diminish with continued dosing.[1][6][7]

Quantitative Data Summary

The following tables summarize the quantitative effects of (R)-MK-5046 observed in preclinical studies.

Table 1: Effects of (R)-MK-5046 in Diet-Induced Obese (DIO) Mice

Parameter	Dose & Duration	Vehicle Control	(R)-MK-5046 Treated	Percentage Change	Reference
Body Weight	25 mg/kg/day for 14 days	No significant change	9% reduction	-9%	[1][6]
Food Intake	Single dose (30 mg/kg)	Baseline	Dose-dependent reduction	Varies	[6]
Metabolic Rate	Single dose	Baseline	Increased	Increased	[1][6]

Table 2: Effects of (R)-MK-5046 in Obese Dogs

Parameter	Dose & Duration	Vehicle Control	(R)-MK-5046 Treated	Outcome	Reference
Body Weight	3 mg/kg & 10 mg/kg (twice daily) for 28 days	No significant change	Statistically significant reduction	Persistent weight loss	[6]
Body Temperature	28 days	Baseline	Transient increase	Abated with continued dosing	[6]
Heart Rate	28 days	Baseline	Transient increase	Abated with continued dosing	[6]

Experimental Protocols

Protocol 1: Evaluation of (R)-MK-5046 in a Diet-Induced Obesity (DIO) Mouse Model

This protocol outlines a typical 14-day study to assess the effect of (R)-MK-5046 on body weight and other metabolic parameters in DIO mice.

References

• 1. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiobesity Effect of MK-5046, a Novel Bombesin Receptor Subtype-3 Agonist: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 4. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Cell-Based Assays to Determine (R)-MK-5046 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-MK-5046 is a potent and selective agonist of the Bombesin Receptor Subtype-3 (BRS-3), a G protein-coupled receptor (GPCR) implicated in the regulation of energy homeostasis. As a Gq-coupled receptor, BRS-3 activation by agonists like (R)-MK-5046 initiates a signaling cascade that results in the activation of phospholipase C (PLC), leading to the mobilization of intracellular calcium and the accumulation of inositol phosphates. This document provides detailed protocols for two robust cell-based assays to quantify the activity of (R)-MK-5046: a Calcium Flux Assay and an Inositol Monophosphate (IP1) Accumulation Assay.

Mechanism of Action of (R)-MK-5046

(R)-MK-5046 acts as an agonist at the BRS-3 receptor. Upon binding, it induces a conformational change in the receptor, leading to the activation of the heterotrimeric G protein Gq. The activated Gαq subunit then stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca2+) into the cytoplasm. This transient increase in intracellular calcium can be monitored using calcium-sensitive fluorescent dyes. The metabolic cascade also leads to the accumulation of inositol monophosphate (IP1), a stable downstream metabolite of IP3, which can be quantified using methods like Homogeneous Time-Resolved Fluorescence (HTRF).

Unveiling Receptor Engagement: Techniques for Measuring (R)-MK-5046 Receptor Occupancy

For Immediate Release

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals engaged in the study of (R)-MK-5046, a potent and selective allosteric agonist of the Bombesin Receptor Subtype-3 (BRS-3). The following methodologies are essential for quantifying the binding and functional activity of (R)-MK-5046, providing critical data for pharmacokinetic/pharmacodynamic (PK/PD) modeling and dose-response analysis.

(R)-MK-5046 is an investigational compound that has shown potential in preclinical models for the treatment of obesity.[1][2] Accurate measurement of its occupancy at the BRS-3 receptor is paramount for understanding its mechanism of action and therapeutic window. BRS-3 is a G protein-coupled receptor (GPCR) that, upon activation, couples to Gq/11 proteins to stimulate the phospholipase C (PLC) signaling cascade.[3]

In Vitro Receptor Occupancy: Radioligand Binding Assays

Radioligand binding assays are a fundamental tool for determining the affinity of a compound for its receptor. Given the allosteric nature of (R)-MK-5046, specialized considerations are necessary for assay design and data interpretation.[4]

Protocol: Competitive Radioligand Binding Assay for (R)-MK-5046

This protocol is designed to determine the binding affinity (Ki) of (R)-MK-5046 for the BRS-3 receptor in vitro.

Materials:

• Cell membranes prepared from cells expressing the human BRS-3 receptor (e.g., CHO or HEK293 cells)[1]

• Radioligand: [125I]-Bantag-1 (a selective BRS-3 antagonist)[4]

• (R)-MK-5046

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EGTA, 0.1% BSA, pH 7.4

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

• 96-well filter plates (e.g., Millipore Multiscreen)

• Scintillation fluid

• Microplate scintillation counter

Procedure:

• Membrane Preparation: Thaw cryopreserved cell membranes on ice and resuspend in assay buffer to a final concentration of 5-10 µg of protein per well.

• Assay Setup: In a 96-well plate, add the following in order:

  • 25 µL of assay buffer or unlabeled Bantag-1 (for non-specific binding, final concentration 1 µM).

  • 25 µL of varying concentrations of (R)-MK-5046 (e.g., 10⁻¹¹ to 10⁻⁵ M).

  • 50 µL of [125I]-Bantag-1 (final concentration ~0.1-0.5 nM, below its Kd).

  • 100 µL of the membrane suspension.

• Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation to reach equilibrium.

• Filtration: Terminate the binding reaction by rapid filtration through the filter plate using a vacuum manifold.

• Washing: Wash the filters three times with 200 µL of ice-cold wash buffer to remove unbound radioligand.

• Quantification: Allow the filters to dry completely. Add scintillation fluid to each well and count the radioactivity using a microplate scintillation counter.

Data Analysis:

Data should be analyzed using non-linear regression. Due to the allosteric interaction of (R)-MK-5046, the competition curve may not follow a simple one-site model. An allosteric competition model should be used to fit the data and determine the Ki and the cooperativity factor (α).[5]

Quantitative Data Summary: (R)-MK-5046 Binding Affinities

Species	Receptor	Ki (nM)	Reference
Human	BRS-3	3.4	[6]
Mouse	BRS-3	1.6	[6]
Rat	BRS-3	0.6	[6]
Dog	BRS-3	9.9	[6]
Rhesus	BRS-3	2.4	[6]

Functional Receptor Occupancy: Phospholipase C (PLC) Activation Assay

As a Gq-coupled receptor, BRS-3 activation by (R)-MK-5046 leads to the stimulation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol trisphosphate (IP₃) and diacylglycerol (DAG).[7] Measuring the accumulation of IP₃ (or its stable metabolite IP₁) or the subsequent release of intracellular calcium can quantify the functional consequences of receptor occupancy.

Protocol: IP₁ Accumulation Assay

This protocol measures the functional potency (EC₅₀) of (R)-MK-5046 by quantifying the accumulation of IP₁.

Materials:

• HEK293 cells stably expressing the human BRS-3 receptor

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• (R)-MK-5046

• IP₁ detection kit (e.g., HTRF-based kit)

• 384-well white microplates

Procedure:

• Cell Seeding: Seed HEK293-hBRS-3 cells into 384-well plates at a density that will result in a confluent monolayer on the day of the assay.

• Cell Stimulation:

  • Remove the culture medium and wash the cells once with assay buffer.

  • Add 10 µL of varying concentrations of (R)-MK-5046 (e.g., 10⁻¹² to 10⁻⁶ M) to the wells.

  • Incubate at 37°C for 30-60 minutes.

• Lysis and Detection:

  • Lyse the cells according to the IP₁ detection kit manufacturer's instructions.

  • Add the HTRF detection reagents (IP₁-d2 and anti-IP₁-cryptate).

• Incubation and Measurement: Incubate the plate at room temperature for 1 hour, protected from light. Read the plate on an HTRF-compatible reader.

Data Analysis:

The HTRF ratio is used to calculate the concentration of IP₁. Plot the IP₁ concentration against the log of the (R)-MK-5046 concentration and fit the data to a sigmoidal dose-response curve to determine the EC₅₀ and Eₘₐₓ. Note that (R)-MK-5046 has been reported to exhibit a biphasic dose-response for PLC activation, which may require a more complex curve-fitting model.

Quantitative Data Summary: (R)-MK-5046 Functional Potency

Species	Assay	EC₅₀ (nM)	IC₅₀ (nM)	Reference
Human	hBRS-3	14	28	[6]
Mouse	BRS-3	21	5.4	[6]
Rat	BRS-3	2.2	1.2	[6]
Dog	BRS-3	1.6	6.5	[6]
Rhesus	BRS-3	6.9	50	[6]

In Vivo Receptor Occupancy

Determining receptor occupancy in a living system is crucial for correlating drug exposure with pharmacological effects. Non-invasive imaging techniques like Positron Emission Tomography (PET) or ex vivo autoradiography can be employed for this purpose.[8][9]

Protocol: Ex Vivo Receptor Occupancy by Autoradiography

This protocol describes an ex vivo method to determine BRS-3 occupancy in the brain following systemic administration of (R)-MK-5046.

Materials:

• Rodents (e.g., mice or rats)

• (R)-MK-5046 formulated for in vivo administration

• Radiolabeled tracer for BRS-3 (e.g., a tritiated or iodinated selective BRS-3 antagonist)

• Cryostat

• Autoradiography film or phosphor imaging screens

• Image analysis software

Procedure:

• Drug Administration: Dose animals with varying amounts of (R)-MK-5046 or vehicle at a predetermined time before sacrifice to allow for brain penetration.

• Tracer Administration: At a specific time point after drug administration, administer a single intravenous dose of the radiolabeled BRS-3 tracer.

• Tissue Collection: At the time of peak tracer binding, sacrifice the animals and rapidly excise the brains. Freeze the brains in isopentane cooled with dry ice.

• Sectioning: Cut thin (e.g., 20 µm) coronal brain sections using a cryostat and mount them onto microscope slides.

• Autoradiography: Expose the brain sections to autoradiography film or a phosphor imaging screen.

• Image Analysis: Quantify the density of radiotracer binding in BRS-3-rich brain regions (e.g., hypothalamus) and a reference region with low BRS-3 expression.

Data Analysis:

Calculate the specific binding of the tracer in the target region. Receptor occupancy is determined by the percentage reduction in specific tracer binding in the drug-treated animals compared to the vehicle-treated controls. A key finding from preclinical studies is that 50% brain receptor occupancy in mice was achieved at a plasma concentration of 0.34 ± 0.23 µM .[10]

Visualizing the Pathways

BRS-3 Signaling Pathway

Caption: BRS-3 receptor signaling cascade upon activation by (R)-MK-5046.

Experimental Workflow for Receptor Occupancy

Caption: Workflow for determining (R)-MK-5046 receptor occupancy.

References

• 1. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. In Vivo Receptor Occupancy in Rodents by LC-MS/MS - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. giffordbioscience.com [giffordbioscience.com]
• 7. biorxiv.org [biorxiv.org]
• 8. benchchem.com [benchchem.com]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Mechanism of Activation and Inactivation of Gq/Phospholipase C-β Signaling Nodes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (S)-MK-5046 Administration in Rats for Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-MK-5046 is a potent and selective allosteric agonist of the bombesin receptor subtype-3 (BRS-3), a G protein-coupled receptor implicated in the regulation of energy homeostasis. Preclinical studies in rodent models have demonstrated the potential of (S)-MK-5046 as a therapeutic agent for obesity and related metabolic disorders. Administration of (S)-MK-5046 has been shown to reduce food intake, decrease body weight, and increase metabolic rate in diet-induced obese (DIO) rats and mice.[1][2][3][4] These application notes provide detailed protocols for the administration of (S)-MK-5046 to rats for the investigation of its metabolic effects, along with data presentation guidelines and visualizations of the relevant signaling pathway and experimental workflow.

Mechanism of Action

(S)-MK-5046 acts as an agonist at the BRS-3 receptor, which is predominantly expressed in the central nervous system.[3] The BRS-3 receptor is a Gq-coupled receptor.[5] Upon agonist binding, the Gαq subunit activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol triphosphate (IP3) and diacylglycerol (DAG).[6][7] IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). This signaling cascade ultimately leads to the observed metabolic effects.[6][7]

References

• 1. researchgate.net [researchgate.net]
• 2. Antiobesity Effect of MK-5046, a Novel Bombesin Receptor Subtype-3 Agonist: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 3. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanism of Activation and Inactivation of Gq/Phospholipase C-β Signaling Nodes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Gq Signaling Pathway Mnemonic for USMLE [pixorize.com]
• 7. m.youtube.com [m.youtube.com]

Application Notes and Protocols: Assessing (R)-MK-5046 Effects on Food Intake

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-MK-5046 is a potent and selective bombesin receptor subtype-3 (BRS-3) agonist that has demonstrated efficacy in reducing food intake and body weight in preclinical animal models.[1][2][3] This document provides detailed application notes and experimental protocols for assessing the effects of (R)-MK-5046 on food intake in a research setting. The provided methodologies cover acute and chronic administration paradigms, data collection, and analysis. Additionally, this document includes a summary of the BRS-3 signaling pathway and quantitative data from preclinical studies to guide researchers in their experimental design.

Introduction

The bombesin receptor subtype-3 (BRS-3) is a G protein-coupled receptor (GPCR) predominantly expressed in the central nervous system, particularly in regions associated with energy homeostasis.[4] As an orphan receptor with no confirmed endogenous ligand, BRS-3 has emerged as a promising therapeutic target for metabolic disorders.[5] Agonism of BRS-3 has been shown to modulate appetite, increase energy expenditure, and influence glucose metabolism.[4][5]

(R)-MK-5046 is a small molecule BRS-3 agonist that has been evaluated for its anti-obesity effects.[1][2] Preclinical studies have shown that (R)-MK-5046 can decrease food intake and promote weight loss in rodents and dogs.[3][6] The primary mechanism of action for its effects on body weight is attributed to both a reduction in food intake and an increase in metabolic rate.[3] These application notes provide a comprehensive protocol for the in vivo assessment of (R)-MK-5046's effects on ingestive behavior.

Mechanism of Action: BRS-3 Signaling Pathway

(R)-MK-5046 exerts its physiological effects by binding to and activating the BRS-3 receptor. BRS-3 is a Gq-coupled receptor, and its activation initiates a downstream signaling cascade.[5] Upon agonist binding, the Gq protein activates phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). This signaling cascade is thought to modulate neuronal activity in the hypothalamus, influencing the expression of neuropeptides that regulate appetite and satiety.[4] Activation of BRS-3 has also been linked to the stimulation of the sympathetic nervous system, contributing to increased energy expenditure.[5]

Caption: BRS-3 Receptor Signaling Pathway.

Data Presentation

The following tables summarize the dose-dependent effects of (R)-MK-5046 on food intake in diet-induced obese (DIO) C57BL/6 mice.

Table 1: Acute Effect of (R)-MK-5046 on Food Intake in DIO Mice

Dose (mg/kg, p.o.)	2-Hour Food Intake (g)	Overnight Food Intake (g)
Vehicle	~1.2	~3.5
10	~0.8	~2.8
30	~0.6	~2.2
100	~0.4	~1.8

Data are approximate values derived from published graphical representations and are intended for illustrative purposes.[7]

Table 2: Chronic Effect of (R)-MK-5046 on Body Weight in DIO Mice

Treatment	Duration	Body Weight Change (%)
Vehicle	14 days	-
(R)-MK-5046 (25 mg/kg/day)	14 days	~9% reduction

Data are based on published findings.[3]

Experimental Protocols

Protocol 1: Acute Assessment of (R)-MK-5046 on Food Intake

This protocol details the procedure for evaluating the acute effects of a single oral dose of (R)-MK-5046 on food intake in mice.

Materials:

• (R)-MK-5046

• Vehicle (e.g., 0.5% methylcellulose in sterile water)

• Male C57BL/6 mice (diet-induced obese model recommended)

• Metabolic cages equipped for food intake monitoring

• Standard high-fat diet

• Oral gavage needles (20-22 gauge, flexible tip recommended)

• Syringes (1 mL)

• Analytical balance

Experimental Workflow:

Caption: Acute Food Intake Study Workflow.

Procedure:

• Animal Acclimatization:

  • Upon arrival, house mice in a temperature- and light-controlled environment (12:12 light-dark cycle) for at least 7 days.

  • Provide ad libitum access to a high-fat diet and water to induce obesity.

• Metabolic Cage Acclimatization:

  • Individually house mice in metabolic cages for 2-3 days prior to the experiment to allow for adaptation to the new environment.

  • Ensure ad libitum access to the high-fat diet and water during this period.

• Preparation of Dosing Solutions:

  • Prepare a 0.5% (w/v) solution of methylcellulose in sterile water as the vehicle.

  • Calculate the required amount of (R)-MK-5046 for each dose group.

  • Suspend the appropriate amount of (R)-MK-5046 in the vehicle to achieve the desired final concentrations (e.g., 1, 3, 10, 30 mg/mL for a 10 mL/kg dosing volume).

  • Vortex and sonicate the suspension to ensure homogeneity.

• Dosing:

  • Optionally, fast the mice for 4-6 hours before dosing to standardize metabolic state.

  • Weigh each mouse to determine the precise dosing volume (typically 5-10 mL/kg).

  • Administer the (R)-MK-5046 suspension or vehicle via oral gavage. Perform this procedure approximately 30 minutes before the onset of the dark cycle.[7]

• Food Intake Measurement:

  • Immediately after dosing, provide a pre-weighed amount of the high-fat diet.

  • Record the amount of food remaining at 2 hours, 4 hours, and at the end of the overnight period (approximately 12 hours).

  • Calculate the cumulative food intake at each time point.

• Data Analysis:

  • Analyze the food intake data using an appropriate statistical test, such as a one-way ANOVA followed by a post-hoc test (e.g., Dunnett's test) to compare each dose group to the vehicle control.

  • A p-value of < 0.05 is typically considered statistically significant.

Protocol 2: Chronic Assessment of (R)-MK-5046 on Food Intake and Body Weight

This protocol outlines the procedure for evaluating the long-term effects of daily (R)-MK-5046 administration on food intake and body weight.

Materials:

• Same as Protocol 1.

Experimental Workflow:

Caption: Chronic Food Intake and Body Weight Study Workflow.

Procedure:

• Animal Preparation and Baseline Measurements:

  • Follow the acclimatization and diet-induced obesity procedures as described in Protocol 1.

  • Before the start of treatment, record the baseline body weight and average daily food intake for each mouse over 3-5 days.

• Preparation of Dosing Solutions:

  • Prepare the (R)-MK-5046 suspension and vehicle as described in Protocol 1. It is advisable to prepare fresh solutions regularly to ensure stability.

• Chronic Dosing:

  • Administer (R)-MK-5046 or vehicle via oral gavage once daily at a consistent time for the duration of the study (e.g., 14 or 28 days).

• Daily Measurements:

  • Record the body weight of each mouse daily, prior to dosing.

  • Measure daily food intake by providing a pre-weighed amount of food each day and weighing the remaining amount 24 hours later.

• Data Analysis:

  • Analyze body weight and food intake data using a two-way repeated measures ANOVA to assess the effects of treatment over time.

  • Post-hoc tests can be used to compare treatment groups at specific time points.

  • Present data as the mean ± SEM.

Conclusion

The protocols outlined in this document provide a robust framework for assessing the effects of the BRS-3 agonist, (R)-MK-5046, on food intake and body weight in preclinical models. Adherence to these detailed methodologies will enable researchers to generate reliable and reproducible data to further elucidate the therapeutic potential of BRS-3 agonism for the treatment of obesity and related metabolic disorders. Careful consideration of animal welfare, accurate dosing, and appropriate statistical analysis are paramount to the successful execution of these studies.

References

• 1. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. What are BRS3 agonists and how do they work? [synapse.patsnap.com]
• 5. Bombesin-Like Receptor 3: Physiology of a Functional Orphan - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Antiobesity Effect of MK-5046, a Novel Bombesin Receptor Subtype-3 Agonist: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 7. researchgate.net [researchgate.net]

Application of (R)-MK-5046 in G-protein Coupled Receptor Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

(R)-MK-5046 is a potent, selective, and orally active small molecule agonist for the Bombesin Receptor Subtype-3 (BRS-3), an orphan G-protein coupled receptor (GPCR) implicated in the regulation of energy homeostasis.[1][2] Unlike endogenous peptide ligands, (R)-MK-5046 functions as an allosteric agonist, offering unique properties for studying BRS-3 signaling and its physiological roles.[3][4] These characteristics make it a valuable tool for research into obesity, metabolic disorders, and other potential therapeutic areas involving BRS-3.[1][2][5]

Mechanism of Action

(R)-MK-5046 acts as a positive allosteric modulator and agonist of BRS-3. This means it binds to a site on the receptor distinct from the orthosteric binding site of endogenous ligands.[3][4] This allosteric interaction leads to a conformational change in the receptor, initiating downstream signaling cascades. Studies have shown that (R)-MK-5046 can activate multiple signaling pathways, demonstrating biased agonism. It is a full agonist for the activation of the Mitogen-Activated Protein Kinase (MAPK), Focal Adhesion Kinase (FAK), Akt, and paxillin pathways.[6] However, it acts as a partial agonist for phospholipase A2 (PLA2) activation.[6] The activation of Phospholipase C (PLC) by (R)-MK-5046 has also been well-documented.[3][4][6]

Applications in GPCR Research

• Probing BRS-3 Function: As a selective BRS-3 agonist, (R)-MK-5046 is an excellent tool to investigate the physiological and pathophysiological roles of this orphan receptor.[1][2]

• Studying Allosteric Modulation: Its allosteric mechanism of action provides a model for studying non-traditional ligand-receptor interactions and their downstream consequences.[3][4]

• Investigating Biased Agonism: The differential activation of various signaling pathways by (R)-MK-5046 allows for the exploration of biased signaling at the BRS-3 receptor.[6]

• Drug Discovery: The anti-obesity effects demonstrated in preclinical models make (R)-MK-5046 and its analogs interesting candidates for the development of novel therapeutics for metabolic diseases.[1][2]

Data Presentation

Table 1: In Vitro Potency and Selectivity of (R)-MK-5046

Receptor	Assay Type	Species	Potency (EC50/IC50/Ki)	Reference
BRS-3	Functional (Aequorin)	Human	4.9 nM (EC50)	[7]
BRS-3	Binding	Human	13 nM (IC50)	[7]
NMBR (BB1)	Binding	Human	>10,000 nM (IC50)	[7]
GRPR (BB2)	Binding	Human	>10,000 nM (IC50)	[7]

Table 2: Pharmacokinetic Properties of (R)-MK-5046

Species	Route	T1/2 (hours)	Oral Bioavailability (F%)	Reference
Mouse	IV	1.1	48	[7]
Rat	IV	1.5	60	[7]
Dog	IV	2.1	70	[7]
Rhesus Monkey	IV	2.4	100	[7]
Human	Oral	1.5 - 3.5	N/A	[8]

Experimental Protocols

Protocol 1: Radioligand Binding Assay for BRS-3

This protocol is designed to determine the binding affinity of (R)-MK-5046 to the BRS-3 receptor using a competition binding assay with a radiolabeled ligand.

Materials:

• Cell membranes prepared from cells overexpressing human BRS-3.

• Radiolabeled BRS-3 ligand (e.g., [125I]-[D-Tyr6,β-Ala11,Phe13,Nle14]bombesin(6-14)).

• (R)-MK-5046

• Binding Buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 0.1% BSA).

• Wash Buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• 96-well filter plates (e.g., Millipore MultiScreen).

• Scintillation fluid.

• Microplate scintillation counter.

Procedure:

• Prepare serial dilutions of (R)-MK-5046 in binding buffer.

• In a 96-well plate, add in the following order:

  • Binding buffer

  • A constant concentration of radiolabeled ligand (e.g., 30 pM).

  • Varying concentrations of (R)-MK-5046 or vehicle for total binding.

  • A high concentration of a non-radiolabeled BRS-3 agonist for non-specific binding.

  • Cell membranes (amount to be optimized).

• Incubate the plate at room temperature for a specified time (e.g., 90 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through the filter plate using a vacuum manifold.

• Wash the filters three times with ice-cold wash buffer.

• Allow the filters to dry.

• Add scintillation fluid to each well.

• Quantify the radioactivity in each well using a microplate scintillation counter.

• Calculate the specific binding and perform non-linear regression analysis to determine the IC50 value of (R)-MK-5046.

Protocol 2: Functional Assay - Intracellular Calcium Mobilization

This protocol measures the agonist activity of (R)-MK-5046 by detecting changes in intracellular calcium levels in cells expressing BRS-3.

Materials:

• HEK293 cells stably expressing human BRS-3 and a calcium-sensitive photoprotein (e.g., aequorin).

• (R)-MK-5046

• Assay Buffer (e.g., HBSS with 20 mM HEPES, pH 7.4).

• Coelenterazine (for aequorin-based assays).

• Luminometer with injection capabilities.

Procedure:

• Seed the BRS-3 expressing cells in a 96-well plate and grow to confluence.

• On the day of the assay, replace the culture medium with assay buffer containing coelenterazine and incubate for at least 4 hours at 37°C to charge the aequorin.

• Prepare serial dilutions of (R)-MK-5046 in assay buffer.

• Place the cell plate in the luminometer.

• Inject the (R)-MK-5046 dilutions into the wells and immediately measure the light emission.

• Record the peak luminescence for each concentration.

• Analyze the data using non-linear regression to determine the EC50 value of (R)-MK-5046.

Mandatory Visualization

References

• 1. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the In Vitro Characterization of (R)-MK-5046's Allosteric Properties at the Bombesin Receptor Subtype-3 (BRS-3)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

(R)-MK-5046 is a potent and selective agonist for the bombesin receptor subtype-3 (BRS-3), a G protein-coupled receptor (GPCR) implicated in the regulation of energy homeostasis, making it a target for anti-obesity therapeutics.[1][2] Notably, experimental evidence demonstrates that (R)-MK-5046 functions as an allosteric agonist, binding to a site on the BRS-3 receptor that is distinct from the orthosteric binding site for endogenous ligands.[3][4] This allosteric mechanism offers potential advantages, including higher selectivity and a more modulated safety and efficacy profile compared to traditional orthosteric agonists.[4][5]

These application notes provide a detailed overview and protocols for the in vitro characterization of the allosteric properties of (R)-MK-5046 at the BRS-3 receptor.

Data Presentation

Table 1: Summary of In Vitro Pharmacological Data for (R)-MK-5046 at the BRS-3 Receptor

Parameter	Value	Species/Cell Line	Assay Type	Reference
Binding Affinity
Partial Inhibition of ¹²⁵I-Bantag-1 Binding	Yes	BRS-3 expressing cells	Radioligand Binding	[3]
Functional Potency
EC₅₀ (Phospholipase C activation)	~800 nM (in the presence of 1000 nM Bantag-1)	BRS-3 expressing cells	Functional Assay	[3]
Brain Receptor Occupancy (50%)	0.34 ± 0.23 µM (plasma concentration)	Mice	In vivo	[1]
Allosteric Properties
Effect on Orthosteric Ligand Dissociation	Slows dissociation of ¹²⁵I-Bantag-1	BRS-3 expressing cells	Radioligand Binding	[3][4]
Effect on Orthosteric Agonist Potency	Leftward shift of the peptide-1 dose-response curve	BRS-3 expressing cells	Functional Assay	[3][4]
Nature of Antagonism by Orthosteric Antagonist	Noncompetitive inhibition by Bantag-1	BRS-3 expressing cells	Functional Assay	[3][4]

Signaling Pathways and Experimental Workflows

Below are diagrams illustrating the BRS-3 signaling pathway and the experimental workflows for characterizing the allosteric properties of (R)-MK-5046.

Caption: BRS-3 signaling pathway activated by (R)-MK-5046.

Caption: Workflow for radioligand binding assays.

Caption: Workflow for functional phospholipase C assays.

Experimental Protocols

1. Radioligand Binding Assays to Determine Allosteric Effects on Ligand Binding

This protocol is designed to assess the ability of (R)-MK-5046 to allosterically modulate the binding of an orthosteric radioligand to the BRS-3 receptor.

Materials:

• Cell membranes from a cell line stably expressing the human BRS-3 receptor (e.g., HEK293 or CHO cells).

• Radioligand: ¹²⁵I-Bantag-1 (a selective BRS-3 antagonist).

• (R)-MK-5046.

• Unlabeled orthosteric antagonist (Bantag-1) for determining non-specific binding.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 0.1% BSA, pH 7.4).

• 96-well microplates.

• Glass fiber filters (e.g., Whatman GF/C).

• Cell harvester.

• Scintillation counter and scintillation fluid.

Protocol:

a. Competition Binding Assay:

• In a 96-well plate, add increasing concentrations of (R)-MK-5046.

• Add a fixed concentration of ¹²⁵I-Bantag-1 (typically at or near its Kd value).

• For determining non-specific binding, add an excess of unlabeled Bantag-1.

• Initiate the binding reaction by adding 20-50 µg of cell membrane preparation to each well.

• Incubate at 30°C for 60-90 minutes to reach equilibrium.

• Terminate the assay by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold binding buffer.

• Place the filters in scintillation vials, add scintillation cocktail, and measure radioactivity.

• Data Analysis: Plot the percentage of specific binding of ¹²⁵I-Bantag-1 against the log concentration of (R)-MK-5046. A partial inhibition curve is indicative of allosteric interaction.

b. Ligand Dissociation Kinetics:

• Incubate cell membranes with ¹²⁵I-Bantag-1 for 60 minutes at 30°C to allow for association.

• Initiate dissociation by adding an excess of unlabeled Bantag-1 to prevent re-binding of the radioligand.

• In a parallel set of tubes, initiate dissociation in the presence of the unlabeled antagonist plus a fixed concentration of (R)-MK-5046.

• At various time points, terminate the reaction by rapid filtration and measure the remaining bound radioactivity.

• Data Analysis: Plot the natural logarithm of the specific binding versus time. A slower dissociation rate in the presence of (R)-MK-5046 indicates a positive allosteric modulation of the radioligand's binding.[3]

2. Functional Assays to Characterize Allosteric Agonism and Modulation

This protocol measures the activation of phospholipase C (PLC) via the Gαq pathway, a primary signaling cascade for the BRS-3 receptor.

Materials:

• Whole cells expressing the human BRS-3 receptor.

• (R)-MK-5046.

• Orthosteric BRS-3 agonist (e.g., peptide-1).

• Orthosteric BRS-3 antagonist (e.g., Bantag-1).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 10 mM HEPES).

• A commercial kit for measuring inositol phosphates (IPs) or intracellular calcium.

Protocol:

a. Direct Agonist Activity:

• Plate cells in a suitable microplate and allow them to adhere.

• Replace the culture medium with assay buffer and pre-incubate as required by the detection kit (e.g., with a phosphodiesterase inhibitor for cAMP assays if studying Gs coupling, or with a calcium-sensitive dye for calcium flux assays).

• Add increasing concentrations of (R)-MK-5046.

• Incubate for the recommended time at 37°C.

• Lyse the cells (if necessary for the assay) and measure the signal (e.g., fluorescence for calcium or IP accumulation).

• Data Analysis: Generate a dose-response curve and determine the EC₅₀ and Emax for (R)-MK-5046.

b. Modulation of Orthosteric Agonist Potency:

• Pre-incubate the cells with a fixed concentration of (R)-MK-5046 or vehicle for 15-30 minutes.

• Add increasing concentrations of the orthosteric agonist (peptide-1).

• Measure the functional response as described above.

• Data Analysis: Compare the dose-response curves of the orthosteric agonist in the presence and absence of (R)-MK-5046. A leftward shift in the EC₅₀ of the orthosteric agonist indicates positive allosteric modulation.[3]

c. Schild Analysis for Determining Nature of Antagonism:

• Generate dose-response curves for (R)-MK-5046 in the presence of increasing concentrations of the orthosteric antagonist (Bantag-1).

• Data Analysis: Construct a Schild plot. For a competitive antagonist, the plot will be linear with a slope of 1. For (R)-MK-5046, a non-linear Schild plot is expected, which is characteristic of a noncompetitive, allosteric interaction.[3] This indicates that the antagonist cannot completely overcome the agonist effect at the allosteric site by simple competition.

References

• 1. researchgate.net [researchgate.net]
• 2. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Approaches for Probing Allosteric Interactions at 7 Transmembrane Spanning Receptors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

(R)-MK-5046 solubility issues and solutions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the solubility challenges associated with (R)-MK-5046, a potent and selective bombesin receptor subtype-3 (BRS-3) agonist.

Frequently Asked Questions (FAQs)

Q1: What is (R)-MK-5046 and why is its solubility a concern?

A1: (R)-MK-5046 is the R-enantiomer of MK-5046, a small molecule agonist of the bombesin receptor subtype-3 (BRS-3) investigated for its potential in treating obesity.[1][2] Like many small molecule drugs, (R)-MK-5046 has poor aqueous solubility, which can present challenges in preparing stock solutions and conducting in vitro and in vivo experiments, potentially impacting the accuracy and reproducibility of results.

Q2: What are the known solvents for (R)-MK-5046?

A2: (R)-MK-5046 is known to be soluble in dimethyl sulfoxide (DMSO).[3] For its racemate, MK-5046, solubility in DMSO is reported to be 10 mM, and sonication is recommended to aid dissolution.[4] In vivo studies have utilized formulations containing co-solvents and excipients such as PEG300, Tween 80, and SBE-β-CD, indicating their utility in solubilizing the compound.[3]

Q3: Can I dissolve (R)-MK-5046 directly in aqueous buffers like PBS?

A3: Direct dissolution in aqueous buffers like Phosphate Buffered Saline (PBS) is not recommended due to the compound's low aqueous solubility. It is advisable to first prepare a concentrated stock solution in an organic solvent like DMSO and then dilute it into the aqueous buffer.

Q4: I am observing precipitation when I dilute my DMSO stock solution into my aqueous assay buffer. What can I do?

A4: This is a common issue with poorly soluble compounds. Please refer to the Troubleshooting Guide below for detailed solutions, including lowering the final concentration, using a co-solvent system, or incorporating surfactants.

Q5: Are there any known stability issues with (R)-MK-5046 solutions?

Troubleshooting Guide

Issue 1: Compound Precipitation Upon Dilution in Aqueous Media

Possible Cause	Troubleshooting Steps
Final concentration is above the aqueous solubility limit.	- Decrease the final concentration of (R)-MK-5046 in your experiment.- Perform a solubility test to determine the approximate aqueous solubility in your specific buffer.
Insufficient organic solvent in the final solution.	- Increase the percentage of the organic co-solvent (e.g., DMSO) in the final solution. However, be mindful of solvent toxicity in cell-based assays. Most cell lines can tolerate up to 0.5% DMSO.
The compound is "crashing out" of solution.	- Try a stepwise dilution. Instead of diluting directly into the final aqueous buffer, perform an intermediate dilution in a mixture of your organic solvent and aqueous buffer.
pH of the buffer affects solubility.	- Since MK-5046 is a weakly basic drug, its solubility may increase in acidic conditions.[5] Consider testing the solubility in buffers with different pH values relevant to your experiment.

Issue 2: Difficulty in Dissolving the Compound in the Initial Solvent

Possible Cause	Troubleshooting Steps
Insufficient solvation energy.	- Gently warm the solution (e.g., to 37°C).- Use sonication to aid dissolution.[4]
Compound has formed aggregates.	- Ensure the powdered compound is dry before attempting to dissolve.

Issue 3: Inconsistent Results in Biological Assays

Possible Cause	Troubleshooting Steps
Compound precipitation in the assay plate.	- Visually inspect your assay plates under a microscope for any signs of precipitation.- Consider using a formulation with solubilizing excipients if compatible with your assay.
DMSO-induced protein aggregation.	- High concentrations of DMSO can sometimes cause protein aggregation, which may interfere with your assay.[6][7][8][9] Keep the final DMSO concentration as low as possible.

Quantitative Data

Solubility of MK-5046 (Racemate)

Solvent	Concentration	Remarks
DMSO	10 mM	Sonication is recommended.[4]

In Vivo Formulations for MK-5046 (Racemate)

Formulation	Concentration
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline	1 mg/mL (2.25 mM)
10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 1.43 mg/mL
10% DMSO + 90% Corn oil	≥ 1.43 mg/mL

Note: The above data is for the racemate MK-5046 and should be used as a reference for (R)-MK-5046.[3]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of (R)-MK-5046 in DMSO

Materials:

• (R)-MK-5046 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Vortex mixer

• Sonicator bath

• Calibrated scale

• Microcentrifuge tubes

Procedure:

• Allow the vial of (R)-MK-5046 powder to equilibrate to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of (R)-MK-5046 powder using a calibrated scale. For example, for 1 mL of a 10 mM solution, weigh out 0.444 mg of the compound (Molecular Weight: 444.4 g/mol ).

• Add the appropriate volume of anhydrous DMSO to the powder.

• Vortex the solution for 1-2 minutes to facilitate dissolution.

• If the compound is not fully dissolved, place the tube in a sonicator bath for 5-10 minutes.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C.

Visualizations

BRS-3 Signaling Pathway

Activation of the Bombesin Receptor Subtype-3 (BRS-3), a G protein-coupled receptor (GPCR), by (R)-MK-5046 initiates a cascade of intracellular signaling events. This includes the activation of phospholipase C (PLC), which subsequently leads to the activation of the MAPK/ERK and mTOR signaling pathways.[10][11][12]

Caption: BRS-3 signaling cascade initiated by (R)-MK-5046.

Troubleshooting Workflow for Solubility Issues

This workflow provides a logical sequence of steps to address common solubility problems encountered with (R)-MK-5046.

Caption: A step-by-step guide to resolving solubility issues.

References

• 1. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. MK-5046 | Bombesin Receptor | TargetMol [targetmol.com]
• 5. Impact of Gastric pH Variations on the Release of Amorphous Solid Dispersion Formulations Containing a Weakly Basic Drug and Enteric Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Evidence of DMSO-Induced Protein Aggregation in Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. genecards.org [genecards.org]
• 12. BRS3 bombesin receptor subtype 3 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]

Optimizing (R)-MK-5046 dosage for maximal efficacy

A Note on Mechanism of Action: Initial query information suggested (R)-MK-5046 is a prostanoid receptor antagonist. However, extensive data review indicates that MK-5046 is a potent and selective bombesin receptor subtype-3 (BRS-3) agonist.[1][2][3][4][5] This technical guide is based on its function as a BRS-3 agonist.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for MK-5046?

A1: MK-5046 is an orally active, potent, and selective agonist for the bombesin receptor subtype-3 (BRS-3), which is an orphan G protein-coupled receptor.[1][2][3] It functions as an allosteric agonist, meaning it binds to a site on the receptor different from the endogenous ligand.[6][7][8][9]

Q2: What are the known downstream signaling pathways activated by MK-5046?

A2: In human BRS-3 expressing cells, MK-5046 has been shown to be a full agonist for the activation of Mitogen-Activated Protein Kinase (MAPK), Focal Adhesion Kinase (FAK), Akt, and paxillin. It acts as a partial agonist for phospholipase A2 (PLA2) activation and also stimulates phospholipase C (PLC).[6][8][10]

Q3: What is the intended therapeutic application of MK-5046?

A3: MK-5046 has been evaluated for the treatment of obesity.[1][2][5] It has been shown to reduce body weight in mice, rats, and dogs.[2][11] The primary mechanism for weight reduction with chronic dosing appears to be an increase in metabolic rate rather than a reduction in food intake.[2][11]

Q4: What are the key pharmacokinetic properties of MK-5046 in humans?

A4: In a Phase I clinical trial, single oral doses of MK-5046 were rapidly absorbed, with a time to maximum concentration (Tmax) of approximately 1 hour. The apparent terminal half-life is between 1.5 and 3.5 hours. Both the maximum concentration (Cmax) and the area under the curve (AUC) increased proportionally with doses ranging from 10 to 160 mg.[1][3][4]

Q5: What are the reported side effects of MK-5046 in clinical trials?

A5: Single doses of MK-5046 have been observed to cause transient increases in blood pressure.[1][2][3][4] Dose-dependent adverse events reported in healthy volunteers include erections, and sensations of feeling hot, cold, and/or jittery.[1][2][3][4] These effects on blood pressure and thermal sensation were noted to attenuate with a second dose.[1][3][4]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Inconsistent in vitro results (e.g., variable EC50 values)	Cell line instability or low BRS-3 expression.	Regularly verify BRS-3 expression levels in your cell line using qPCR or Western blot. Consider using a cell line with higher, more stable receptor expression.
Assay interference.	Ensure that your assay components (e.g., serum, media additives) do not interfere with MK-5046 activity. Run appropriate vehicle controls.
Unexpected off-target effects in animal models	Although highly selective for BRS-3, high concentrations might lead to off-target interactions.	Review the dose-response relationship. If possible, use a lower dose that still achieves the desired efficacy. Correlate plasma concentrations with receptor occupancy data if available.[2][11]
The observed phenotype is a direct, on-target effect of BRS-3 agonism.	The cardiovascular and thermoregulatory effects of MK-5046 are thought to be mechanism-based, resulting from central sympathetic stimulation via BRS-3 activation.[12] Consider these as potential on-target effects in your experimental design.
Attenuation of effect with chronic dosing in animal studies	Receptor desensitization or tachyphylaxis.	This has been observed with effects on body temperature, heart rate, and blood pressure in preclinical models.[2][11] Measure receptor expression and signaling pathway activation at different time points during chronic dosing to investigate desensitization.

Data Summary Tables

Table 1: Pharmacokinetics of Single Oral Doses of MK-5046 in Healthy Male Volunteers [4]

Dose (mg)	Cmax (nM)	Tmax (hr, median)	t1/2 (hr, apparent)	AUC0-∞ (nM*hr)
10	94.7 ± 47.9	1.0	1.3 ± 0.3	289 ± 121
20	185 ± 98	1.0	1.5 ± 0.4	598 ± 262
40 (Panel A)	338 ± 136	1.0	1.8 ± 0.5	1280 ± 540
80	664 ± 355	1.0	2.0 ± 0.5	2580 ± 1230
120	1020 ± 420	1.0	2.3 ± 0.6	4150 ± 1610
160 (Panel A)	1340 ± 570	1.0	2.3 ± 0.6	5490 ± 2200
40 (Panel B)	521 ± 206	1.0	1.8 ± 0.4	1850 ± 650
160 (Panel B)	2150 ± 860	1.0	2.2 ± 0.5	8320 ± 2920

Data presented as mean ± standard deviation, except for Tmax which is the median.

Table 2: Efficacy of MK-5046 in Diet-Induced Obese (DIO) Mice [11]

Treatment	Duration	Body Weight Reduction vs. Vehicle	Key Observation
Single oral dose	2 hours	Dose-dependent reduction in food intake	Anorectic effect observed in wild-type but not BRS-3 knockout mice.
25 mg/kg/day	14 days	9%	Chronic dosing primarily affects metabolic rate rather than food intake.

Experimental Protocols

Protocol 1: In Vitro Assessment of BRS-3 Receptor Activation

Objective: To determine the potency and efficacy of MK-5046 in activating downstream signaling pathways in a human BRS-3 expressing cell line.

Methodology:

• Cell Culture: Culture a stable cell line overexpressing human BRS-3 (e.g., HEK293 or CHO cells) in appropriate media.

• Assay Preparation: Seed cells into 96-well plates. Prior to the assay, starve the cells in serum-free media for a defined period (e.g., 4-6 hours) to reduce basal signaling.

• Compound Preparation: Prepare a serial dilution of MK-5046 in assay buffer. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (a known BRS-3 agonist, if available).

• Stimulation: Add the diluted MK-5046 or controls to the cells and incubate for a specified time at 37°C. The incubation time will depend on the signaling pathway being measured (e.g., 30 minutes for PLC activation, 5-15 minutes for MAPK phosphorylation).

• Detection (Example: Phospho-MAPK Assay):

  • Lyse the cells and transfer the lysate to an ELISA plate coated with a capture antibody for total MAPK.

  • Detect phosphorylated MAPK using a specific detection antibody conjugated to a reporter enzyme (e.g., HRP).

  • Add a substrate and measure the signal using a plate reader.

• Data Analysis: Normalize the data to the vehicle control. Plot the response as a function of the MK-5046 concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Protocol 2: In Vivo Evaluation of MK-5046 Efficacy in a Diet-Induced Obesity (DIO) Mouse Model

Objective: To assess the effect of chronic oral administration of MK-5046 on body weight, food intake, and metabolic rate in DIO mice.

Methodology:

• Animal Model: Use male C57BL/6 mice fed a high-fat diet (e.g., 60% kcal from fat) for 8-12 weeks to induce obesity.

• Acclimation and Grouping: Acclimate the DIO mice to single housing and handling. Randomize mice into treatment groups (e.g., vehicle control, MK-5046 at various doses) based on body weight.

• Dosing: Administer MK-5046 or vehicle orally (e.g., by gavage) once or twice daily for a specified duration (e.g., 14-28 days).

• Measurements:

  • Body Weight: Measure daily or several times per week.

  • Food Intake: Measure daily by weighing the provided food.

  • Metabolic Rate (Indirect Calorimetry): At the end of the treatment period, place a subset of mice in metabolic cages to measure oxygen consumption (VO2) and carbon dioxide production (VCO2) to calculate the respiratory exchange ratio (RER) and energy expenditure.[2]

• Data Analysis: Compare the changes in body weight, cumulative food intake, and energy expenditure between the vehicle and MK-5046 treated groups using appropriate statistical tests (e.g., ANOVA with post-hoc tests).

Visualizations

Caption: Simplified signaling cascade following BRS-3 activation by MK-5046.

Caption: Workflow for evaluating the in vivo efficacy of MK-5046.

References

• 1. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics and Pharmacodynamics of MK‐5046, a Bombesin Receptor Subtype‐3 (BRS‐3) Agonist, in Healthy Patients | CiNii Research [cir.nii.ac.jp]
• 4. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medchemexpress.cn [medchemexpress.cn]
• 10. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bombesin-like receptor 3 regulates blood pressure and heart rate via a central sympathetic mechanism - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting (R)-MK-5046 off-target effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (R)-MK-5046. The information is designed to help address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for (R)-MK-5046?

A1: (R)-MK-5046 is a potent, selective, and orally active agonist for the Bombesin Receptor Subtype-3 (BRS-3), which is an orphan G protein-coupled receptor (GPCR).[1][2][3] It functions as an allosteric agonist, meaning it binds to a site on the receptor that is different from the binding site of the natural (orthosteric) ligand.[4][5] This allosteric binding leads to the activation of downstream signaling pathways, such as the phospholipase C (PLC) pathway.[4][5]

Q2: What are the known on-target physiological effects of (R)-MK-5046 that might be considered "off-target" or adverse effects in an experimental setting?

A2: In preclinical and clinical studies, (R)-MK-5046 has been shown to cause several transient, on-target physiological effects due to BRS-3 activation. These are important to consider as they may impact experimental outcomes. Effects include:

• Cardiovascular: Modest and transient increases in blood pressure, heart rate, and body temperature have been observed in rodents, dogs, and humans.[1][6][7] These effects typically desensitize or attenuate with continued dosing.[6][8]

• Sensory: Human subjects have reported feelings of being hot, cold, and/or jittery, which coincide with the maximum plasma concentration of the compound.[1][3]

• Reproductive: Unanticipated erections have been reported in male human subjects, suggesting a potential role for BRS-3 in reproductive physiology.[1][3]

Q3: Is (R)-MK-5046 selective for BRS-3?

A3: Yes, (R)-MK-5046 is reported to be highly selective for BRS-3 over other bombesin receptors like the gastrin-releasing peptide receptor (GRP-R) and the neuromedin B receptor (NMB-R).[4]

Troubleshooting Experimental Issues

Q4: My in vivo experiment shows a significant and sustained increase in blood pressure after administering (R)-MK-5046. Is this a known off-target effect?

A4: Not necessarily. A transient increase in blood pressure is a known on-target effect of BRS-3 agonism.[1][7] However, a sustained increase may indicate an issue with dosage or experimental design.

Troubleshooting Steps:

• Verify Dosage: Double-check your calculations and the concentration of your dosing solution. An accidental overdose could prolong the hypertensive effects.

• Monitor Timing: The hypertensive effect is typically transient and linked to the pharmacokinetic profile of the compound (Tmax of ~1 hour, half-life of 1.5-3.5 hours in humans).[1][3] Plot the change in blood pressure against time post-administration. The effect should diminish after a few hours.

• Incorporate a Washout Period: If using a repeat-dosing schedule, be aware that the cardiovascular effects tend to attenuate with subsequent doses.[3][6] A lack of attenuation could be an unexpected finding.

• Use a BRS-3 Antagonist: To confirm the effect is mediated by BRS-3, pre-treat a cohort of animals with a selective BRS-3 antagonist (e.g., Bantag-1) before administering (R)-MK-5046.[4] The antagonist should block the blood pressure increase.

• Include BRS-3 Knockout Animals: The definitive control is to administer (R)-MK-5046 to Brs3 knockout mice. The compound's effects on metabolic rate and food intake are absent in these animals, and cardiovascular effects are expected to be similarly abolished.[6][9]

Q5: In my cell-based assay, (R)-MK-5046 is not producing a response, or the dose-response curve is unusual (e.g., biphasic). What could be the cause?

A5: This could be due to several factors related to the compound's allosteric nature or the specific cell system being used.

Troubleshooting Steps:

• Confirm BRS-3 Expression: Verify that your cell line endogenously expresses BRS-3 or that your transfected construct is expressing correctly.

• Evaluate for Allosteric Behavior: (R)-MK-5046 is an allosteric agonist. Its dose-response curve for PLC activation has been reported to be biphasic. This is a characteristic of its mechanism and not necessarily an artifact.

• Check for Orthosteric Ligands: The presence of other bombesin-family ligands in your cell culture media could modulate the response to (R)-MK-5046. An allosteric agonist's effect can be influenced by the presence of an orthosteric ligand.[4]

• Assess Downstream Signaling: (R)-MK-5046 is a full agonist for some pathways (MAPK, FAK, Akt) but only a partial agonist for others (PLA2). If you are measuring a pathway for which it is a partial agonist, you will not see the same maximal effect as a full orthosteric agonist. Ensure your readout is appropriate for the expected signaling cascade.

Quantitative Data Summary

The following table summarizes key quantitative parameters for (R)-MK-5046.

Parameter	Species	Value	Notes	Reference
Binding Affinity (Ki)	Human	High: 0.08 nMLow: 11-29 nM	Determined via curve-fitting of binding-dose-inhibition curves, suggesting two binding sites.
Functional Potency (EC50)	Human	14 nM	Based on BRS-3 activation.	[7]
Rat	2.2 nM	Based on BRS-3 activation.	[7]
Mouse	21 nM	Based on BRS-3 activation.	[7]
Receptor Occupancy	Mouse	0.34 ± 0.23 µM	Plasma concentration required for 50% brain receptor occupancy.	[6][9]

Key Experimental Protocols

Protocol: In Vitro Phospholipase C (PLC) Activation Assay

This protocol is a generalized method for measuring the primary downstream signaling event of BRS-3 activation by (R)-MK-5046.

• Cell Culture: Culture cells expressing BRS-3 (e.g., CHO-hBRS-3) in appropriate media. Plate cells in 24-well plates and grow to near confluence.

• Labeling: Incubate the cells overnight with a labeling agent for inositol phosphates (IPs), such as [³H]myo-inositol, in inositol-free medium.

• Pre-incubation: Wash the cells with a buffer (e.g., HEPES-buffered saline). Pre-incubate the cells with LiCl (typically 10 mM) for 15-30 minutes. LiCl inhibits inositol monophosphatase, leading to the accumulation of IPs.

• Stimulation: Add varying concentrations of (R)-MK-5046 to the wells. Include a positive control (e.g., a universal bombesin peptide agonist) and a vehicle control (e.g., DMSO).[4] Incubate for a defined period (e.g., 60 minutes) at 37°C.

• Extraction: Terminate the stimulation by aspirating the medium and adding a cold acid solution (e.g., 0.4 M perchloric acid).

• Separation: Neutralize the extracts. Separate the accumulated [³H]inositol phosphates from free [³H]inositol using anion-exchange chromatography (e.g., Dowex AG1-X8 columns).

• Quantification: Measure the radioactivity of the eluted IP fraction using a liquid scintillation counter.

• Analysis: Plot the quantified IP accumulation against the log concentration of (R)-MK-5046. Use non-linear regression to calculate potency (EC50) and efficacy (Emax). The resulting curve may be biphasic, reflecting the compound's allosteric nature.

Visualizations

Caption: BRS-3 allosteric activation pathway.

Caption: Workflow for troubleshooting in vivo cardiovascular effects.

Caption: Decision tree for on-target vs. off-target effects.

References

• 1. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Antiobesity Effect of MK-5046, a Novel Bombesin Receptor Subtype-3 Agonist: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Oral Bioavailability of (R)-MK-5046

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the oral dosing of (R)-MK-5046.

Frequently Asked Questions (FAQs)

Q1: What is (R)-MK-5046 and what is its mechanism of action?

(R)-MK-5046 is a potent, selective, and orally active allosteric agonist for the bombesin receptor subtype-3 (BRS-3).[1][2] BRS-3 is a G-protein coupled receptor implicated in the regulation of energy homeostasis, making (R)-MK-5046 a candidate for the treatment of obesity.[3][4]

Q2: What are the known pharmacokinetic parameters of (R)-MK-5046 following oral administration?

Pharmacokinetic data for (R)-MK-5046 is available from preclinical studies in various species and a Phase I clinical trial in healthy male volunteers. Key parameters are summarized in the tables below.

Table 1: Preclinical Pharmacokinetics of (R)-MK-5046

Species	Dose (mg/kg, oral)	Tmax (h)	Oral Bioavailability (F%)	Reference
Mouse	2	-	-	[4]
Rat	2	-	-	[4]
Dog	1	1.4	52	[4]

Table 2: Phase I Clinical Pharmacokinetics of (R)-MK-5046 in Healthy Male Volunteers (Fasted)

Oral Dose (mg)	N	Cmax (µM)	Tmax (h)	AUC0-∞ (µM*h)	t1/2 (h)
10	6	0.13 ± 0.05	1.0 (0.5-1.5)	0.43 ± 0.15	1.3 ± 0.2
20	6	0.27 ± 0.08	1.0 (0.5-1.5)	0.88 ± 0.17	1.5 ± 0.2
40	6	0.53 ± 0.16	1.0 (1.0-1.5)	1.9 ± 0.5	1.6 ± 0.2
80	6	1.0 ± 0.3	1.0 (1.0-2.0)	4.2 ± 1.1	2.0 ± 0.4
160	6	2.0 ± 0.7	1.0 (1.0-1.5)	8.8 ± 3.4	2.3 ± 0.3

*Data presented as arithmetic mean ± SD, except for Tmax which is median (range). Adapted from[5][6].

Q3: How does food intake affect the oral absorption of (R)-MK-5046?

In the Phase I clinical study, administration of a 40 mg dose of (R)-MK-5046 with a standard high-fat breakfast resulted in a delayed Tmax and slightly reduced Cmax and AUC compared to the fasted state, suggesting a minor food effect on its absorption.[5]

Troubleshooting Guide

This guide addresses common issues encountered during in vivo experiments with (R)-MK-5046.

Issue 1: Lower than expected plasma exposure (Cmax and/or AUC) after oral dosing in animal models.

• Possible Cause: Poor aqueous solubility of (R)-MK-5046 in the formulation vehicle. While specific solubility data for (R)-MK-5046 is not publicly available, many small molecule drugs exhibit limited aqueous solubility, which can hinder dissolution in the gastrointestinal tract and subsequent absorption.

• Troubleshooting Steps:

  • Assess Compound Solubility: Perform kinetic and thermodynamic solubility tests in various biorelevant media (e.g., simulated gastric fluid (SGF), fasted-state simulated intestinal fluid (FaSSIF), fed-state simulated intestinal fluid (FeSSIF)).

  • Optimize Formulation:

    • Co-solvents: For preclinical studies, consider using a vehicle containing co-solvents such as PEG 400, propylene glycol, or DMSO to improve solubility. However, be mindful of potential vehicle effects on gastrointestinal physiology.

    • Amorphous Solid Dispersions: If the compound is crystalline, formulating it as an amorphous solid dispersion with a polymer can enhance its dissolution rate and extent.

    • Lipid-Based Formulations: Self-emulsifying drug delivery systems (SEDDS) can improve the solubility and absorption of lipophilic compounds.

    • Particle Size Reduction: Micronization or nanocrystal technology can increase the surface area of the drug, leading to faster dissolution.

Issue 2: High variability in plasma concentrations between experimental subjects.

• Possible Cause: Inconsistent dosing procedure or physiological differences between animals. Variability in gastric emptying time and intestinal motility can significantly impact the absorption of orally administered drugs.

• Troubleshooting Steps:

  • Standardize Dosing Technique: Ensure consistent gavage technique, volume, and vehicle composition for all animals. Fasting animals overnight before dosing can help reduce variability in gastric contents.

  • Evaluate Formulation Stability: Confirm that (R)-MK-5046 is stable in the dosing vehicle and does not precipitate over the duration of the experiment.

  • Consider the Impact of pH: Investigate the pH-solubility profile of (R)-MK-5046. Compounds with pH-dependent solubility can exhibit variable absorption as they transit through the different pH environments of the GI tract.

Experimental Protocols

Protocol 1: Kinetic Solubility Assay

• Stock Solution Preparation: Prepare a 10 mM stock solution of (R)-MK-5046 in 100% DMSO.

• Sample Preparation: In a 96-well plate, add 2 µL of the 10 mM stock solution to 198 µL of the test buffer (e.g., phosphate-buffered saline, pH 7.4) to achieve a final concentration of 100 µM. Prepare in triplicate.

• Incubation: Seal the plate and shake at room temperature for 2 hours.

• Filtration: Filter the samples through a 96-well filter plate to remove any precipitated compound.

• Quantification: Analyze the concentration of the dissolved compound in the filtrate using a suitable analytical method, such as LC-MS/MS. Compare the result to a standard curve prepared in the same buffer.

Protocol 2: In Vivo Oral Bioavailability Study in Rats

• Animal Model: Use male Sprague-Dawley rats (n=3-5 per group), fasted overnight with free access to water.

• Dosing:

  • Intravenous (IV) Group: Administer (R)-MK-5046 at 1 mg/kg in a suitable IV formulation (e.g., saline with a co-solvent) via the tail vein.

  • Oral (PO) Group: Administer (R)-MK-5046 at 2 mg/kg in the desired oral formulation vehicle via oral gavage.

• Blood Sampling: Collect sparse blood samples (e.g., 0.2 mL) from the tail vein at pre-dose and at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into tubes containing an anticoagulant (e.g., K2-EDTA).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Determine the concentration of (R)-MK-5046 in the plasma samples using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) using non-compartmental analysis software. Oral bioavailability (F%) is calculated as: (AUC_PO / Dose_PO) / (AUC_IV / Dose_IV) * 100.

Visualizations

Caption: BRS-3 signaling pathway activated by (R)-MK-5046.

Caption: Workflow for troubleshooting low oral bioavailability.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (R)-MK-5046 and Receptor Tachyphylaxis

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals investigating (R)-MK-5046. A key clarification is that (R)-MK-5046 is an agonist for the bombesin receptor subtype-3 (BRS-3), an orphan G protein-coupled receptor, and not GPR40.[1][2] This distinction is critical for understanding its mechanism of action and potential for tachyphylaxis.

Frequently Asked Questions (FAQs)

Q1: We are observing a diminished response to (R)-MK-5046 in our cell-based assays after repeated administration. Is this expected?

A1: Yes, a diminished response, or tachyphylaxis, upon repeated or chronic administration of a G protein-coupled receptor (GPCR) agonist like (R)-MK-5046 is a well-documented phenomenon.[3][4] This is a physiological adaptation to prevent overstimulation of signaling pathways. While some reports suggest a lack of tachyphylaxis for the agonist mechanism of MK-5046 in the context of weight loss, transient effects on blood pressure and heart rate that abate with continued dosing have been observed, indicating some level of desensitization.[1][5]

Q2: What are the potential molecular mechanisms behind tachyphylaxis observed with (R)-MK-5046 administration?

A2: The primary mechanisms of GPCR desensitization, which leads to tachyphylaxis, involve:

• Receptor Phosphorylation: Agonist binding can lead to phosphorylation of the BRS-3 receptor by G protein-coupled receptor kinases (GRKs) or second messenger-dependent kinases like PKA and PKC.[6][7][8]

• β-Arrestin Recruitment: Phosphorylated receptors recruit β-arrestins, which sterically hinder G protein coupling, effectively uncoupling the receptor from its downstream signaling cascade.[3][8]

• Receptor Internalization: The receptor-arrestin complex is often targeted for endocytosis, removing the receptor from the cell surface and further reducing the cell's ability to respond to the agonist.[4][8]

• Downregulation: With prolonged exposure, internalized receptors may be targeted for lysosomal degradation, leading to a net loss of receptor protein.[4][8]

Q3: We initially hypothesized that (R)-MK-5046 targets GPR40. Is there a relationship between BRS-3 and GPR40 signaling?

A3: (R)-MK-5046 is a selective BRS-3 agonist.[1][2] GPR40 (also known as FFAR1) is a receptor for free fatty acids that is primarily involved in glucose-dependent insulin secretion.[9][10][11] While both are GPCRs, they belong to different receptor families and are activated by different ligands. There is no direct evidence to suggest that (R)-MK-5046 interacts with GPR40 or that their signaling pathways directly converge. It is crucial to use appropriate cellular models expressing BRS-3 for your experiments.

Q4: How can we experimentally quantify the degree of tachyphylaxis to (R)-MK-5046?

A4: To quantify tachyphylaxis, you can perform dose-response curves for a downstream signaling event (e.g., calcium mobilization or ERK phosphorylation) after an initial pre-treatment with (R)-MK-5046 for varying durations. A rightward shift in the EC50 or a decrease in the maximal response (Emax) in pre-treated cells compared to vehicle-treated controls would indicate tachyphylaxis.

Troubleshooting Guide

Observed Issue	Potential Cause	Troubleshooting Steps
Complete loss of response to (R)-MK-5046 after prolonged incubation.	Receptor downregulation.	1. Perform Western blot or ELISA to quantify total BRS-3 receptor protein levels. 2. Use a receptor binding assay with a radiolabeled BRS-3 antagonist to measure cell surface receptor density.
Reduced potency (increased EC50) but similar maximal response.	Receptor desensitization (uncoupling from G protein).	1. Measure proximal signaling events like G protein activation (e.g., GTPγS binding assay). 2. Investigate the involvement of specific GRKs or PKC using inhibitors or siRNA knockdown.
High variability in the degree of tachyphylaxis between experiments.	Inconsistent pre-treatment conditions.	1. Strictly control the duration and concentration of (R)-MK-5046 pre-treatment. 2. Ensure consistent cell density and passage number.
No tachyphylaxis observed where it is expected.	1. Cell line may lack the necessary machinery for desensitization (e.g., low expression of specific GRKs or β-arrestins). 2. The chosen assay endpoint is too far downstream and subject to signal amplification.	1. Characterize the expression of key desensitization proteins in your cell model. 2. Measure more proximal signaling events (e.g., second messenger production).

Experimental Protocols

Protocol 1: Quantification of BRS-3 Receptor Desensitization using a Calcium Mobilization Assay

• Cell Culture: Plate cells expressing BRS-3 (e.g., CHO-K1 or HEK293 cells stably transfected with the human BRS-3 gene) in a 96-well black-walled, clear-bottom plate and grow to confluence.

• Pre-treatment: Treat cells with varying concentrations of (R)-MK-5046 or vehicle for different durations (e.g., 30 minutes, 2 hours, 6 hours) in serum-free media.

• Dye Loading: Wash the cells with a buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) and then load with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Agonist Stimulation: Place the plate in a fluorescence plate reader. After establishing a baseline fluorescence reading, add a range of concentrations of (R)-MK-5046 to stimulate the cells.

• Data Acquisition: Measure the fluorescence intensity over time to monitor intracellular calcium mobilization.

• Analysis: Determine the peak fluorescence response for each concentration of (R)-MK-5046. Plot the dose-response curves for the vehicle- and pre-treated cells. Compare the EC50 and Emax values to quantify the extent of desensitization.

Protocol 2: Assessment of BRS-3 Receptor Internalization via Immunofluorescence

• Cell Culture: Grow BRS-3 expressing cells on glass coverslips.

• Treatment: Treat the cells with a saturating concentration of (R)-MK-5046 or vehicle for a time course (e.g., 0, 15, 30, 60 minutes).

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.1% Triton X-100.

• Immunostaining: Incubate the cells with a primary antibody specific for an extracellular epitope of the BRS-3 receptor, followed by a fluorescently labeled secondary antibody.

• Imaging: Mount the coverslips on microscope slides and visualize the cells using a fluorescence or confocal microscope.

• Analysis: In vehicle-treated cells, the fluorescence should be localized to the plasma membrane. In (R)-MK-5046-treated cells, the appearance of intracellular puncta containing the receptor indicates internalization.

Signaling Pathways and Experimental Workflows

Caption: GPCR Desensitization Pathway for BRS-3.

Caption: Experimental Workflow for Quantifying Tachyphylaxis.

References

• 1. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Agonist-selective mechanisms of GPCR desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Agonist-selective mechanisms of GPCR desensitization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. GPCR Desensitization: Acute and Prolonged Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. spandidos-publications.com [spandidos-publications.com]
• 10. What are GPR40 agonists and how do they work? [synapse.patsnap.com]
• 11. diabetesjournals.org [diabetesjournals.org]

Refining experimental design for (R)-MK-5046 studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing (R)-MK-5046, a potent and selective allosteric agonist of the Bombesin Receptor Subtype-3 (BRS-3).

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for (R)-MK-5046?

(R)-MK-5046 is a non-peptide allosteric agonist for the BRS-3, a G-protein coupled receptor (GPCR). Unlike orthosteric agonists that bind to the primary ligand binding site, (R)-MK-5046 binds to a distinct site on the receptor. This allosteric binding modulates the receptor's conformation, leading to its activation. Upon activation, BRS-3 primarily couples to Gq protein, initiating the phospholipase C (PLC) signaling cascade. This results in the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG), leading to downstream signaling events.[1]

Q2: What are the primary downstream signaling pathways activated by (R)-MK-5046?

Activation of BRS-3 by (R)-MK-5046 has been shown to stimulate several key downstream signaling pathways, including:

• Phospholipase C (PLC) Pathway: As mentioned above, this is the primary signaling cascade initiated by BRS-3 activation.

• Mitogen-Activated Protein Kinase (MAPK) Pathway: (R)-MK-5046 is a full agonist for the activation of MAPK.[2]

• Focal Adhesion Kinase (FAK) Pathway: It also acts as a full agonist for FAK activation.[2]

• Akt Pathway: Full agonism is observed for Akt activation.[2]

• Paxillin Signaling: (R)-MK-5046 fully activates paxillin.[2]

• Hippo Signaling Pathway: Recent studies have shown that BRS-3 activation can downregulate the Hippo signaling pathway, which may be linked to its effects on cell migration.[3]

Q3: What are the expected in vivo effects of (R)-MK-5046 administration in preclinical models?

In preclinical studies using mice, rats, and dogs, oral administration of (R)-MK-5046 has been shown to:

• Reduce food intake.[4][5]

• Increase metabolic rate.[4][5]

• Decrease body weight.[4][5][6]

• Cause transient increases in body temperature, heart rate, and blood pressure, which tend to desensitize with continued dosing.[4][5][7]

Q4: Are there known off-target effects for (R)-MK-5046?

While (R)-MK-5046 is reported to be a selective BRS-3 agonist, some off-target effects have been observed, particularly at higher concentrations. Notably, transient increases in blood pressure and heart rate have been reported in both animal and human studies.[4][7] Researchers should carefully monitor cardiovascular parameters during in vivo experiments.

Troubleshooting Guides

In Vitro Assay Troubleshooting

Issue 1: High variability or low signal-to-noise ratio in the [³H]-Inositol Phosphate (IP) accumulation assay.

• Possible Cause 1: Suboptimal cell density or health.

  • Solution: Ensure cells are in a logarithmic growth phase and have high viability. Optimize cell seeding density to achieve a confluent monolayer on the day of the assay.

• Possible Cause 2: Inefficient labeling with myo-[³H]inositol.

  • Solution: Increase the incubation time with myo-[³H]inositol (up to 24 hours) or increase its concentration. Ensure the labeling medium is appropriate and does not contain high levels of unlabeled inositol.

• Possible Cause 3: Inadequate stimulation time with (R)-MK-5046.

  • Solution: Perform a time-course experiment (e.g., 5, 15, 30, 60 minutes) to determine the optimal stimulation time for maximal IP accumulation in your specific cell line.

• Possible Cause 4: Issues with the ion-exchange chromatography step.

  • Solution: Ensure the resin is properly equilibrated and that the elution buffers are at the correct pH and concentration. Calibrate the column to ensure proper separation of inositol phosphates.

• Possible Cause 5: Allosteric nature of the compound.

  • Solution: The response to an allosteric agonist can be influenced by the presence of endogenous ligands. Ensure serum-free conditions during the assay to minimize this variability.

Issue 2: Inconsistent results in receptor binding assays.

• Possible Cause 1: Radioligand degradation.

  • Solution: Use fresh radioligand and store it according to the manufacturer's instructions. Minimize freeze-thaw cycles.

• Possible Cause 2: Non-specific binding is too high.

  • Solution: Optimize the concentration of the competing non-labeled ligand to define non-specific binding. Include a pre-incubation step with a blocking agent (e.g., bovine serum albumin) to reduce binding to non-receptor components.

• Possible Cause 3: Allosteric interaction affecting binding kinetics.

  • Solution: As an allosteric modulator, (R)-MK-5046 may affect the dissociation rate of the orthosteric radioligand. Conduct kinetic binding experiments (association and dissociation) to fully characterize the interaction.

In Vivo Study Troubleshooting

Issue 1: Lack of expected effect on food intake or body weight.

• Possible Cause 1: Incorrect dosage or route of administration.

  • Solution: Verify the calculated dose and the stability of the compound in the chosen vehicle. Oral gavage is a common administration route. Ensure proper administration technique to avoid dosing errors.

• Possible Cause 2: Acclimatization of animals.

  • Solution: Ensure animals are properly acclimatized to the housing conditions, diet, and handling procedures before the start of the experiment to minimize stress-induced variability.

• Possible Cause 3: Diet-induced obesity model not fully established.

  • Solution: If using a diet-induced obesity model, ensure the animals have been on the high-fat diet for a sufficient period to develop a stable obese phenotype.

• Possible Cause 4: Tachyphylaxis (desensitization).

  • Solution: Some effects of (R)-MK-5046, such as on food intake, may be more pronounced acutely.[4] Consider study designs that assess both acute and chronic effects. The primary mechanism for sustained weight loss appears to be through increased metabolic rate rather than a sustained reduction in food intake.[1]

Issue 2: Significant and persistent cardiovascular side effects.

• Possible Cause 1: Dose is too high.

  • Solution: Perform a dose-response study to identify the minimum effective dose that produces the desired metabolic effects with minimal cardiovascular side effects.

• Possible Cause 2: Stress from handling and procedures.

  • Solution: Use telemetry for continuous monitoring of blood pressure and heart rate to minimize handling-induced stress. Ensure all procedures are performed by experienced personnel.

• Possible Cause 3: On-target effect of BRS-3 activation.

  • Solution: The transient cardiovascular effects are a known on-target effect of BRS-3 agonism.[4][7] These effects tend to diminish with repeated dosing.[4][5] A dose-escalation protocol may help to mitigate these effects.

Data Presentation

Table 1: In Vitro Potency of (R)-MK-5046

Parameter	Species	Value	Reference
Ki (Binding Affinity)	Human	3.7 nM	[1]
EC50 (Functional Potency)	Human	14 nM	[1]

Table 2: Pharmacokinetic Parameters of (R)-MK-5046 in Preclinical Species

Species	Route	T1/2 (hours)	Oral Bioavailability (%)	Reference
Mouse	IV	1.8	38	[6]
Rat	IV	2.0	50	[6]
Dog	IV	2.2	80	[6]
Rhesus Monkey	IV	3.1	100	[6]

Table 3: In Vivo Efficacy of (R)-MK-5046 in Diet-Induced Obese (DIO) Mice

Dose	Duration	Body Weight Reduction (%)	Reference
25 mg/kg/day (s.c. infusion)	14 days	8-9%	[6]
100 mg/kg (oral)	Acute	Significant reduction in 2h and overnight food intake	[5]

Experimental Protocols

[³H]-Inositol Phosphate (IP) Accumulation Assay

• Cell Culture and Labeling:

  • Seed cells expressing BRS-3 in 24-well plates and grow to near confluency.

  • Wash cells with serum-free medium.

  • Label cells with myo-[³H]inositol (e.g., 1 µCi/mL) in inositol-free medium for 16-24 hours.

• Assay Procedure:

  • Wash cells with serum-free medium containing 10 mM LiCl.

  • Pre-incubate with LiCl-containing medium for 15 minutes at 37°C.

  • Add varying concentrations of (R)-MK-5046 or vehicle control.

  • Incubate for the optimized stimulation time (e.g., 60 minutes) at 37°C.

• Extraction and Quantification:

  • Aspirate the medium and lyse the cells with a suitable buffer (e.g., ice-cold 0.5 M perchloric acid).

  • Neutralize the lysate.

  • Separate the total [³H]-inositol phosphates from free [³H]-inositol using anion-exchange chromatography (e.g., Dowex AG1-X8 columns).

  • Elute the [³H]-IPs and quantify the radioactivity using liquid scintillation counting.

In Vivo Feeding Study in Mice

• Animal Model:

  • Use male C57BL/6 mice.

  • Induce obesity by feeding a high-fat diet (e.g., 60% kcal from fat) for a minimum of 8-12 weeks.

• Acclimatization:

  • Individually house the mice and acclimatize them to metabolic cages for at least 3 days before the experiment.

• Dosing and Measurement:

  • Administer (R)-MK-5046 or vehicle via oral gavage at the beginning of the dark cycle.

  • Measure food intake at regular intervals (e.g., 2, 4, 8, and 24 hours) post-dosing.

  • Record body weight daily.

• Metabolic Rate Measurement:

  • Use indirect calorimetry to measure oxygen consumption (VO₂) and carbon dioxide production (VCO₂) to calculate the respiratory exchange ratio (RER) and energy expenditure.

Mandatory Visualizations

Caption: BRS-3 signaling pathway activated by (R)-MK-5046.

Caption: Experimental workflow for (R)-MK-5046 studies.

Caption: Troubleshooting logic for inconsistent in vitro results.

References

• 1. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Bombesin-Like Receptor 3: Physiology of a Functional Orphan - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. genecards.org [genecards.org]

Technical Support Center: Minimizing Variability in (R)-MK-5046 Experimental Results

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing variability in experimental results involving the Bombesin Receptor Subtype-3 (BRS-3) allosteric agonist, (R)-MK-5046.

Frequently Asked Questions (FAQs)

Q1: What is (R)-MK-5046 and what is its primary mechanism of action?

(R)-MK-5046 is a potent, selective, and orally active nonpeptide agonist for the Bombesin Receptor Subtype-3 (BRS-3), an orphan G protein-coupled receptor (GPCR).[1] It functions as an allosteric agonist, meaning it binds to a site on the receptor that is different from the binding site of the endogenous ligand.[2] This binding modulates the receptor's activity, leading to the activation of downstream signaling pathways.[2]

Q2: What are the known downstream signaling pathways activated by (R)-MK-5046?

(R)-MK-5046 has been shown to activate multiple signaling cascades upon binding to BRS-3. The primary pathway activated is the Phospholipase C (PLC) pathway, leading to the generation of inositol phosphates and an increase in intracellular calcium.[2] Additionally, (R)-MK-5046 stimulates the Mitogen-Activated Protein Kinase (MAPK) pathway.[]

Q3: What are the key therapeutic applications being investigated for (R)-MK-5046?

The primary therapeutic application for (R)-MK-5046 is the treatment of obesity.[1][4] Its agonistic effect on BRS-3 is associated with an increase in metabolic rate and a reduction in food intake.[5]

Q4: Are there any known stability and storage recommendations for (R)-MK-5046?

Troubleshooting Guide

This guide addresses common issues that can lead to variability in experiments using (R)-MK-5046.

Issue 1: High Variability in In Vitro Functional Assays (e.g., Calcium Mobilization, IP-1 Accumulation)

Potential Cause	Troubleshooting Steps
Cell Health and Passage Number	Ensure cells are healthy and within a consistent, low passage number range. High passage numbers can lead to phenotypic drift and altered receptor expression or signaling.
Inconsistent Cell Seeding Density	Optimize and strictly control cell seeding density. Overly confluent or sparse cells can exhibit different responses.
Reagent Quality and Preparation	Use high-purity (R)-MK-5046. Prepare fresh stock solutions and serial dilutions for each experiment to avoid degradation. Ensure the quality of all other reagents, including buffers and media.
Assay Conditions	Optimize and standardize incubation times, temperature, and buffer composition. Small variations in these parameters can significantly impact results. For cAMP assays, the inclusion of a phosphodiesterase (PDE) inhibitor like IBMX can prevent cAMP degradation and improve signal stability.[6]
"Probe Dependency" of Allosteric Modulator	As an allosteric modulator, the effects of (R)-MK-5046 can be influenced by the presence of other orthosteric ligands (the "probe").[7][8] If using a co-agonist, be aware that its concentration and identity can alter the response to (R)-MK-5046.[7][8]

Issue 2: Poor Reproducibility in Radioligand Binding Assays

Potential Cause	Troubleshooting Steps
High Non-Specific Binding	Optimize the concentration of the radioligand; higher concentrations can increase non-specific binding. Reduce the amount of membrane protein per well. Modify the assay buffer by adding bovine serum albumin (BSA) or using appropriate salt concentrations to minimize non-specific interactions.[9]
Low Specific Binding	Confirm the expression and integrity of the BRS-3 receptor in your cell preparation. Ensure the radioligand has not degraded and possesses high specific activity. Optimize incubation time and temperature to reach equilibrium.
Inconsistent Membrane Preparation	Standardize the membrane preparation protocol, including homogenization, centrifugation steps, and storage conditions. Ensure complete cell lysis and consistent protein concentration.
Filtration and Washing Steps	If using a filtration-based assay, ensure rapid and consistent washing with ice-cold buffer to minimize dissociation of the bound ligand. Pre-soaking filters in a blocking agent like polyethyleneimine (PEI) can reduce non-specific binding to the filter.

Issue 3: Unexpected or Biphasic Dose-Response Curves

Potential Cause	Troubleshooting Steps
Allosteric Mechanism of Action	Allosteric modulators can sometimes produce complex dose-response curves that are not classical sigmoidal curves. This can be due to interactions with the orthosteric ligand or the stabilization of different receptor conformations at varying concentrations.
Compound Solubility Issues	At high concentrations, (R)-MK-5046 may precipitate out of solution, leading to a decrease in the observed effect. Visually inspect solutions and consider using a different solvent or lower concentration range.
Off-Target Effects at High Concentrations	At very high concentrations, (R)-MK-5046 may interact with other cellular targets, leading to unexpected biological responses. It is important to work within a concentration range that is selective for BRS-3.
Ago-PAM Activity	Some allosteric modulators can act as both direct agonists and positive allosteric modulators (PAMs).[10] This "ago-PAM" activity can result in complex dose-response relationships, especially in the presence of an orthosteric agonist.[10]

Data Presentation

Table 1: In Vitro Potency of (R)-MK-5046

Assay Type	Species	EC50 / IC50 (nM)	Reference
BRS-3 Binding (IC50)	Human	27	[1]
BRS-3 Functional Agonism (EC50)	Human	25	[1]
PLC Activation (EC50)	Human	12.5 ± 1.1	[2]

Table 2: Pharmacokinetic Parameters of (R)-MK-5046 in Humans (Single Oral Dose)

Dose (mg)	Cmax (ng/mL)	Tmax (hr)	AUC0-inf (ng*hr/mL)	t1/2 (hr)
10	66.3 ± 31.7	1.0 (0.5-1.5)	162 ± 50	1.7 ± 0.3
40	258 ± 101	1.0 (1.0-1.5)	682 ± 191	1.9 ± 0.4
120	806 ± 321	1.0 (1.0-1.5)	2390 ± 810	2.3 ± 0.5
160	1020 ± 380	1.0 (1.0-1.5)	3030 ± 1020	2.2 ± 0.5
Data presented as mean ± SD, with Tmax as median (range). Data from a study in healthy male volunteers.

Experimental Protocols

General Protocol for an In Vitro Functional Assay (Calcium Mobilization)

• Cell Culture: Culture cells expressing BRS-3 (e.g., CHO-K1 or HEK293) in appropriate media and conditions.

• Cell Plating: Seed cells into 96-well or 384-well black-walled, clear-bottom plates at an optimized density and allow them to attach overnight.

• Dye Loading: Wash the cells with a buffered salt solution and then incubate with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

• Compound Preparation: Prepare a dilution series of (R)-MK-5046 in the assay buffer.

• Assay Execution: Use a fluorescence plate reader equipped with an automated injection system (e.g., FLIPR) to measure the baseline fluorescence. Inject the (R)-MK-5046 dilutions and immediately begin recording the fluorescence signal over time.

• Data Analysis: The change in fluorescence intensity reflects the change in intracellular calcium concentration. Determine the maximal response and calculate the EC50 value from the dose-response curve.

Mandatory Visualization

Caption: BRS-3 signaling pathway activated by (R)-MK-5046.

Caption: General workflow for an in vitro functional assay.

Caption: Logical flow for troubleshooting variability.

References

• 1. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Nonpeptide Agonist MK-5046 Functions As an Allosteric Agonist for the Bombesin Receptor Subtype-3 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Insights into GPCR pharmacology from the measurement of changes in intracellular cyclic AMP; advantages and pitfalls of differing methodologies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Probe dependence in the allosteric modulation of a G protein-coupled receptor: implications for detection and validation of allosteric ligand effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to (R)-MK-5046 and Other Bombesin Receptor Subtype 3 (BRS-3) Agonists

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombesin receptor subtype 3 (BRS-3) has emerged as a promising therapeutic target for metabolic disorders, particularly obesity and type 2 diabetes. As an orphan G protein-coupled receptor (GPCR), the discovery and development of potent and selective agonists are crucial for elucidating its physiological roles and therapeutic potential. (R)-MK-5046, a nonpeptide, allosteric agonist, has been a key tool in this endeavor. This guide provides an objective comparison of (R)-MK-5046 with other notable BRS-3 agonists, supported by experimental data, to aid researchers in selecting the appropriate tools for their studies.

Quantitative Comparison of BRS-3 Agonists

The following tables summarize the in vitro potency and pharmacokinetic parameters of (R)-MK-5046 and other selected BRS-3 agonists.

Table 1: In Vitro Potency of BRS-3 Agonists

Compound	Type	Species	Assay	Potency (nM)	Reference
(R)-MK-5046	Nonpeptide Allosteric Agonist	Human	Ki	3.7
Human	EC50 (Calcium Mobilization)	14[1]
Human	IC50	27[2]
Mouse	Ki	1.6[2]
Rat	Ki	0.6[2]
Dog	Ki	9.9[2]
Rhesus	Ki	2.4[2]
BA1	Peptide Agonist	Human	IC50 (Binding)	6[3]
Oridonin	Natural Product	Human	EC50 (Calcium Mobilization)	223.6[4]
Chiral Diazepines (9f, 9g)	Nonpeptide Agonist	Human, Mouse	In vitro activity	Potent (specific values not reported)	[5]
Bantag-1	Peptide Antagonist	Human	Ki	1.3[6]

Table 2: Pharmacokinetic Profile of (R)-MK-5046 in Humans (Single Oral Dose)

Parameter	Value	Reference
Tmax (hours)	~1.0	[1]
t1/2 (hours)	1.5 - 3.5	[1][7]
AUC0-∞ and Cmax	Dose-proportional increase (10-160 mg)	[1]

Signaling Pathways of BRS-3 Activation

Activation of BRS-3 by an agonist initiates a cascade of intracellular signaling events. The primary pathway involves the coupling to Gq/11 proteins, leading to the activation of phospholipase C (PLC) and subsequent production of inositol trisphosphate (IP3) and diacylglycerol (DAG). This triggers the release of intracellular calcium and activation of protein kinase C (PKC). Downstream of this, other significant pathways, including the Mitogen-Activated Protein Kinase (MAPK/ERK), mTOR, and Hippo signaling pathways, are also modulated.

Caption: BRS-3 Signaling Pathways.

Experimental Protocols

Detailed methodologies for key experiments are crucial for the replication and validation of findings. Below are outlines of common assays used to characterize BRS-3 agonists.

Radioligand Binding Assay

This assay is used to determine the binding affinity (Ki) of a compound for the BRS-3 receptor.

• Cell Preparation: Use cells stably or transiently expressing the human BRS-3 receptor (e.g., CHO, HEK293 cells).

• Radioligand: A radiolabeled BRS-3 antagonist with high affinity, such as [125I]Bantag-1, is commonly used.

• Procedure:

  • Incubate cell membranes or whole cells with a fixed concentration of the radioligand.

  • Add increasing concentrations of the unlabeled test compound (e.g., (R)-MK-5046).

  • Incubate to allow binding to reach equilibrium.

  • Separate bound from free radioligand by rapid filtration.

  • Measure the radioactivity of the bound ligand using a gamma counter.

• Data Analysis: Determine the IC50 value (concentration of test compound that inhibits 50% of specific radioligand binding) and calculate the Ki value using the Cheng-Prusoff equation.

References

• 1. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Discovery of oridonin as a novel agonist for BRS-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of novel chiral diazepines as bombesin receptor subtype-3 (BRS-3) agonists with low brain penetration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Comparative pharmacology of bombesin receptor subtype-3, nonpeptide agonist MK-5046, a universal peptide agonist, and peptide antagonist Bantag-1 for human bombesin receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide: (R)-MK-5046 Versus Orthosteric BRS-3 Ligands

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the allosteric agonist (R)-MK-5046 and various orthosteric ligands for the Bombesin Receptor Subtype-3 (BRS-3). BRS-3, an orphan G protein-coupled receptor (GPCR), is a promising therapeutic target for obesity and other metabolic disorders. Understanding the distinct pharmacological properties of allosteric versus orthosteric ligands is crucial for the development of novel therapeutics targeting this receptor.

Executive Summary

(R)-MK-5046 is a potent and selective allosteric agonist of BRS-3, meaning it binds to a site on the receptor that is distinct from the binding site of endogenous or traditional orthosteric ligands. This allosteric mechanism confers unique pharmacological properties, including a non-competitive mode of action and the potential for biased signaling. In contrast, orthosteric BRS-3 ligands, such as the synthetic peptide agonist [d-Tyr6,β-Ala11,Phe13,Nle14]Bn-(6-14) (referred to as "peptide #1"), bind to the primary, or orthosteric, binding pocket. This guide presents a comparative analysis of their binding affinities, functional potencies, and signaling profiles, supported by experimental data and detailed protocols.

Data Presentation: Quantitative Comparison

The following tables summarize the key performance metrics of (R)-MK-5046 and representative orthosteric BRS-3 ligands. It is important to note that the data presented is compiled from multiple studies and direct comparisons should be made with caution due to potential variations in experimental conditions.

Table 1: Binding Affinity (Ki) for Human BRS-3

Ligand	Type	Radioligand Used	Cell Line	Ki (nM)	Citation
(R)-MK-5046	Allosteric Agonist	[¹²⁵I]-Bantag-1	hBRS-3/BALB	~37-160 (IC₅₀)
Peptide #1	Orthosteric Agonist	[¹²⁵I]-Bantag-1	hBRS-3/BALB	~2
Bag-1	Orthosteric Agonist	[³H]-Bag-2	-	-	[1]
Compound 16a	Orthosteric Agonist	-	-	Potent Agonist	[2]
Bantag-1	Orthosteric Antagonist	[¹²⁵I]-Peptide #1	hBRS-3/BALB	~1.3

Table 2: Functional Potency (EC₅₀) for Human BRS-3

Ligand	Assay	Cell Line	EC₅₀ (nM)	Citation
(R)-MK-5046	PLC Activation	hBRS-3/BALB	~25	[3]
Peptide #1	PLC Activation	hBRS-3/BALB	~6
Compound 16a	Calcium Mobilization	-	Potent Agonist	[2]

Table 3: In Vivo Effects

Ligand	Species	Effect	Citation
(R)-MK-5046	Diet-Induced Obese Mice	Reduced food intake and body weight	[3]
(R)-MK-5046	Healthy/Obese Males	Transient increase in blood pressure, feelings of hot/cold/jittery, erections	[1][4]
Orthosteric Agonists (General)	Rodents	Reduce food intake, increase metabolic rate and body temperature, reduce body weight	[5]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the BRS-3 signaling pathway and a typical experimental workflow for ligand characterization.

Caption: BRS-3 Signaling Pathway.

Caption: Drug Discovery Workflow.

Experimental Protocols

Radioligand Binding Assay

This protocol is adapted from studies characterizing ligand binding to BRS-3.

Objective: To determine the binding affinity (Ki) of test compounds for the human BRS-3.

Materials:

• hBRS-3 expressing cells (e.g., hBRS-3/BALB cells)

• Radioligand: [¹²⁵I]-Bantag-1

• Binding Buffer: 50 mM Tris-HCl, pH 7.4, 5 mM MgCl₂, 0.1% BSA

• Wash Buffer: Ice-cold Binding Buffer

• Non-specific binding control: High concentration of a known BRS-3 ligand (e.g., 1 µM Bantag-1)

• Test compounds (e.g., (R)-MK-5046, orthosteric agonists) at various concentrations

• 96-well plates

• Scintillation counter

Procedure:

• Cell Preparation: Culture hBRS-3 expressing cells to confluency. Harvest and resuspend cells in Binding Buffer to a final concentration of 1 x 10⁶ cells/mL.

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding: 50 µL of cell suspension + 50 µL of radioligand ([¹²⁵I]-Bantag-1 at a final concentration of ~50 pM) + 50 µL of Binding Buffer.

  • Non-specific Binding: 50 µL of cell suspension + 50 µL of radioligand + 50 µL of non-specific binding control.

  • Competition Binding: 50 µL of cell suspension + 50 µL of radioligand + 50 µL of test compound at various concentrations.

• Incubation: Incubate the plate at 37°C for 60 minutes.

• Termination and Washing: Terminate the binding reaction by rapid filtration through glass fiber filters pre-soaked in 0.3% polyethyleneimine. Wash the filters three times with 200 µL of ice-cold Wash Buffer.

• Counting: Place the filters in scintillation vials with scintillation fluid and count the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC₅₀ value for each test compound from the competition binding curve. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Phospholipase C (PLC) Activation Assay

This protocol measures the activation of PLC by monitoring the accumulation of inositol phosphates (IPs).

Objective: To determine the functional potency (EC₅₀) of test compounds in activating the BRS-3 signaling pathway.

Materials:

• hBRS-3 expressing cells

• myo-[³H]inositol

• Stimulation Buffer: HBSS with 20 mM HEPES, pH 7.4

• Lysis Buffer: 0.1 M formic acid

• Dowex AG1-X8 resin

• Test compounds at various concentrations

Procedure:

• Cell Labeling: Seed hBRS-3 expressing cells in 24-well plates and label overnight with myo-[³H]inositol (1 µCi/well) in inositol-free medium.

• Washing: Wash the cells twice with Stimulation Buffer.

• Stimulation: Add 200 µL of Stimulation Buffer containing various concentrations of the test compound to each well and incubate at 37°C for 30 minutes.

• Lysis: Aspirate the stimulation buffer and lyse the cells by adding 500 µL of ice-cold Lysis Buffer. Incubate on ice for 30 minutes.

• IP Separation: Transfer the cell lysates to columns containing Dowex AG1-X8 resin. Wash the columns with water to remove free inositol. Elute the total [³H]IPs with 1 M ammonium formate/0.1 M formic acid.

• Counting: Add the eluate to scintillation vials with scintillation fluid and count the radioactivity.

• Data Analysis: Plot the [³H]IP accumulation against the log concentration of the test compound. Determine the EC₅₀ value from the dose-response curve.

ERK1/2 Phosphorylation Assay

This protocol assesses the activation of the MAPK/ERK pathway.

Objective: To measure the phosphorylation of ERK1/2 as a downstream marker of BRS-3 activation.

Materials:

• hBRS-3 expressing cells

• Serum-free medium

• Test compounds at various concentrations

• Lysis Buffer with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2

• Secondary antibody: HRP-conjugated anti-rabbit IgG

• Chemiluminescent substrate

• Western blotting equipment

Procedure:

• Cell Culture and Starvation: Seed hBRS-3 expressing cells and grow to 80-90% confluency. Starve the cells in serum-free medium for 4-6 hours prior to the experiment.

• Stimulation: Treat the cells with various concentrations of test compounds for 5-10 minutes at 37°C.

• Lysis: Wash the cells with ice-cold PBS and lyse them with Lysis Buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk in TBST for 1 hour.

  • Incubate the membrane with the primary anti-phospho-ERK1/2 antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescent substrate.

  • Strip the membrane and re-probe with the anti-total-ERK1/2 antibody as a loading control.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phospho-ERK1/2 signal to the total-ERK1/2 signal.

Conclusion

(R)-MK-5046 represents a distinct class of BRS-3 agonist with a unique allosteric mechanism of action. While orthosteric agonists directly compete with endogenous ligands for the primary binding site, (R)-MK-5046 modulates receptor function from a different site, leading to a non-competitive interaction and potentially biased signaling. The provided data indicates that while some orthosteric agonists may exhibit higher binding affinity, (R)-MK-5046 demonstrates potent functional activity. The choice between an allosteric and an orthosteric approach for therapeutic development will depend on the desired pharmacological profile, including selectivity, efficacy, and potential for off-target effects. This guide provides a foundational resource for researchers to navigate the complexities of BRS-3 pharmacology and to inform the design of future drug discovery efforts.

References

• 1. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological characterization of a selective agonist for bombesin receptor subtype-3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bombesin-Like Receptor 3: Physiology of a Functional Orphan - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of (R)-MK-5046 and Other Bombesin Receptor Agonists: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the bombesin receptor subtype-3 (BRS-3) agonist (R)-MK-5046 with other bombesin receptor agonists. This analysis is supported by experimental data to evaluate performance and potential therapeutic applications, particularly in the context of obesity and metabolic disorders.

The bombesin family of receptors, including the gastrin-releasing peptide receptor (GRPR/BB2) and the neuromedin B receptor (NMBR/BB1), are G protein-coupled receptors (GPCRs) that play a role in various physiological processes. The bombesin receptor subtype-3 (BRS-3) is an orphan receptor within this family that has emerged as a promising target for the treatment of obesity and metabolic diseases. Activation of BRS-3 has been shown to increase metabolic rate and reduce food intake.[1] (R)-MK-5046 is a potent and selective small molecule agonist for BRS-3.[2] This guide will compare its in vitro and in vivo characteristics with other bombesin receptor agonists.

In Vitro Pharmacological Profile

The in vitro activity of bombesin receptor agonists is typically characterized by their binding affinity (Ki or IC50) and functional potency (EC50) at the different bombesin receptor subtypes. A higher affinity is indicated by a lower Ki or IC50 value, while a higher potency is reflected by a lower EC50 value.

(R)-MK-5046 demonstrates high potency and selectivity for the human BRS-3 receptor.[3] Notably, it functions as an allosteric agonist, meaning it binds to a different site on the receptor than the natural ligand, which can offer a distinct pharmacological profile. In comparison, the peptide agonist BA1 acts as a universal agonist, potently activating all three bombesin receptor subtypes. Bantag-1 is a selective peptide antagonist for BRS-3 and is often used as a tool to study the specific effects of BRS-3 modulation.[1]

Compound	Receptor Subtype	Binding Affinity (Ki, nM)	Functional Potency (EC50, nM)	Reference
(R)-MK-5046	hBRS-3	3.7	14	[4]
mBRS-3	1.6	21	[2]
rBRS-3	0.6	2.2	[2]
BA1 (Universal Agonist)	hBRS-3	6	~6	[3]
hGRPR	0.4	-	[3]
hNMBR	2.5	-	[3]
Bantag-1 (Antagonist)	hBRS-3	1.3	-	[1]
hGRPR	>10,000	-	[1]
hNMBR	>10,000	-	[1]

h: human, m: mouse, r: rat

In Vivo Efficacy in Obesity Models

The anti-obesity effects of bombesin receptor agonists are primarily evaluated in diet-induced obese (DIO) animal models. Key parameters measured include changes in food intake, body weight, and metabolic rate.

(R)-MK-5046 has demonstrated significant anti-obesity efficacy in preclinical studies. Oral administration of (R)-MK-5046 to DIO mice resulted in a dose-dependent reduction in food intake and a sustained decrease in body weight over a 14-day period.[5][6] The primary mechanism for this weight reduction appears to be an increase in metabolic rate rather than a sustained suppression of food intake.[7][8]

Compound	Animal Model	Dose and Administration	Key Findings	Reference
(R)-MK-5046	Diet-Induced Obese (DIO) Mice	25 mg/kg/day, subcutaneous infusion for 14 days	9% reduction in body weight compared to vehicle.[6]	[5][6]
DIO Mice	30 mg/kg, single oral dose	Significant reduction in 2-hour and overnight food intake.[5]	[5]
Bombesin	Hypothalamically Obese Rats	Subcutaneous injection prior to meals for 6 days	Consistent suppression of meal size and subsequent weight loss.[9]	[9]

Signaling Pathways

Bombesin receptors primarily signal through the Gq family of G proteins.[10] Agonist binding leads to the activation of phospholipase C (PLC), which in turn catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC). This signaling cascade is central to the physiological effects mediated by bombesin receptors.[11]

Bombesin Receptor Subtype-3 (BRS-3) Signaling Pathway.

Experimental Protocols

Receptor Binding Assay (Competitive Radioligand Binding)

This protocol details a method to determine the binding affinity of test compounds for bombesin receptors.

1. Membrane Preparation:

• Homogenize tissues or cells expressing the bombesin receptor of interest in ice-cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4 with protease inhibitors).

• Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.

• Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

• Resuspend the membrane pellet in assay buffer. Determine protein concentration using a standard method (e.g., Bradford assay).

2. Assay Procedure:

• In a 96-well filter plate, add the following in order:

  • Assay buffer

  • A fixed concentration of a suitable radioligand (e.g., [125I-Tyr4]bombesin).

  • A range of concentrations of the unlabeled test compound (e.g., (R)-MK-5046).

  • The prepared cell membrane suspension.

• For determining non-specific binding, a high concentration of a known bombesin receptor ligand is added.

• Incubate the plate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

3. Separation and Detection:

• Terminate the binding reaction by rapid filtration through the filter plate using a vacuum manifold.

• Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Dry the filters and add a scintillation cocktail.

• Measure the radioactivity retained on the filters using a scintillation counter.

4. Data Analysis:

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the specific binding as a function of the log of the competitor concentration.

• Determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) using non-linear regression.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Workflow for a Competitive Radioligand Binding Assay.

Inositol Phosphate Accumulation Assay

This assay measures the functional activity of bombesin receptor agonists by quantifying the production of inositol phosphates (IPs), a downstream product of PLC activation.[12][13]

1. Cell Culture and Labeling:

• Culture cells expressing the bombesin receptor of interest in a suitable medium.

• Label the cells with [3H]myo-inositol for 24-48 hours to allow for its incorporation into cellular phosphoinositides.

2. Agonist Stimulation:

• Wash the labeled cells to remove unincorporated [3H]myo-inositol.

• Pre-incubate the cells with a lithium chloride (LiCl) solution. LiCl inhibits inositol monophosphatase, leading to the accumulation of IPs.

• Add varying concentrations of the bombesin receptor agonist (e.g., (R)-MK-5046) and incubate for a specific time (e.g., 30-60 minutes).

3. Extraction of Inositol Phosphates:

• Terminate the stimulation by adding a solution like cold trichloroacetic acid.

• Neutralize the extracts.

4. Separation and Quantification of Inositol Phosphates:

• Separate the different inositol phosphates (IP1, IP2, IP3) from the cell extracts using anion-exchange chromatography.

• Quantify the amount of [3H]-labeled inositol phosphates in each fraction using a scintillation counter.

5. Data Analysis:

• Plot the total [3H]inositol phosphate accumulation against the log of the agonist concentration.

• Determine the EC50 value (the concentration of the agonist that produces 50% of the maximal response) using non-linear regression.

In Vivo Efficacy in a Diet-Induced Obesity (DIO) Mouse Model

This protocol outlines a general procedure to assess the anti-obesity effects of bombesin receptor agonists in vivo.

1. Induction of Obesity:

• House male C57BL/6J mice and feed them a high-fat diet (e.g., 45-60% kcal from fat) for an extended period (e.g., 12-16 weeks) to induce obesity. A control group is fed a standard chow diet.

• Monitor body weight and food intake regularly.

2. Drug Administration:

• Once the mice have developed an obese phenotype, randomize them into treatment groups.

• Administer the test compound (e.g., (R)-MK-5046) or vehicle control via the desired route (e.g., oral gavage, subcutaneous injection, or continuous infusion via osmotic pumps). The dosage and frequency will depend on the pharmacokinetic properties of the compound. For example, (R)-MK-5046 has been administered at 25 mg/kg/day via subcutaneous infusion for 14 days.[6]

3. Measurement of Efficacy Endpoints:

• Food Intake: Measure daily food consumption.

• Body Weight: Record body weight regularly (e.g., daily or weekly).

• Body Composition: At the end of the study, determine body composition (fat mass and lean mass) using techniques like DEXA (Dual-energy X-ray absorptiometry) or NMR (Nuclear Magnetic Resonance).

• Metabolic Rate: Measure energy expenditure using indirect calorimetry.

4. Data Analysis:

• Compare the changes in food intake, body weight, body composition, and metabolic rate between the treatment and vehicle control groups using appropriate statistical methods (e.g., t-test or ANOVA).

Experimental Workflow for In Vivo Efficacy Testing.

References

• 1. Regulation of energy homeostasis by bombesin receptor subtype-3: selective receptor agonists for the treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. giffordbioscience.com [giffordbioscience.com]
• 5. researchgate.net [researchgate.net]
• 6. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. BioKB - Publication [biokb.lcsb.uni.lu]
• 8. Antiobesity Effect of MK-5046, a Novel Bombesin Receptor Subtype-3 Agonist: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 9. Bombesin reduces food intake of normal and hypothalamically obese rats and lowers body weight when given chronically - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanism of Activation and Inactivation of Gq/Phospholipase C-β Signaling Nodes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Analysis of G protein-mediated activation of phospholipase C in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Assay for G protein-dependent activation of phospholipase C beta using purified protein components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Head-to-Head Examination of (R)-MK-5046 and Other Bombesin Receptor Subtype-3 Agonists

For Researchers, Scientists, and Drug Development Professionals: An In-depth Comparison of (R)-MK-5046 and Similar Compounds in the Modulation of Metabolic Pathways.

(R)-MK-5046 is a potent and selective agonist for the bombesin receptor subtype-3 (BRS-3), a G protein-coupled receptor implicated in the regulation of energy homeostasis. This guide provides a comprehensive overview of the available preclinical and clinical data for (R)-MK-5046, alongside a comparative analysis of other known BRS-3 agonists. The information is intended to support research and development efforts in the field of metabolic disorders, particularly obesity and type 2 diabetes.

Performance and Pharmacokinetic Profiles

(R)-MK-5046 has undergone preclinical evaluation in various animal models and has completed a Phase I clinical trial in healthy and obese male volunteers. The data consistently demonstrate its activity as a BRS-3 agonist with effects on metabolic rate and food intake.

Preclinical Pharmacokinetics of BRS-3 Agonists

Direct head-to-head comparative studies of BRS-3 agonists are limited in the public domain. The following table summarizes the available preclinical pharmacokinetic data for (R)-MK-5046 and another identified BRS-3 agonist, oridonin. It is important to note that the data for oridonin is less comprehensive.

Compound	Species	Route	T½ (h)	Cmax	AUC	Oral Bioavailability (F)	Reference
(R)-MK-5046	Mouse	IV	1.1	-	-	-	[1]
PO	-	-	-	23%	[1]
Rat	IV	1.9	-	-	-	[1]
PO	-	-	-	42%	[1]
Dog	IV	1.7	-	-	-	[1]
PO	-	-	-	53%	[1]
Oridonin	Rat	IV	-	-	130.1 ± 35.8 µg·h/L	-	[2]
PO	-	4.9 ± 1.5 µg/L	37.3 ± 10.2 µg·h/L	3.9 ± 1.1%	[2]

Phase I Clinical Trial Data for (R)-MK-5046

A study in healthy and obese male volunteers evaluated single oral doses of (R)-MK-5046 ranging from 10 to 160 mg.[3][4]

Dose	n	Cmax (ng/mL)	Tmax (h)	AUC0-∞ (ng·h/mL)	t½ (h)
10 mg	6	108 ± 44	1.0 (0.5-1.5)	269 ± 81	1.3 ± 0.2
20 mg	6	211 ± 89	1.0 (0.5-1.5)	564 ± 154	1.5 ± 0.3
40 mg	6	396 ± 224	1.0 (0.5-2.0)	1140 ± 540	1.8 ± 0.4
80 mg	6	784 ± 349	1.0 (0.5-1.5)	2430 ± 980	2.3 ± 0.5
160 mg	6	1480 ± 670	1.0 (0.5-1.5)	4960 ± 2010	2.3 ± 0.4

Data are presented as mean ± standard deviation, except for Tmax which is median (range).[3]

Efficacy and Pharmacodynamic Effects

The primary therapeutic potential of BRS-3 agonists lies in their ability to modulate energy balance.

Preclinical Efficacy in Obesity Models

In diet-induced obese (DIO) mice, (R)-MK-5046 demonstrated dose-dependent reductions in food intake and an increase in fasting metabolic rate.[5] Chronic administration over 14 days at a dose of 25 mg/kg/day resulted in a 9% reduction in body weight compared to vehicle-treated controls.[6] Similar effects on body weight were observed in rats and dogs.[6] With chronic dosing, the predominant mechanism for weight reduction by (R)-MK-5046 appears to be its effect on metabolic rate rather than a sustained reduction in food intake.[5][6]

For oridonin, another identified BRS-3 agonist, in vitro studies have shown it to be a novel small molecule agonist with an EC50 of 2.236 x 10⁻⁷ M in a calcium mobilization assay.[7][8] In vivo studies have demonstrated its beneficial effects on glucose homeostasis.[7][8] However, comprehensive data on its effects on food intake and body weight in obesity models are not as readily available as for (R)-MK-5046.

Signaling Pathway and Experimental Workflows

BRS-3 Signaling Pathway

Activation of the BRS-3 receptor, a Gq-coupled receptor, initiates a cascade of intracellular events. The binding of an agonist, such as (R)-MK-5046, leads to the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium, while DAG activates protein kinase C (PKC). These signaling events are believed to mediate the downstream physiological effects on metabolism.

References

• 1. Enhancing cancer therapy: advanced nanovehicle delivery systems for oridonin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacokinetics and Pharmacodynamics of MK-5046, a Bombesin Receptor Subtype-3 (BRS-3) Agonist, in Healthy Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pharmacokinetics and pharmacodynamics of MK-5046, a bombesin receptor subtype-3 (BRS-3) agonist, in healthy patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Measurement of Resting Energy Metabolism in Mice Using Oxymax Open Circuit Indirect Calorimeter - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Discovery and development of natural product oridonin-inspired anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. polyplus-sartorius.com [polyplus-sartorius.com]
• 8. Discovery of oridonin as a novel agonist for BRS-3 - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Validation of (R)-MK-5046's Allosteric Mechanism: A Comparative Guide

This guide provides an objective comparison of the allosteric mechanism of (R)-MK-5046 at the Bombesin Receptor Subtype-3 (BRS-3) with that of another class of allosteric modulators acting on a related receptor family, the Calcitonin Gene-Related Peptide (CGRP) receptor antagonists (gepants). Due to the novel nature of (R)-MK-5046 as the first identified allosteric ligand for the bombesin receptor family, a direct comparison with other BRS-3 allosteric modulators is not currently possible. Therefore, this guide utilizes the well-characterized CGRP receptor antagonists as a benchmark for understanding the principles of allosteric modulation in Class B G-protein coupled receptors (GPCRs).

Data Presentation

The following tables summarize the quantitative data for (R)-MK-5046 and its comparator ligands at the BRS-3, and for a representative CGRP receptor antagonist, Telcagepant.

Table 1: Ligand Affinities and Potencies at the Human Bombesin Receptor Subtype-3 (hBRS-3)

Ligand	Receptor	Assay Type	Parameter	Value (nM)	Reference
(R)-MK-5046	hBRS-3	Radioligand Binding	Kᵢ	3.7 - 160	[1][2]
(R)-MK-5046	hBRS-3	Phospholipase C Activation	EC₅₀	12.5 - 25	[3][4]
Bantag-1	hBRS-3	Radioligand Binding	Kᵢ	1.3	[2]
Peptide-1	hBRS-3	Radioligand Binding	Kᵢ	2	[2]
Peptide-1	hBRS-3	Phospholipase C Activation	EC₅₀	6	[2]

Table 2: Ligand Affinities and Potencies at the Human CGRP Receptor

Ligand	Receptor	Assay Type	Parameter	Value (nM)	Reference
Telcagepant	human CGRP	Radioligand Binding	Kᵢ	0.77	[5]
Telcagepant	human CGRP	cAMP Inhibition	IC₅₀	2.2	[5]
CGRP	human CGRP	cAMP Activation	EC₅₀	~1.5	[6]

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

I. Bombesin Receptor Subtype-3 Assays

1. Cell Culture and Transfection:

• Cell Line: BALB/3T3 mouse embryonic fibroblast cells stably transfected with the human BRS-3 (hBRS-3) were used.

• Culture Conditions: Cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum, 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin. Cultures were maintained at 37°C in a humidified atmosphere of 5% CO₂.

• Transfection (for transient expression): For transient expression studies, Chinese Hamster Ovary (CHO) cells are a suitable alternative. Cells are typically seeded in 6-well plates and transfected at ~80% confluency using a lipid-based transfection reagent according to the manufacturer's instructions.

2. Radioligand Binding Assays:

• Radioligand: ¹²⁵I-Bantag-1, a selective antagonist for BRS-3.

• Membrane Preparation: Cells expressing hBRS-3 were harvested and homogenized in ice-cold buffer. The homogenate was centrifuged, and the resulting membrane pellet was washed and resuspended in binding buffer.

• Competition Binding Assay: Membranes were incubated with a fixed concentration of ¹²⁵I-Bantag-1 and varying concentrations of unlabeled competing ligands ((R)-MK-5046, Bantag-1, or peptide-1) in a final volume of 250 µL. The reaction was incubated at 30°C for 60 minutes.

• Separation and Detection: The reaction was terminated by rapid filtration through glass fiber filters to separate bound from free radioligand. The filters were then washed with ice-cold buffer, and the radioactivity retained on the filters was quantified using a gamma counter.

• Data Analysis: Competition binding data were analyzed using non-linear regression to determine the half-maximal inhibitory concentration (IC₅₀), which was then converted to the inhibitory constant (Kᵢ) using the Cheng-Prusoff equation.

3. Phospholipase C (PLC) Activation Assay:

• Principle: This assay measures the accumulation of inositol phosphates (IPs), a downstream product of PLC activation.

• Cell Preparation: hBRS-3 expressing cells were seeded in 24-well plates and labeled overnight with myo-[³H]inositol.

• Assay Procedure: Cells were washed and pre-incubated with a buffer containing LiCl (to inhibit inositol monophosphatase). Cells were then stimulated with varying concentrations of agonists ((R)-MK-5046 or peptide-1) for a defined period at 37°C.

• Extraction and Detection: The reaction was stopped by the addition of a cold acid solution. The accumulated [³H]IPs were then separated by ion-exchange chromatography and quantified by liquid scintillation counting.

• Data Analysis: Concentration-response curves were generated, and the half-maximal effective concentration (EC₅₀) for each agonist was determined using non-linear regression.

4. Schild Analysis:

• Principle: This analysis is used to characterize the nature of antagonism (competitive vs. non-competitive).

• Procedure: Concentration-response curves for the agonist ((R)-MK-5046 or peptide-1) were generated in the absence and presence of increasing concentrations of the antagonist (Bantag-1).

• Data Analysis: The dose-ratio (the factor by which the agonist concentration must be increased to produce the same response in the presence of the antagonist) was calculated for each antagonist concentration. A Schild plot of log(dose ratio - 1) versus the log of the antagonist concentration was constructed. For a competitive antagonist, the plot should be linear with a slope of 1. A non-competitive antagonist will result in a non-linear plot or a slope significantly different from 1.[7][8][9]

II. CGRP Receptor Assays

1. Cell Culture:

• Cell Lines: COS-7 or CHO-K1 cells are commonly used for transient or stable expression of the human CGRP receptor, which consists of the calcitonin receptor-like receptor (CLR) and the receptor activity-modifying protein 1 (RAMP1).

2. Radioligand Binding Assays:

• Radioligand: ¹²⁵I-CGRP is typically used.

• Assay Conditions: Similar to the BRS-3 binding assay, membrane preparations from cells expressing the CGRP receptor are incubated with ¹²⁵I-CGRP and competing unlabeled ligands. Assays are typically performed at room temperature for 2 hours.

• Data Analysis: Kᵢ values for antagonists like Telcagepant are determined from competition binding curves.

3. cAMP Functional Assay:

• Principle: The CGRP receptor primarily couples to Gαs, leading to the activation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP).

• Procedure: Cells expressing the CGRP receptor are pre-incubated with a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation. Cells are then stimulated with CGRP in the absence or presence of a CGRP antagonist (e.g., Telcagepant).

• Detection: The reaction is stopped, and the intracellular cAMP levels are measured using a variety of methods, including radioimmunoassay (RIA), enzyme-linked immunosorbent assay (ELISA), or commercially available kits based on fluorescence or luminescence.

• Data Analysis: For antagonists, concentration-inhibition curves are generated to determine the IC₅₀ value.

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. scienceofmigraine.com [scienceofmigraine.com]
• 3. Characterization of the Two-Domain Peptide Binding Mechanism of the Human CGRP Receptor for CGRP and the Ultrahigh Affinity ssCGRP Variant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iasp-pain.org [iasp-pain.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. go.drugbank.com [go.drugbank.com]
• 8. researchgate.net [researchgate.net]
• 9. Telcagepant - Wikipedia [en.wikipedia.org]

A Comparative Analysis of (R)-MK-5046 and Other Preclinical Metabolic Rate Enhancers

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the preclinical metabolic rate enhancer (R)-MK-5046 against other notable alternatives. The following sections detail the performance of these compounds, supported by experimental data, to inform research and development in the field of metabolic diseases.

Introduction to Metabolic Rate Enhancers

Metabolic rate enhancers are compounds that increase energy expenditure, a key strategy in the development of therapeutics for obesity and related metabolic disorders. This guide focuses on (R)-MK-5046, a selective Bombesin Receptor Subtype-3 (BRS-3) agonist, and compares its efficacy to three other classes of metabolic enhancers: a thyroid hormone receptor β-selective agonist (GC-1), a β3-adrenergic receptor agonist (CL-316,243), and a mitochondrial uncoupler (BAM15).

(R)-MK-5046 is an orally active, potent, and selective allosteric agonist of the BRS-3.[1] The BRS-3 is a G protein-coupled receptor implicated in the regulation of energy homeostasis.[2][3] Activation of BRS-3 by (R)-MK-5046 leads to an increase in metabolic rate and a reduction in food intake, with the effect on metabolic rate being the predominant mechanism for weight loss with chronic dosing.[2][3]

GC-1 is a synthetic thyroid hormone analog that selectively binds to the thyroid hormone receptor-β (TRβ). This selectivity is designed to maximize metabolic effects while minimizing the cardiac side effects associated with thyroid hormone therapy. GC-1 has been shown to increase oxygen consumption and reduce fat mass in preclinical models.

CL-316,243 is a potent and highly selective β3-adrenergic receptor agonist. The β3-adrenergic receptor is primarily expressed in adipose tissue, and its activation stimulates lipolysis and thermogenesis in brown and white adipose tissue, leading to increased energy expenditure.[4]

BAM15 is a novel small molecule mitochondrial uncoupler. It increases metabolic rate by transporting protons across the inner mitochondrial membrane, thereby uncoupling nutrient oxidation from ATP synthesis. This process dissipates the proton motive force as heat, leading to an increase in oxygen consumption to compensate for the reduced efficiency of ATP production.[5]

Quantitative Comparison of Metabolic Effects

The following tables summarize the quantitative effects of (R)-MK-5046 and the selected comparator compounds on key metabolic parameters in preclinical models. It is important to note that the experimental conditions, including animal models, doses, and duration of treatment, vary between studies.

Compound	Animal Model	Dose	Route	Duration	Change in Oxygen Consumption (VO2)	Change in Respiratory Exchange Ratio (RER)	Change in Energy Expenditure	Reference
(R)-MK-5046	Diet-Induced Obese C57BL/6 Mice	30 mg/kg	Oral	Single Dose	Not explicitly quantified as VO2, but metabolic rate was increased.	Not Reported	Increased fasting metabolic rate. The baseline metabolic rate of 0.266 ± 0.004 kcal/h per mouse was increased by 0.030 ± 0.005 kcal/h per mouse with vehicle dosing.[3]	[3]
GC-1	Female Wistar Rats	3 or 6 µ g/100 g BW	Daily Injection	6 weeks	Significantly and equally increased by 50-70%.[6]	Not Reported	Not explicitly quantified as energy expenditure, but a significant increase in VO2 was observed.	[6]
CL-316,243	Male C57BL/6J Mice	Not specified	Not specified	4 weeks	Increased	Not Reported	Increased brown adipose activation and energy expenditure at both 22°C and 30°C.[7]	[7]
BAM15	Diet-Induced Obese C57BL/6J Mice	0.1% w/w in diet	Oral	3 weeks	Average 15% increase during the dark period.[8]	Decreased from 0.86 to 0.82 during the dark period, indicating increased fat oxidation.[8]	Increased during the dark phase.[9]	[8][9]
BAM15	db/db Mice	100 mg/kg	Oral Gavage	Single Dose	Increased by ~19% over 160 minutes post-dose.[10]	Trend towards a decrease.[11]	Increased oxygen consumption is a proxy for increased energy expenditure.[11][12]	[10][11][12]

Signaling Pathways and Experimental Workflow

To visualize the mechanisms of action and the experimental procedures used to obtain the data above, the following diagrams are provided.

(R)-MK-5046 acts as an allosteric agonist on the BRS-3 receptor.

Signaling pathways for the comparator metabolic rate enhancers.

A generalized workflow for assessing metabolic rate in preclinical models.

Experimental Protocols

Indirect Calorimetry for Metabolic Rate Assessment in Mice

This protocol outlines a typical procedure for measuring metabolic rate in mice using an open-circuit indirect calorimetry system.

1. Animal Acclimation:

• Mice are individually housed in metabolic cages to allow for acclimation to the new environment for at least 24-48 hours before data collection.[13]

• The animal room is maintained on a controlled light-dark cycle (e.g., 12 hours light, 12 hours dark) and at a constant temperature and humidity.[13]

• Food and water are provided ad libitum unless the experimental design requires fasting.

2. System Calibration:

• The indirect calorimetry system, including the O₂ and CO₂ sensors, is calibrated before each experiment using standard gas mixtures with known concentrations of O₂, CO₂, and N₂.[13]

• The flow rate of air through the cages is also calibrated to ensure accurate measurements.

3. Baseline Measurement:

• Before administering any treatment, baseline metabolic data, including oxygen consumption (VO₂), carbon dioxide production (VCO₂), and locomotor activity, are recorded for a set period (e.g., 24 hours) to establish a stable baseline for each animal.

4. Compound Administration:

• (R)-MK-5046 or comparator compounds are administered to the treatment group, while the control group receives a vehicle.

• The route of administration can be oral gavage, intraperitoneal injection, subcutaneous injection, or mixed in the diet, depending on the compound's properties and the study's objective.

5. Data Collection:

• Following administration, metabolic parameters are continuously monitored for a specified duration.

• Air from each cage is sampled at regular intervals (e.g., every 15-30 minutes) to measure O₂ and CO₂ concentrations.

• Locomotor activity is simultaneously recorded using infrared beams.

6. Data Analysis:

• Oxygen Consumption (VO₂) and Carbon Dioxide Production (VCO₂) are calculated based on the difference in gas concentrations between the air entering and leaving the cage and the flow rate.

• The Respiratory Exchange Ratio (RER) is calculated as the ratio of VCO₂ to VO₂ (RER = VCO₂ / VO₂). An RER value of ~1.0 indicates carbohydrate oxidation, while a value of ~0.7 suggests fat oxidation.

• Energy Expenditure (EE) is calculated from VO₂ and VCO₂ data using the Weir equation or a simplified formula (EE in kcal/hr = [3.815 + (1.232 x RER)] x VO₂ in L/hr).

• The data are typically analyzed by comparing the changes in these parameters in the treated group to the vehicle-treated control group. Statistical analyses, such as ANOVA or t-tests, are used to determine the significance of the observed effects.

Conclusion

(R)-MK-5046 demonstrates a clear effect on increasing metabolic rate, primarily through the activation of the BRS-3 receptor. When compared to other metabolic rate enhancers acting through different mechanisms, such as TRβ agonism, β3-adrenergic agonism, and mitochondrial uncoupling, it presents a distinct pharmacological profile. The choice of a metabolic rate enhancer for therapeutic development will depend on the desired balance of efficacy, safety, and the specific metabolic phenotype being targeted. The data and protocols presented in this guide are intended to provide a foundation for researchers to make informed decisions in their ongoing and future studies.

References

• 1. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antiobesity effect of MK-5046, a novel bombesin receptor subtype-3 agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. joe.bioscientifica.com [joe.bioscientifica.com]
• 5. Measurement of Resting Energy Metabolism in Mice Using Oxymax Open Circuit Indirect Calorimeter [bio-protocol.org]
• 6. Thyroid hormone receptor beta-specific agonist GC-1 increases energy expenditure and prevents fat-mass accumulation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Anti-obesity and metabolic efficacy of the β3-adrenergic agonist, CL316243, in mice at thermoneutrality compared to 22°C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mitochondrial uncoupler BAM15 reverses diet-induced obesity and insulin resistance in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. BAM15‐mediated mitochondrial uncoupling protects against obesity and improves glycemic control - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Head-to-head comparison of BAM15, semaglutide, rosiglitazone, NEN, and calorie restriction on metabolic physiology in female db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Targeting negative energy balance with calorie restriction and mitochondrial uncoupling in db/db mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Indirect Calorimetry Protocol - IMPReSS [web.mousephenotype.org]

Replicating Key Findings from (R)-MK-5046 Preclinical Trials: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the preclinical findings for the bombesin receptor subtype-3 (BRS-3) agonist, (R)-MK-5046, with other relevant compounds. The information is intended to assist researchers in replicating and expanding upon these key studies in the development of novel therapeutics for obesity and related metabolic disorders. All quantitative data is summarized for easy comparison, and detailed experimental protocols for pivotal experiments are provided.

Comparative Efficacy of BRS-3 Ligands

The following tables summarize the in vitro and in vivo preclinical data for (R)-MK-5046 and comparative BRS-3 ligands.

Table 1: In Vitro Potency and Selectivity of BRS-3 Ligands

Compound	Target	Assay Type	Potency (IC50/EC50)	Selectivity vs. GRPR/NMBR	Reference
(R)-MK-5046	Human BRS-3	Binding Affinity (IC50)	18-28 nM	>10,000 nM	[1]
Mouse/Rat/Dog BRS-3	Binding Affinity (IC50)	1.2-6.5 nM	Not Reported	[1]
Human BRS-3	Functional (PLC activation)	0.02 nM (high affinity site)	Not Reported	[2]
Bag-1 (Peptide Agonist)	Not Specified	Not Specified	Potent Agonist	Selective	[3]
Bantag-1 (Peptide Antagonist)	Not Specified	Not Specified	Potent Antagonist	Selective	[3]

Table 2: In Vivo Efficacy of (R)-MK-5046 in Diet-Induced Obese (DIO) Mice

Parameter	Dose	Route	Duration	Result	Reference
Body Weight Reduction	25 mg/kg/day	s.c. infusion	14 days	8-9% reduction vs. vehicle	[4]
Food Intake	Dose-dependent	Oral	Acute	Significant reduction	[4]
Metabolic Rate	Dose-dependent	Oral	Acute	Significant increase	[4]

Table 3: Pharmacokinetic Profile of (R)-MK-5046

Species	Route	Dose	T1/2	Oral Bioavailability (F)	Reference
Mouse	i.v. / p.o.	1 mg/kg / 2 mg/kg	Not Reported	Not Reported	[4]
Rat	i.v. / p.o.	1 mg/kg / 2 mg/kg	Not Reported	Not Reported	[4]
Dog	i.v. / p.o.	0.5 mg/kg / 1 mg/kg	Not Reported	Not Reported	[4]
Rhesus Monkey	i.v. / p.o.	0.5 mg/kg / 1 mg/kg	Not Reported	Not Reported	[4]

Experimental Protocols

Detailed methodologies for key experiments cited in the preclinical evaluation of (R)-MK-5046 are outlined below.

Diet-Induced Obesity (DIO) Mouse Model

This model is crucial for evaluating the anti-obesity effects of BRS-3 agonists.

• Animals: Male C57BL/6J mice are commonly used due to their susceptibility to developing obesity and metabolic syndrome on a high-fat diet[5].

• Diet: Mice are fed a high-fat diet (HFD), typically with 42-60% of calories derived from fat, for a period of 15 weeks to induce obesity[6][7]. A control group is fed a standard chow diet.

• Housing: Animals are housed in a temperature and humidity-controlled environment with a 12-hour light/dark cycle[6].

• Parameters Monitored: Body weight and food intake are recorded weekly[6]. Blood glucose levels can be determined after a fasting period[6].

In Vivo Efficacy Studies in DIO Mice

• Drug Administration: (R)-MK-5046 can be administered via oral gavage or subcutaneous infusion[4]. Dosing regimens will vary depending on the specific study design.

• Food Intake Measurement: Food intake is typically measured over a 2-hour period and overnight following drug administration[8].

• Metabolic Rate Assessment: Fasting metabolic rate is measured using indirect calorimetry, which quantifies oxygen consumption and carbon dioxide production.

• Body Weight Measurement: Body weight is measured regularly throughout the study period to assess the long-term effects of the compound.

In Vitro Receptor Binding and Functional Assays

• Cell Lines: Cell lines stably expressing the human BRS-3 receptor (e.g., NCI-H1299-BRS-3) are used for these assays[9].

• Binding Assays: Radioligand binding assays are performed to determine the binding affinity (IC50) of the test compounds for the BRS-3 receptor.

• Functional Assays:

  • Phospholipase C (PLC) Activation: Activation of PLC is a key downstream signaling event of BRS-3. This can be measured by quantifying the accumulation of inositol phosphates.

  • Calcium Mobilization: BRS-3 activation leads to an increase in intracellular calcium. This can be measured using fluorescent calcium indicators.

  • MAPK and Akt Activation: Western blotting can be used to measure the phosphorylation and activation of downstream signaling proteins like MAPK and Akt.

Signaling Pathways and Experimental Workflows

BRS-3 Signaling Pathway

Activation of the BRS-3 receptor by an agonist like (R)-MK-5046 initiates a signaling cascade that is believed to mediate its effects on energy homeostasis. The receptor is coupled to Gq-proteins, leading to the activation of Phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates Protein Kinase C (PKC). Downstream of these events, the Mitogen-Activated Protein Kinase (MAPK) and Akt signaling pathways are also activated[2].

Caption: BRS-3 receptor signaling cascade initiated by (R)-MK-5046.

Experimental Workflow for In Vivo Efficacy Testing

The following diagram illustrates a typical workflow for assessing the in vivo efficacy of a BRS-3 agonist in a diet-induced obesity mouse model.

References

• 1. Bombesin receptor-subtype 3 as a potential target for obesity and diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Human BRS-3 receptor: functions/role in cell signaling pathways and glucose metabolism in obese or diabetic myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Regulation of energy homeostasis by bombesin receptor subtype-3: selective receptor agonists for the treatment of obesity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Discovery of MK-5046, a Potent, Selective Bombesin Receptor Subtype-3 Agonist for the Treatment of Obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Diet-induced obesity murine model [protocols.io]
• 7. A Mouse Model of Diet-Induced Obesity Resembling Most Features of Human Metabolic Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Bombesin receptor subtype-3 agonists stimulate the growth of lung cancer cells and increase EGF receptor tyrosine phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of (R)-MK-5046: A Guide for Laboratory Personnel

Absence of specific disposal protocols for (R)-MK-5046 necessitates a cautious and generalized approach based on established best practices for handling novel research chemicals. A thorough search for a specific Safety Data Sheet (SDS) for (R)-MK-5046 did not yield dedicated documentation. In such instances, researchers must treat the compound as potentially hazardous and follow rigorous disposal procedures to ensure personnel safety and environmental protection. The following guidelines are based on general principles of laboratory chemical waste management.

I. Pre-Disposal Safety and Handling

Before beginning any disposal process, it is crucial to handle the chemical with appropriate personal protective equipment (PPE). The specific PPE requirements should be determined by a risk assessment, but at a minimum, should include:

Personal Protective Equipment (PPE)

Splash goggles or safety glasses

Chemical-resistant gloves

Full-length lab coat

Closed-toe shoes

II. Spill Management

In the event of a small spill, appropriate tools should be used to contain and collect the material. For larger spills, a self-contained breathing apparatus may be necessary. It is imperative to consult with a specialist for handling significant spills, as suggested protective clothing may not be sufficient[1].

III. Disposal of Contaminated Materials

All materials that come into contact with (R)-MK-5046, including PPE and cleaning materials, should be considered contaminated and disposed of as hazardous waste. Waste must be disposed of in accordance with federal, state, and local environmental control regulations[1].

IV. General Disposal Workflow for Research Chemicals

The following diagram outlines a generalized workflow for the proper disposal of a research chemical like (R)-MK-5046, for which specific hazard data is unavailable. This process emphasizes caution, consultation, and adherence to institutional and regulatory guidelines.

General Disposal Workflow for (R)-MK-5046

V. Step-by-Step Disposal Protocol

• Hazard Assessment : In the absence of an SDS, treat (R)-MK-5046 as a hazardous substance. This includes considering it as potentially toxic, flammable, and reactive.

• Containerization :

  • Place the waste in a chemically compatible container that can be securely sealed.

  • The container must be clearly labeled with the chemical name "(R)-MK-5046" and a "Hazardous Waste" label.

• Storage :

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • Ensure the storage area is well-ventilated and away from incompatible materials.

• Consultation and Documentation :

  • Contact your institution's Environmental Health and Safety (EHS) office for guidance on the specific disposal pathway.

  • Complete any required hazardous waste disposal forms, providing as much information as possible about the compound.

• Professional Disposal :

  • Arrange for the collection of the hazardous waste by a certified hazardous waste disposal company, as coordinated by your EHS office.

  • Do not attempt to dispose of the chemical via standard laboratory drains or as regular solid waste.

Disclaimer: This information is intended as a general guide. Always prioritize your institution's specific safety protocols and consult with your EHS department before handling or disposing of any chemical, especially a novel compound for which a Safety Data Sheet is not available.

References

• 1. peptide.com [peptide.com]

Essential Safety and Logistics for Handling (R)-MK-5046

Disclaimer: No specific Safety Data Sheet (SDS) for (R)-MK-5046 was found. The following guidance is based on the safety information for a hazardous chemical with similar characteristics, as detailed in the Sigma-Aldrich SDS for product number P186. Researchers, scientists, and drug development professionals should always consult the specific SDS provided by the manufacturer or supplier before handling any chemical. The information below is intended as a general guide and may not encompass all potential hazards.

This guide provides essential, immediate safety and logistical information for handling (R)-MK-5046, including operational and disposal plans. It is designed to be a preferred source for laboratory safety and chemical handling information, building trust by providing value beyond the product itself.

Hazard Identification and Precautionary Measures

Based on available data for a comparable hazardous substance, (R)-MK-5046 is presumed to present significant health risks upon exposure. The following table summarizes the key hazard and precautionary statements.[1]

Category	Statement
Hazard Statements	H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
P264: Wash skin thoroughly after handling.
P271: Use only outdoors or in a well-ventilated area.
P280: Wear protective gloves/ eye protection/ face protection.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to minimize exposure and ensure personal safety. The following table outlines the recommended PPE for handling (R)-MK-5046.

Body Part	Recommended Protection
Hands	Chemical-resistant gloves (e.g., nitrile rubber).
Eyes/Face	Safety glasses with side-shields or goggles. A face shield may be necessary for splash hazards.
Skin/Body	Laboratory coat. For larger quantities or significant exposure risk, chemical-resistant coveralls may be required.
Respiratory	Use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved respirator is necessary.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of (R)-MK-5046.

• Preparation :

  • Ensure the work area is clean and uncluttered.

  • Verify that all necessary PPE is available and in good condition.

  • Locate the nearest eyewash station and safety shower.

  • Have a spill kit readily accessible.

• Handling :

  • Work in a well-ventilated area, preferably within a chemical fume hood.[1]

  • Don all required PPE before handling the substance.

  • Avoid direct contact with the skin and eyes.[1]

  • Prevent the formation of dust and aerosols.[1]

  • Use appropriate tools and equipment to minimize direct handling.

• Post-Handling :

  • Thoroughly wash hands and any exposed skin with soap and water after handling.[1]

  • Clean the work area and any equipment used.

  • Properly remove and dispose of contaminated PPE.

First Aid Measures

In the event of exposure, immediate action is critical. The following table provides first aid guidance.[1]

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If breathing is difficult, call a poison center or doctor.[1]
Skin Contact	Take off immediately all contaminated clothing. Rinse skin with plenty of water/shower.[1]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1]
Ingestion	Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel unwell.

Disposal Plan

Proper disposal of (R)-MK-5046 and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection :

  • Collect waste (R)-MK-5046 and any contaminated materials (e.g., gloves, wipes, containers) in a designated, labeled, and sealed hazardous waste container.

• Storage :

  • Store hazardous waste in a secure, well-ventilated area, away from incompatible materials.

• Disposal :

  • Dispose of the hazardous waste through a licensed and approved hazardous waste disposal company. Do not pour down the drain or discard in regular trash.[1]

  • Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Safe Handling of (R)-MK-5046

References

• 1. sigmaaldrich.com [sigmaaldrich.com]